Calcium mesoxalate trihydrate

Core Science & Biosynthesis

Unraveling the Crystalline Architecture of Calcium Oxalate Trihydrate: A Technical Guide

An in-depth analysis for researchers, scientists, and drug development professionals on the crystal structure of calcium oxalate (B1200264) trihydrate (CaC₂O₄·3H₂O), a compound of significant interest in biomedicine and materials science.

Calcium oxalate trihydrate, also known as caoxite, is a crystalline solid that, along with its monohydrate and dihydrate forms, plays a crucial role in various biological and pathological processes, most notably as a primary constituent of human kidney stones.[1][2][3] A thorough understanding of its crystal structure is paramount for developing effective therapeutic interventions and for advancements in materials science. This technical guide provides a comprehensive overview of the crystal structure analysis of calcium oxalate trihydrate, detailing experimental protocols and presenting key crystallographic data.

Crystallographic Data Summary

The crystal structure of calcium oxalate trihydrate has been determined using single-crystal X-ray diffraction techniques.[4][5] The compound crystallizes in the triclinic space group Pī.[4][5] A summary of the key crystallographic parameters is presented in the table below for clear comparison.

Crystallographic Parameter	Value
Crystal System	Triclinic
Space Group	Pī
Unit Cell Dimensions
a	1.145(6) Å
b	8.600(7) Å
c	6.099(5) Å
α	112.30(5)°
β	108.87(5)°
γ	89.92(5)°
Molecules per unit cell (Z)	2

Table 1: Crystallographic data for calcium oxalate trihydrate. Data sourced from studies utilizing 697 independent reflections, converging to an R value of 0.034.[4][5]

Experimental Protocols

The determination of the crystal structure of calcium oxalate trihydrate involves two primary experimental stages: crystal synthesis and X-ray diffraction analysis.

Synthesis of Calcium Oxalate Trihydrate Crystals

Several methods have been developed for the synthesis of calcium oxalate trihydrate crystals. One common approach involves the reaction of a calcium salt with an oxalic acid solution under controlled conditions.

Protocol 1: Reaction of Calcite with Diethyl Oxalate

A method for producing calcium oxalate trihydrate involves the reaction between an aqueous solution of diethyl oxalate and calcite crystals.[1]

• Preparation of Reagents: A 3% by volume aqueous solution of diethyl oxalate is prepared. Calcite crystals are obtained by grinding calcareous stone fragments and homogenizing the dimensions by sieving to 32–80 μm.[1]

• Reaction: The sieved calcite crystals are immersed in the diethyl oxalate solution in a sealed flask and stored at room temperature for 7 days. The flask is manually stirred gently once a day.[1] The slow hydrolysis of diethyl oxalate in water forms oxalic acid, which then reacts with the calcite to produce calcium oxalate crystals.[1]

• Separation: After the reaction period, the solid phases are separated from the solution by filtration.[1] It is noted that the reproducibility of obtaining the trihydrate form can be influenced by factors such as temperature and the morphology and purity of the calcite crystals.[1]

Protocol 2: Precipitation from Equimolar Solutions

Calcium oxalate trihydrate can also be grown from equimolar solutions of calcium chloride and sodium oxalate.[4]

• Solution Preparation: Prepare equimolar solutions of calcium chloride (CaCl₂) and sodium oxalate (Na₂C₂O₄).

• Precipitation: The solutions are mixed at a controlled pH of 7.2.[4] The stability of the resulting calcium oxalate trihydrate crystals is highly dependent on temperature. At 37°C, the trihydrate inverts to the monohydrate form within 2 hours, while at 22°C, this transformation takes about 3 days.[4]

X-ray Diffraction Analysis

Once suitable single crystals are obtained, their structure is determined using X-ray diffraction.

• Crystal Mounting: A single crystal of appropriate size and quality is selected and mounted on a goniometer head.

• Data Collection: The crystal is exposed to a monochromatic X-ray beam, and the diffraction pattern is recorded as the crystal is rotated. Data is collected over a range of angles.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The atomic positions are determined from the diffraction intensities using methods such as Patterson synthesis, followed by Fourier and full-matrix least-squares analyses for refinement.[4][5] Anisotropic refinement of the temperature factors is typically performed to achieve a low R-factor, indicating a good fit between the experimental data and the determined structure.[4]

Crystal Structure Visualization

The following diagram illustrates the general workflow for the crystal structure analysis of calcium oxalate trihydrate, from synthesis to data interpretation.

Caption: Experimental workflow for calcium oxalate trihydrate crystal structure analysis.

Concluding Remarks

The detailed structural analysis of calcium oxalate trihydrate provides invaluable insights into its formation, stability, and interactions. This knowledge is fundamental for the rational design of inhibitors of crystal growth, a key strategy in the prevention and treatment of kidney stone disease. Furthermore, understanding the crystallographic properties of this and other calcium oxalate hydrates is essential for the development of novel biomaterials and for elucidating biomineralization processes. The experimental protocols and data presented herein serve as a comprehensive resource for researchers engaged in these critical areas of study.

References

• 1. air.unimi.it [air.unimi.it]
• 2. [Preparation and analysis by x-ray diffraction of three crystalline forms of calcium oxalate in a mixture] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Calcium oxalate - Wikipedia [en.wikipedia.org]
• 4. msaweb.org [msaweb.org]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of Calcium Oxalate Trihydrate for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of two established methods for the synthesis of calcium oxalate (B1200264) trihydrate (CaC₂O₄·3H₂O), a crystalline compound of significant interest in biomedical research and drug development, particularly in the study of nephrolithiasis. This document details the necessary reagents, experimental protocols, and key reaction parameters to facilitate the reproducible synthesis of this material for laboratory use.

Introduction

Calcium oxalate is the most common component of kidney stones, and its trihydrate form (COT) is often implicated as a precursor phase in the formation of the more stable monohydrate and dihydrate forms. The ability to synthesize pure COT in a controlled laboratory setting is crucial for investigating the mechanisms of stone formation, evaluating potential therapeutic inhibitors, and developing novel drug delivery systems. This guide presents two reliable methods for COT synthesis: a precipitation method and a reaction-crystallization method using diethyl oxalate.

Method 1: Controlled Precipitation

This method relies on the direct precipitation of calcium oxalate trihydrate from supersaturated solutions of calcium chloride and sodium oxalate in the presence of ammonium (B1175870) chloride, which aids in stabilizing the trihydrate form.

Experimental Protocol

• Preparation of Reagent Solutions:

  • Prepare a 0.075 M solution of calcium chloride (CaCl₂).

  • Prepare a 0.075 M solution of sodium oxalate (Na₂C₂O₄).

  • Prepare a 500 mL aqueous solution containing 3 g of ammonium chloride (NH₄Cl).

• Precipitation:

  • Place the 500 mL ammonium chloride solution in a reaction vessel equipped with a magnetic stirrer.

  • Set the stirring speed to 80 rpm to ensure gentle and uniform mixing.

  • Simultaneously add the 0.075 M calcium chloride and 0.075 M sodium oxalate solutions dropwise to the ammonium chloride solution. Maintain a slow and steady addition rate.

• Isolation and Purification:

  • After the addition is complete, continue stirring for a designated period to allow for crystal growth and equilibration.

  • Collect the precipitated crystals by filtration.

  • Wash the crystals with deionized water to remove any soluble impurities.

  • Dry the crystals under appropriate conditions (e.g., in a desiccator or at a low temperature in a vacuum oven) to obtain the final calcium oxalate trihydrate product.

Quantitative Data for Precipitation Method

Parameter	Value
Calcium Chloride (CaCl₂) Concentration	0.075 M
Sodium Oxalate (Na₂C₂O₄) Concentration	0.075 M
Ammonium Chloride (NH₄Cl) Concentration	3 g in 500 mL
Reaction Volume	500 mL
Stirring Speed	80 rpm[1]

Method 2: Diethyl Oxalate Hydrolysis

This method involves the slow hydrolysis of diethyl oxalate in the presence of calcite (calcium carbonate) crystals. The gradual release of oxalate ions from the hydrolysis reaction facilitates the controlled crystallization of calcium oxalate trihydrate.

Experimental Protocol

• Preparation of Reagents:

  • Prepare a 3% (by volume) aqueous solution of diethyl oxalate ((C₂H₅)₂C₂O₄).[2]

  • Obtain calcite (CaCO₃) crystals. For optimal results, use ground and sieved calcite to ensure a consistent particle size.

• Reaction and Crystallization:

  • Determine the stoichiometric amount of calcite required to react with the diethyl oxalate. The reaction is a 1:1 molar ratio between diethyl oxalate and calcium carbonate.

  • Combine the 3% diethyl oxalate solution with the stoichiometric amount of calcite crystals in a sealed reaction vessel.

  • Maintain the reaction at room temperature for 7 days.[2]

  • Gently stir the mixture manually once a day to ensure adequate mixing without causing excessive mechanical stress on the forming crystals.[2]

• Isolation and Purification:

  • After 7 days, separate the solid product from the solution by filtration.

  • Wash the collected crystals with deionized water.

  • Dry the crystals to obtain the calcium oxalate trihydrate product.

Quantitative Data for Diethyl Oxalate Method

Parameter	Value
Diethyl Oxalate Solution	3% by volume in water[2]
Calcite (CaCO₃)	Stoichiometric amount (1:1 molar ratio with diethyl oxalate)
Reaction Time	7 days[2]
Temperature	Room Temperature[2]
Stirring	Gentle manual stirring once per day[2]

Signaling Pathways and Experimental Workflows

To visually represent the logical flow of the synthesis processes, the following diagrams have been generated using the DOT language.

Caption: Experimental workflows for the synthesis of calcium oxalate trihydrate.

Caption: Signaling pathway of the diethyl oxalate hydrolysis method.

Discussion

The choice of synthesis method may depend on the desired crystal characteristics and the available laboratory equipment. The controlled precipitation method offers a relatively rapid synthesis route, while the diethyl oxalate hydrolysis method provides a slower, more controlled crystallization process that may yield crystals with different morphologies.

It is important to note that calcium oxalate trihydrate is a metastable phase and can transform into the more stable monohydrate or dihydrate forms, particularly at elevated temperatures or over extended periods. Therefore, proper characterization of the synthesized product using techniques such as X-ray diffraction (XRD), Fourier-transform infrared spectroscopy (FTIR), and thermogravimetric analysis (TGA) is essential to confirm the crystalline phase and purity.

References

• 1. Calcium Oxalate Crystallization: Influence of pH, Energy Input, and Supersaturation Ratio on the Synthesis of Artificial Kidney Stones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. air.unimi.it [air.unimi.it]

An In-depth Technical Guide to the Thermal Decomposition Pathway of Calcium Mesoxalate Trihydrate

Introduction

Calcium mesoxalate, the calcium salt of mesoxalic acid (ketomalonic acid), is a compound of interest in various chemical and biological systems. Its hydrated form, calcium mesoxalate trihydrate (C₃H₂CaO₅·3H₂O), is expected to exhibit a multi-stage thermal decomposition process upon heating. This process typically involves dehydration followed by the decomposition of the anhydrous salt. Understanding the thermal stability and decomposition pathway is crucial for its characterization, synthesis, and potential applications.

This technical guide provides a summary of the available data for calcium mesoxalate and a detailed examination of the thermal decomposition of calcium oxalate (B1200264) trihydrate, a closely related and extensively documented compound. The guide is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the thermal analysis of such materials.

Physicochemical Properties of Calcium Mesoxalate

Limited information is available for calcium mesoxalate. The anhydrous form has a reported decomposition temperature range of 210-220°C.

Table 1: Physicochemical Data for Calcium Mesoxalate

Property	Value
Chemical Formula	C₃CaO₅ (anhydrous)
Molecular Weight	156.11 g/mol (anhydrous)
CAS Number	21085-60-9
Decomposition Temperature	210-220°C

Thermal Decomposition of Calcium Oxalate Trihydrate: An Illustrative Analogue

The thermal decomposition of calcium oxalate trihydrate (CaC₂O₄·3H₂O) is a well-characterized, multi-step process that is often used as a standard for thermogravimetric analysis (TGA). The decomposition proceeds through distinct stages of dehydration and subsequent breakdown of the anhydrous salt.

Quantitative Data Summary

The following table summarizes the quantitative data for the thermal decomposition of calcium oxalate trihydrate, including temperature ranges and corresponding mass losses.

Table 2: Thermal Decomposition Stages of Calcium Oxalate Trihydrate

Decomposition Stage	Reaction	Temperature Range (°C)	Theoretical Mass Loss (%)	Observed Mass Loss (%)	Solid Product	Gaseous Product(s)
Stage 1: Dehydration (Trihydrate to Monohydrate)	CaC₂O₄·3H₂O → CaC₂O₄·H₂O + 2H₂O	20 - 110	19.8	~19.0	Calcium Oxalate Monohydrate	Water (H₂O)
Stage 2: Dehydration (Monohydrate to Anhydrous)	CaC₂O₄·H₂O → CaC₂O₄ + H₂O	100 - 250	12.3	~12.3	Anhydrous Calcium Oxalate	Water (H₂O)
Stage 3: Decomposition of Anhydrous Oxalate	CaC₂O₄ → CaCO₃ + CO	350 - 550	19.2	~19.2	Calcium Carbonate	Carbon Monoxide (CO)
Stage 4: Decomposition of Calcium Carbonate	CaCO₃ → CaO + CO₂	600 - 810	30.1	~30.1	Calcium Oxide	Carbon Dioxide (CO₂)

Note: Observed temperature ranges and mass losses can vary depending on experimental conditions such as heating rate and atmosphere.

Experimental Protocols

The following section details a general methodology for the thermal analysis of hydrated calcium salts, such as calcium oxalate trihydrate, using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Instrumentation

• Thermogravimetric Analyzer (TGA): Measures the change in mass of a sample as a function of temperature.

• Differential Scanning Calorimeter (DSC): Measures the heat flow into or out of a sample as a function of temperature.

• Combined TGA/DSC (STA): Simultaneous thermal analysis allows for concurrent measurement of mass change and heat flow.

• Evolved Gas Analysis (EGA): Techniques such as Mass Spectrometry (MS) or Fourier Transform Infrared Spectroscopy (FTIR) coupled with the TGA can be used to identify the gaseous decomposition products.

Sample Preparation

• Homogenization: If the sample consists of large crystals, gently grind a small amount in an agate mortar and pestle to obtain a fine, homogeneous powder. This ensures uniform heating.

• Sample Mass: Accurately weigh a small amount of the sample, typically between 5 and 25 mg, into an appropriate crucible (e.g., alumina (B75360) or platinum).

• Crucible: The choice of crucible material depends on the temperature range and the reactivity of the sample and its decomposition products.

TGA/DSC Analysis Parameters

• Temperature Program:

  • Initial Temperature: Room temperature (e.g., 25°C).

  • Heating Rate: A typical heating rate is 10°C/min or 20°C/min. The heating rate can affect the temperatures of the decomposition events.[1]

  • Final Temperature: Dependent on the final decomposition product. For calcium oxalate, a final temperature of around 900-1000°C is sufficient to observe all decomposition steps.

• Atmosphere:

  • Inert Atmosphere: An inert gas, such as nitrogen or argon, is typically used to study the intrinsic decomposition of the material without oxidation. A typical flow rate is 20-50 mL/min.

  • Oxidizing Atmosphere: An atmosphere containing oxygen (e.g., air) can be used to study oxidative decomposition processes.

• Data Acquisition: Record the mass change (TGA) and heat flow (DSC) as a function of temperature.

Data Analysis

• TGA Curve:

  • Identify the distinct steps of mass loss.

  • Determine the temperature range for each step.

  • Calculate the percentage mass loss for each step and compare it with the theoretical values to identify the corresponding chemical reactions.

• DSC Curve:

  • Identify endothermic peaks (heat absorption), which are characteristic of dehydration and decomposition.

  • Identify exothermic peaks (heat release), which may indicate oxidative processes or crystalline phase transitions.

  • Determine the onset and peak temperatures for each thermal event.

  • The area under the DSC peaks can be integrated to determine the enthalpy change (ΔH) for each transition.

Visualizing the Decomposition Pathway

The following diagrams, generated using the DOT language, illustrate the logical workflow for the experimental analysis and the thermal decomposition pathway of calcium oxalate trihydrate.

Caption: Experimental workflow for thermal decomposition analysis.

Caption: Thermal decomposition pathway of Calcium Oxalate Trihydrate.

Conclusion

While specific, detailed data on the thermal decomposition of calcium mesoxalate trihydrate remains elusive, the principles of thermal analysis and the behavior of analogous compounds like calcium oxalate trihydrate provide a strong framework for its investigation. A systematic approach using TGA, DSC, and EGA would be necessary to fully elucidate its decomposition pathway. The expected decomposition would likely involve a multi-step process of dehydration to form anhydrous calcium mesoxalate, followed by the decomposition of the mesoxalate anion to form calcium carbonate, and finally, the decomposition of calcium carbonate to calcium oxide at higher temperatures. Further research is required to establish the precise temperature ranges, mass losses, and gaseous products for each of these stages for calcium mesoxalate trihydrate.

References

• 1. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

An In-depth Technical Guide on the Solubility and Stability of Calcium Oxalate Trihydrate (Caoxite)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium oxalate (B1200264) exists in three hydrated forms: the monoclinic monohydrate (whewellite, COM), the tetragonal dihydrate (weddellite, COD), and the triclinic trihydrate (caoxite, COT).[1] Among these, calcium oxalate trihydrate is the most hydrated and generally considered the most soluble and least stable crystalline form.[2] An understanding of its solubility and stability is crucial in various fields, including geology, biology, and pharmaceutical sciences, particularly in the context of biomineralization, kidney stone formation, and the development of drugs that may interact with calcium oxalate. This technical guide provides a comprehensive overview of the solubility and thermal stability of calcium oxalate trihydrate, complete with quantitative data, detailed experimental protocols, and a visual representation of the analytical workflow.

Solubility of Calcium Oxalate Trihydrate

Calcium oxalate trihydrate is recognized as the most soluble among the three common hydrates of calcium oxalate.[2] However, precise quantitative solubility data for caoxite in water is not extensively documented in the literature. Its metastable nature often leads to transformation into the more stable and less soluble monohydrate form, complicating direct measurement.[2] For context, the solubilities of the monohydrate and dihydrate forms are provided in the table below. It is reported that at 0°C, the solubility of the trihydrate is 1.25 times that of the dihydrate, which in turn is 1.25 times more soluble than the monohydrate.[2]

Compound	Solubility in Water at 25°C ( g/100 mL)	Molar Solubility (mol/L)	Solubility Product (Ksp)
Calcium Oxalate Monohydrate (Whewellite)	7.36 x 10⁻⁴[3][4]	5.04 x 10⁻⁵	2.57 x 10⁻⁹ at 25°C[2]
Calcium Oxalate Dihydrate (Weddellite)	-	-	-
Calcium Oxalate Trihydrate (Caoxite)	Reported to be the most soluble of the three hydrates.[2]	-	-

Note: The solubility of calcium oxalate is influenced by factors such as pH, temperature, and the presence of other ions in the solution.

Thermal Stability of Calcium Oxalate Trihydrate

The thermal stability of calcium oxalate trihydrate has been investigated using techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). The decomposition of calcium oxalate trihydrate upon heating occurs in distinct stages, involving dehydration followed by the decomposition of the anhydrous salt.

A study using DSC showed that the dehydration of calcium oxalate trihydrate proceeds in two main steps.[5] The first step, occurring around 80°C, involves the release of two water molecules. The second step, around 130°C, corresponds to the loss of the final water molecule.[5]

Thermogravimetric analysis of calcium oxalate hydrates reveals a multi-step decomposition process. While specific TGA data for the pure trihydrate is not detailed in the provided results, the general decomposition pathway for calcium oxalate hydrates is well-established and involves the following steps:

Decomposition Step	Temperature Range (°C)	Process	Theoretical Weight Loss (%)
1. Dehydration (Trihydrate to Anhydrous)	20 - 170[5]	CaC₂O₄·3H₂O → CaC₂O₄ + 3H₂O	~29.7%
2. Decomposition to Calcium Carbonate	390 - 550[6]	CaC₂O₄ → CaCO₃ + CO	~19.2%
3. Decomposition to Calcium Oxide	550 - 800[6]	CaCO₃ → CaO + CO₂	~30.1%

Note: The temperature ranges can vary depending on experimental conditions such as the heating rate and atmosphere.[6]

Experimental Protocols

Determination of Solubility of a Sparingly Soluble Salt (General Protocol)

This protocol outlines a general method for determining the solubility of a sparingly soluble salt like calcium oxalate trihydrate.

Objective: To determine the concentration of a saturated solution of the salt in water at a specific temperature.

Materials and Equipment:

• Calcium oxalate trihydrate sample

• Deionized water

• Constant temperature water bath or incubator

• Magnetic stirrer and stir bars

• Filtration apparatus (e.g., syringe filters with a pore size of 0.22 µm)

• Analytical balance

• Volumetric flasks and pipettes

• Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS) for calcium analysis, or a titration method for oxalate analysis.

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of calcium oxalate trihydrate to a known volume of deionized water in a sealed container.

  • Place the container in a constant temperature water bath set to the desired temperature (e.g., 25°C).

  • Stir the suspension vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Filtration:

  • Allow the suspension to settle for a few hours at the constant temperature.

  • Carefully withdraw a known volume of the supernatant using a pipette.

  • Immediately filter the collected supernatant through a 0.22 µm syringe filter to remove any undissolved solid particles. This step is critical to prevent overestimation of the solubility.

• Analysis of the Saturated Solution:

  • For Calcium Analysis (ICP-OES or AAS):

    • Accurately dilute the filtered saturated solution with deionized water to a concentration within the linear range of the instrument.

    • Prepare a series of standard solutions of known calcium concentrations.

    • Analyze the standard solutions and the diluted sample solution using ICP-OES or AAS to determine the calcium concentration.

  • For Oxalate Analysis (Titration):

    • A known volume of the filtered saturated solution can be titrated with a standardized solution of potassium permanganate (B83412) (KMnO₄) in an acidic medium. The oxalate ions are oxidized by the permanganate ions, and the endpoint can be detected by the persistence of the pink color of the permanganate.

• Calculation of Solubility:

  • From the determined concentration of calcium or oxalate ions in the saturated solution, calculate the molar solubility of calcium oxalate trihydrate.

  • The solubility can also be expressed in grams per 100 mL of water.

Thermogravimetric Analysis (TGA) of a Hydrated Salt (General Protocol)

This protocol describes a general procedure for analyzing the thermal stability and decomposition of a hydrated salt using TGA.

Objective: To determine the temperature ranges of dehydration and decomposition and the corresponding mass losses.

Materials and Equipment:

• Thermogravimetric Analyzer (TGA)

• Analytical balance

• Sample pans (e.g., alumina (B75360) or platinum)

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Instrument Preparation:

  • Turn on the TGA instrument and the inert gas supply.

  • Perform any necessary calibrations (e.g., temperature and mass) as per the instrument's manual.

• Sample Preparation:

  • Accurately weigh a small amount of the calcium oxalate trihydrate sample (typically 5-10 mg) into a clean, tared TGA sample pan.

• TGA Measurement:

  • Place the sample pan in the TGA furnace.

  • Set up the experimental parameters in the instrument's software:

    • Temperature Program: Define the starting temperature (e.g., 25°C), ending temperature (e.g., 900°C), and the heating rate (e.g., 10°C/min).

    • Atmosphere: Select an inert atmosphere (e.g., nitrogen) and set the gas flow rate (e.g., 20-50 mL/min).

  • Start the TGA run. The instrument will record the sample's mass as a function of temperature.

• Data Analysis:

  • The resulting TGA curve will show a plot of mass loss (%) versus temperature (°C).

  • Identify the distinct steps of mass loss on the TGA curve.

  • Determine the onset and end temperatures for each decomposition step.

  • Calculate the percentage of mass loss for each step.

  • Correlate the observed mass losses with the theoretical mass losses for the proposed decomposition reactions (e.g., loss of water molecules, carbon monoxide, and carbon dioxide).

Visualization of Experimental Workflow

Caption: Experimental workflow for determining the solubility and thermal stability of calcium oxalate trihydrate.

References

• 1. Calcium oxalate - Wikipedia [en.wikipedia.org]
• 2. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. scispace.com [scispace.com]
• 6. mdpi.com [mdpi.com]

"Calcium mesoxalate trihydrate as a precursor in biomineralization"

An In-depth Technical Guide on Calcium Oxalate (B1200264) Trihydrate as a Precursor in Biomineralization

Introduction

Biomineralization is the process by which living organisms produce minerals, often to harden or stiffen existing tissues. While essential for forming structures like bone and shells, aberrant biomineralization can lead to pathological conditions. A primary example of pathological biomineralization is urolithiasis, or the formation of kidney stones. Calcium-containing stones are the most prevalent, with calcium oxalate being the main crystalline component.

This guide focuses on calcium oxalate trihydrate (CaC₂O₄·3H₂O) , also known as caoxite, a critical but metastable precursor in the formation of pathological calcium oxalate crystals. While the user query specified "calcium mesoxalate trihydrate," the overwhelming body of scientific literature centers on "calcium oxalate trihydrate" as the key transient species in this biomineralization pathway. Calcium mesoxalate (calcium ketomalonate) is a distinct compound. Therefore, this document will detail the role of calcium oxalate trihydrate (COT) as the relevant precursor in the context of biomineralization.

Calcium oxalate exists in three primary hydrated forms: the thermodynamically stable monohydrate (COM, Whewellite), the metastable dihydrate (COD, Weddellite), and the highly unstable trihydrate (COT, Caoxite).[1][2][3] Understanding the initial formation and subsequent transformation of COT is crucial for developing interventions to prevent kidney stone disease. This process often follows a non-classical crystallization pathway, where metastable amorphous or crystalline phases precede the formation of the final stable product.[1]

Physicochemical Properties of Calcium Oxalate Hydrates

The distinct physical and chemical properties of the three calcium oxalate hydrates dictate their roles in biomineralization. COT's high instability means it is rarely found in mature kidney stones but acts as a crucial intermediate.[4] The transformation from the less stable hydrates (COT and COD) to the most stable monohydrate (COM) is a key step in the development of renal calculi.[5][6]

Table 1: Comparative Properties of Calcium Oxalate Hydrates

Property	Calcium Oxalate Monohydrate (COM)	Calcium Oxalate Dihydrate (COD)	Calcium Oxalate Trihydrate (COT)
Chemical Formula	CaC₂O₄·H₂O	CaC₂O₄·(2+x)H₂O (x < 0.5)	CaC₂O₄·3H₂O
Crystal System	Monoclinic	Tetragonal	Triclinic
Common Morphology	Dendritic, boat/coffin-shaped	Bipyramidal	Plate-like, rod-shaped
Thermodynamic Stability	Most Stable	Metastable	Highly Unstable (Metastable)
Clinical Relevance	Primary component of kidney stones.[1]	Often found in urine, less common in stones.[1]	Rarely found in stones; considered a transient precursor.[2][4]

The Role of COT as a Precursor: A Non-Classical Crystallization Pathway

The formation of calcium oxalate stones is a complex, multi-step process that begins with urinary supersaturation.[7][8] Rather than directly forming the stable COM phase, crystallization often proceeds via less stable intermediates, a hallmark of non-classical crystallization. COT is a key player in this pathway, acting as a transient precursor that rapidly transforms into more stable forms.

The general pathway can be summarized as:

• Supersaturation: Urinary concentrations of calcium (Ca²⁺) and oxalate (C₂O₄²⁻) ions exceed the solubility product.

• Nucleation: Ions assemble to form initial nuclei. This can result in the formation of amorphous calcium oxalate (ACO) or the metastable crystalline COT phase.[1]

• Growth & Transformation: The initial COT crystals grow and subsequently dissolve while the more stable COM phase nucleates and grows.[6] This transformation is a critical step, as COM crystals are more strongly associated with stone formation.

• Aggregation: COM crystals aggregate and are retained within the kidney, often by adhering to injured renal epithelial cells, leading to the growth of a clinical stone.[9][10]

Caption: Crystallization pathway of calcium oxalate from ions to stone formation.

Experimental Protocols for Studying Calcium Oxalate Trihydrate

Investigating the role of COT requires specific protocols for its synthesis, characterization, and the study of its transformation kinetics.

Synthesis of Calcium Oxalate Trihydrate (COT)

This protocol is adapted from methods described in the literature, which emphasize low temperatures to favor the formation of the unstable trihydrate phase.[11][12][13]

• Reagent Preparation:

  • Solution A: Prepare a solution of Calcium Chloride (e.g., 0.5 M CaCl₂).

  • Solution B: Prepare a solution of Sodium Oxalate (e.g., 0.5 M Na₂C₂O₄).

• Crystallization:

  • Cool both solutions to a low temperature (e.g., 12°C).[11]

  • Adjust the pH of the calcium chloride solution to approximately 1.3 using HCl.[11]

  • Slowly add the sodium oxalate solution to the calcium chloride solution under constant stirring while maintaining the low temperature.

• Isolation:

  • Allow the precipitate to form for a defined period.

  • Filter the resulting solid phase quickly using a fine filter (e.g., 0.22 µm).[11]

  • Wash the collected crystals sequentially with cold distilled water, ethanol, and finally ether to remove residual soluble ions and water.[11]

• Storage:

  • Store the prepared COT crystals at a very low temperature (e.g., -6°C) to prevent transformation to other hydrates before analysis.[11]

Characterization Techniques

A multi-technique approach is essential for unambiguously identifying and characterizing COT.

• Powder X-Ray Diffraction (PXRD): Used to identify the crystalline phase by comparing the diffraction pattern to known standards for COM, COD, and COT.[5][14]

• Fourier Transform Infrared (FTIR) Spectroscopy: Distinguishes between the hydrates based on characteristic vibrational bands, particularly those related to water molecules.[2][14]

• Scanning Electron Microscopy (SEM): Visualizes the crystal morphology, confirming the expected plate-like structure of COT.[15]

• Thermogravimetric Analysis (TGA/DSC): Measures weight loss upon heating to determine the number of water molecules. COT shows a two-step dehydration process.[3][11][16]

Kinetic Studies of COT Transformation

The seeded crystal growth method is commonly used to study the transformation kinetics of COT to COM.[6]

• Prepare Supersaturated Solution: Create a solution that is supersaturated with respect to COM but undersaturated with respect to COT.

• Introduce Seed Crystals: Add a known quantity of synthesized COT crystals to the solution.

• Monitor Ion Concentration: Continuously monitor the calcium ion concentration in the solution over time using a calcium-selective electrode.

• Analyze Solid Phase: At various time points, withdraw aliquots of the suspension, filter the solid, and analyze it using PXRD or FTIR to quantify the relative amounts of COT and COM.

• Kinetic Modeling: The rate of change in calcium concentration and the solid-phase composition are used to model the kinetics of COT dissolution and COM growth. The rate of growth for calcium oxalate crystals is often proportional to the square of the relative supersaturation.[17]

Caption: General experimental workflow for studying calcium oxalate trihydrate.

Cellular Interactions and Signaling in Pathological Biomineralization

The transition from mere crystalluria (crystals in urine) to stone disease involves the retention of crystals within the kidney. This retention is mediated by the interaction of crystals, such as COM formed from COT, with the apical surface of renal tubular epithelial cells.[7][9] This interaction is not passive and triggers a cascade of cellular responses that contribute to stone pathogenesis.

Key events in crystal-cell interaction include:

• Adhesion: Crystals adhere to anionic sites on the cell surface.[18]

• Internalization: Cells can endocytose (internalize) the adhered crystals.[7]

• Cellular Injury: The presence of high oxalate concentrations and attached crystals induces oxidative stress, inflammation, and can lead to apoptosis or necrosis of the renal cells.[19]

• Signaling Activation: This process activates various signaling pathways, including mitogenesis and the production of inflammatory mediators.[7]

Urinary macromolecules play a dual role, with some acting as inhibitors (e.g., citrate, nephrocalcin, Tamm-Horsfall protein) by coating crystal surfaces to prevent aggregation and cell adhesion, while others may act as promoters.[7][18][20]

Caption: Signaling cascade initiated by crystal-cell interaction in the kidney.

Quantitative Data from Experimental Studies

Quantitative analysis of COT's properties and transformation is essential for a complete understanding of its role as a precursor.

Table 2: Thermal Dehydration Data for Calcium Oxalate Trihydrate

Data derived from studies using Differential Scanning Calorimetry (DSC) and Thermogravimetry (TGA).[11][16]

Dehydration Step	Temperature Range (°C)	Water Molecules Lost	Apparent Activation Energy (kJ·mol⁻¹)
Step 1: COT → COM	20 - 110 °C	2 H₂O	~68
Step 2: COM → Anhydride	70 - 170 °C	1 H₂O	~81
Note: Temperature ranges and activation energies can vary depending on experimental conditions like heating rate.

Table 3: Effect of Inhibitors on Calcium Oxalate Crystallization

Data from turbidimetric assays in artificial urine, measuring the induction time (tᵢ) of crystallization. A longer induction time indicates greater inhibition.[14]

Compound (Concentration)	Effect on Induction Time (tᵢ)	Predominant Crystal Phase Formed
Control (No Inhibitor)	Baseline	Calcium Oxalate Trihydrate (COT)
Citrate (2 mM)	Minor Increase	Calcium Oxalate Trihydrate (COT)
Hydroxycitrate (2 mM)	Minor Increase	Calcium Oxalate Trihydrate (COT)
Phytate (2 µM)	Significant Increase	Calcium Oxalate Dihydrate (COD)
Note: The ability of phytate to alter the resulting crystal phase highlights the profound impact inhibitors can have on the crystallization pathway.

Conclusion and Future Directions

Calcium oxalate trihydrate (COT) is a fundamentally important, albeit transient, precursor in the pathological biomineralization of kidney stones. Its formation represents an early event in a non-classical crystallization pathway that ultimately yields the more stable and clinically significant calcium oxalate monohydrate (COM). The rapid transformation of COT to COM is a critical control point in the progression of urolithiasis.

For researchers and drug development professionals, targeting these early stages of crystallization offers a promising therapeutic window. Future strategies could focus on:

• Inhibition of Nucleation: Developing molecules that prevent the initial formation of any solid phase, including COT.

• Stabilization of Metastable Phases: Identifying agents that can stabilize COT or COD, preventing their conversion to the more pathogenic COM.[17]

• Modulation of Crystal-Cell Interactions: Designing therapies that block the adhesion of nascent crystals to renal epithelia, thereby promoting their clearance.

A deeper understanding of the molecular mechanisms governing the formation and transformation of calcium oxalate trihydrate will continue to be a vital area of research, paving the way for novel preventative treatments for kidney stone disease.

References

• 1. Stabilization of Calcium Oxalate Precursors during the Pre- and Post-Nucleation Stages with Poly(acrylic acid) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative analysis of calcium oxalate monohydrate and dihydrate for elucidating the formation mechanism of calcium oxalate kidney stones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Characterization of Calcium Oxalate Hydrates and the Transformation Process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A study of the phase transformation of calcium oxalate trihydrate-monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanisms of Stone Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent advances on the mechanisms of kidney stone formation (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanism of calcium oxalate renal stone formation and renal tubular cell injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]
• 12. Production of calcium oxalate monohydrate, dihydrate or trihydrate. A comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. air.unimi.it [air.unimi.it]
• 16. researchgate.net [researchgate.net]
• 17. The kinetics of crystallization of calcium oxalate trihydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. karger.com [karger.com]
• 19. Molecular insights into cell signaling pathways in kidney stone formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Strategies for preventing calcium oxalate stones - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Properties of Calcium Oxalate Trihydrate: A Technical Guide

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic properties of calcium oxalate (B1200264) trihydrate (CaC₂O₄·3H₂O), also known as caoxite. This compound is of significant interest in various scientific fields, including biomedicine, materials science, and geology. A thorough understanding of its spectroscopic characteristics is crucial for its identification, characterization, and the elucidation of its role in various chemical and biological processes.

Overview of Spectroscopic Techniques

Vibrational spectroscopy, particularly Infrared (IR) and Raman spectroscopy, serves as a powerful, non-destructive tool for the characterization of calcium oxalate trihydrate.[1][2][3] These techniques provide detailed information about the molecular vibrations within the crystal lattice, offering insights into the structure, bonding, and the role of water molecules.[1][2][3] The differentiation between the three common hydrates of calcium oxalate—monohydrate (whewellite), dihydrate (weddellite), and trihydrate (caoxite)—can be readily achieved through a comparative analysis of their vibrational spectra.[1][2]

Quantitative Spectroscopic Data

The vibrational spectra of calcium oxalate trihydrate are characterized by distinct bands corresponding to the vibrations of the oxalate anion and the water molecules. The key vibrational modes include the stretching and bending of C=O, C-C, and O-C=O groups of the oxalate ion, as well as the stretching and librational modes of the water molecules.

The following table summarizes the key infrared and Raman spectroscopic data for calcium oxalate trihydrate, with vibrational assignments based on published literature.

Infrared (IR) Peak Position (cm⁻¹)	Raman Peak Position (cm⁻¹)	Vibrational Assignment
3526	-	O-H Stretching (water)
3422	-	O-H Stretching (water)
~3270	-	O-H Stretching (water)
1627 - 1634	~1630	Asymmetric C=O Stretching
1319 - 1324	~1320	Symmetric C=O Stretching + C-C Stretching
-	~900	C-C Stretching
782	-	O-C=O Bending (in-plane) + C-H Out-of-plane deformation
666	-	O-C=O Bending
516	~510	O-C=O Bending (in-plane) + Rocking of C₂O₄²⁻
-	~200-300	Lattice Vibrations

Note: Peak positions can vary slightly depending on the experimental conditions and sample preparation.[4]

Experimental Protocols

Synthesis of Calcium Oxalate Trihydrate

A common method for the synthesis of calcium oxalate trihydrate involves the reaction of an aqueous solution of diethyl oxalate with calcite (calcium carbonate) crystals.[2]

Methodology:

• Reaction Setup: Place calcite crystals in an aqueous solution of diethyl oxalate.

• Hydrolysis: The diethyl oxalate slowly hydrolyzes in water to form oxalic acid.

• Reaction with Calcite: The in-situ generated oxalic acid then reacts with the calcite crystals to form calcium oxalate.

• Crystal Growth: Under controlled conditions (e.g., temperature, concentration), calcium oxalate trihydrate crystals will form on the surface of the calcite.

• Isolation: After a sufficient reaction time, the solid phase is separated from the solution by filtration.

• Characterization: The resulting crystals are then analyzed using techniques such as X-ray diffraction (XRD), scanning electron microscopy (SEM), and vibrational spectroscopy to confirm the formation of the trihydrate phase.[2]

It is important to note that the formation of the trihydrate is sensitive to experimental parameters, and reproducibility can be influenced by factors such as temperature and the purity of the reagents.[2]

Spectroscopic Analysis

3.2.1. Infrared (IR) Spectroscopy

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is typically used.

• Sample Preparation: The solid sample is often prepared as a KBr (potassium bromide) pellet or analyzed using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Spectra are typically recorded in the mid-IR range (4000-400 cm⁻¹) with a resolution of 4 cm⁻¹. Multiple scans are averaged to improve the signal-to-noise ratio.

3.2.2. Raman Spectroscopy

• Instrumentation: A dispersive Raman spectrometer coupled to a microscope is commonly employed.[2]

• Laser Source: Excitation lasers with wavelengths of 532 nm or 785 nm are frequently used.[2]

• Data Acquisition: The laser is focused on the sample through a microscope objective. The scattered Raman signal is collected and analyzed by the spectrometer. The power of the laser should be carefully controlled to avoid sample degradation.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for the synthesis and characterization of calcium oxalate trihydrate and the logical relationship between its structure and spectroscopic properties.

Caption: Experimental workflow for the synthesis and characterization of calcium oxalate trihydrate.

Caption: Relationship between crystal structure and vibrational spectra of calcium oxalate trihydrate.

References

• 1. Synthesis of calcium oxalate trihydrate: New data by vibrational spectroscopy and synchrotron X-ray diffraction [boa.unimib.it]
• 2. air.unimi.it [air.unimi.it]
• 3. Synthesis of calcium oxalate trihydrate: New data by vibrational spectroscopy and synchrotron X-ray diffraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Nucleation and Growth Mechanisms of Calcium Mesoxalate Trihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nucleation and growth mechanisms of calcium mesoxalate trihydrate (CaC₂O₄·3H₂O), a crystalline hydrate (B1144303) of calcium oxalate (B1200264). This document synthesizes key findings on the thermodynamic and kinetic aspects of its formation, details experimental protocols for its study, and presents quantitative data from the scientific literature.

Introduction

Calcium oxalate exists in three hydrated forms: the thermodynamically stable monohydrate (whewellite, COM), the metastable dihydrate (weddellite, COD), and the highly unstable trihydrate (caoxite, COT)[1][2]. While less common in pathological biomineralization, such as kidney stones, compared to COM and COD, the study of calcium oxalate trihydrate is crucial for understanding the fundamental pathways of calcium oxalate crystallization[1][3]. Its role as a potential precursor to the more stable forms makes its nucleation and growth kinetics a subject of significant interest in fields ranging from materials science to nephrology[3]. This guide delves into the mechanisms governing the formation of this transient crystalline phase.

Thermodynamics of Calcium Mesoxalate Trihydrate Formation

The formation of calcium oxalate trihydrate is governed by the supersaturation of calcium and oxalate ions in solution. As a metastable phase, it precipitates under specific conditions, often at lower temperatures and in the presence of certain inhibitors that retard the formation of the more stable monohydrate and dihydrate forms[3][4].

Solubility and Supersaturation

The driving force for both nucleation and crystal growth is the supersaturation (σ), which is a measure of the deviation of the ion activity product from the solubility product. While the precise solubility product of the trihydrate form is not as well-established as that of the monohydrate and dihydrate, its formation is known to occur from highly supersaturated solutions[5].

Thermodynamic Data

Quantitative thermodynamic data for calcium oxalate trihydrate is limited. However, some key parameters have been determined through calorimetric studies.

Thermodynamic Parameter	Value	Method	Reference
Enthalpy of Dissolution (ΔHdiss)	31.7 kJ mol⁻¹	Indirect Calorimetry	[6]
Dehydration Enthalpy (ΔHdeh) for 3 H₂O	143.9 kJ mol⁻¹	Differential Scanning Calorimetry (DSC)	[6]
Estimated Enthalpy of Formation (ΔHf)	-2,296 kJ mol⁻¹	Differential Scanning Calorimetry (DSC)	[6]

Nucleation of Calcium Mesoxalate Trihydrate

Nucleation, the initial formation of stable crystal nuclei from a supersaturated solution, is a critical step in the crystallization process. For calcium oxalate, nucleation can proceed through classical or non-classical pathways[7]. While specific studies quantifying the nucleation kinetics of the trihydrate are scarce, general principles of calcium oxalate nucleation can be applied, and conditions favoring the trihydrate formation have been identified.

Factors Influencing Nucleation

The formation of calcium oxalate trihydrate is sensitive to several factors:

• Temperature: Lower temperatures tend to favor the formation of the more hydrated forms, including the trihydrate[8][9].

• Supersaturation: High supersaturation is a prerequisite for the nucleation of calcium oxalate crystals[5][10].

• Inhibitors: Certain molecules can selectively inhibit the nucleation and growth of the monohydrate and dihydrate forms, thereby promoting the formation of the trihydrate. For instance, the presence of 500 ppm hydroxycitrate has been shown to induce the formation of calcium oxalate trihydrate[1].

Experimental Protocol for Studying Nucleation

A common method to study the nucleation of calcium oxalate is by measuring the induction time using turbidimetry[1]. This protocol can be adapted to investigate the specific conditions that lead to the formation of the trihydrate.

Objective: To determine the induction time for calcium oxalate nucleation under conditions that may favor the trihydrate phase.

Materials:

• Calcium chloride (CaCl₂) solution

• Sodium oxalate (Na₂C₂O₄) solution

• Buffer solution (e.g., Tris-HCl) to maintain a constant pH

• Potential inhibitors (e.g., hydroxycitrate)

• Batch crystallizer equipped with a magnetic stirrer, constant temperature water bath, and a turbidity probe connected to a computer[1].

Procedure:

• Prepare stock solutions of calcium chloride, sodium oxalate, and any inhibitors to be tested.

• In the crystallizer, mix the buffer solution and the calcium chloride solution, and add the inhibitor if applicable.

• Allow the solution to thermally equilibrate to the desired temperature (e.g., 37°C) under constant stirring.

• Initiate crystallization by adding a specific volume of the sodium oxalate solution to achieve the desired supersaturation.

• Monitor the turbidity of the solution over time. The induction time is the period from the addition of the oxalate solution until a detectable increase in turbidity, signifying the formation of nuclei[1][11].

• At the end of the experiment, the crystals can be collected by filtration, dried, and analyzed by methods such as Scanning Electron Microscopy (SEM) and X-ray Diffraction (XRD) to confirm their polymorphic form (monohydrate, dihydrate, or trihydrate)[1].

Experimental workflow for studying calcium oxalate nucleation.

Crystal Growth of Calcium Mesoxalate Trihydrate

Once stable nuclei have formed, they grow by the addition of solute molecules from the supersaturated solution. The kinetics of crystal growth of calcium oxalate trihydrate have been studied in detail using the constant composition method.

Growth Mechanism

Studies have shown that the rate of crystal growth of calcium oxalate trihydrate is proportional to the square of the relative supersaturation[4]. This suggests a spiral dislocation growth mechanism, where growth occurs at screw dislocations on the crystal surface[4]. It has also been observed that the trihydrate grows considerably more rapidly than the monohydrate form[4].

Quantitative Growth Rate Data

The constant composition method allows for the precise determination of crystal growth rates at a constant level of supersaturation.

Supersaturation (σ)	Growth Rate (mol min⁻¹ m⁻²)	Temperature (°C)	Reference
0.50	0.038	37	[4]
0.75	0.085	37	[4]
1.00	0.150	37	[4]
1.25	0.234	37	[4]
1.50	0.338	37	[4]

Experimental Protocol for Studying Crystal Growth (Constant Composition Method)

This method maintains a constant supersaturation during the experiment by the controlled addition of reactant solutions[4][12].

Objective: To measure the rate of crystal growth of calcium oxalate trihydrate at a constant supersaturation.

Materials:

• Calcium chloride (CaCl₂) titrant solution

• Potassium oxalate (K₂C₂O₄) titrant solution

• Supersaturated solution of calcium oxalate

• Seed crystals of calcium oxalate trihydrate

• Constant composition crystallization setup including a reaction cell, specific ion electrode (e.g., calcium selective electrode), potentiostat, and automated burettes.

Procedure:

• Prepare stable supersaturated solutions of calcium oxalate with the desired initial concentrations of calcium and oxalate ions.

• Introduce a known amount of well-characterized calcium oxalate trihydrate seed crystals into the supersaturated solution in the reaction cell maintained at a constant temperature (e.g., 37°C).

• Monitor the activity of calcium ions using the specific ion electrode.

• As crystal growth consumes calcium and oxalate ions from the solution, the potentiostat detects the change in ion activity and triggers the automated burettes to add the calcium chloride and potassium oxalate titrant solutions simultaneously to maintain the ion activities at a constant level.

• The rate of addition of the titrants is recorded, which is directly proportional to the rate of crystal growth.

• The crystal growth rate can then be calculated based on the volume of titrants added over time and the surface area of the seed crystals[4].

Workflow for the constant composition crystal growth experiment.

Influence of Inhibitors

Various substances can inhibit the nucleation and growth of calcium oxalate crystals. While much of the research has focused on the monohydrate and dihydrate forms, some studies have shed light on the effect of inhibitors on the trihydrate. For instance, polyphosphate has been shown to inhibit the growth of the trihydrate, and this inhibition can be described by a Langmuir adsorption isotherm, suggesting that the inhibitor molecules adsorb onto the crystal surface and block active growth sites[4]. The presence of certain inhibitors, like hydroxycitrate, can also selectively promote the formation of the trihydrate by hindering the crystallization of the more stable forms[1].

Proposed mechanism of crystal growth inhibition by adsorption.

Conclusion

The nucleation and growth of calcium mesoxalate trihydrate are complex processes influenced by a variety of thermodynamic and kinetic factors. While it is a metastable and transient phase, its formation is a key step in the overall crystallization pathway of calcium oxalate. Understanding the mechanisms that govern its appearance and transformation is essential for controlling calcium oxalate precipitation in both industrial and biological systems. Further research is needed to elucidate the specific nucleation kinetics of the trihydrate and to identify more inhibitors that can selectively stabilize this phase, which could provide new avenues for preventing pathological calcifications.

References

• 1. mdpi.com [mdpi.com]
• 2. Exploring calcium oxalate crystallization: a constant composition approach | springermedicine.com [springermedicine.com]
• 3. A study of the phase transformation of calcium oxalate trihydrate-monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The kinetics of crystallization of calcium oxalate trihydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. Changes in calcium oxalate crystal morphology as a function of supersaturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Thermodynamic and Kinetic Aspects of Calcium Oxalate Crystallization and Renal Lithiasis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Calcium oxalate crystal growth. A new constant composition method for modelling urinary stone formation - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermodynamic Properties of Calcium Oxalate Hydrates: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties of calcium oxalate (B1200264) hydrates, crucial compounds in fields ranging from pharmaceutical development, where they can be undesired crystalline forms of active pharmaceutical ingredients, to clinical research on nephrolithiasis. Understanding the thermodynamic stability, solubility, and thermal behavior of these hydrates—primarily whewellite (B87421) (monohydrate), weddellite (B1203044) (dihydrate), and caoxite (trihydrate)—is fundamental for controlling their formation, dissolution, and phase transformations.

Core Thermodynamic Data

The thermodynamic stability of the different calcium oxalate hydrates is a key factor in determining their prevalence and behavior. The following tables summarize the available quantitative data for the standard enthalpy of formation (ΔfH°), standard Gibbs free energy of formation (ΔfG°), standard molar entropy (S°), and solubility product (Ksp).

Table 1: Standard Thermodynamic Properties of Calcium Oxalate Hydrates at 298.15 K (25 °C)

Hydrate (B1144303) Form	Mineral Name	Formula	ΔfH° (kJ/mol)	ΔfG° (kJ/mol)	S° (J/mol·K)
Monohydrate	Whewellite	CaC₂O₄·H₂O	-1670	-1509	156
Dihydrate	Weddellite	CaC₂O₄·2H₂O	-1984 (estimated)	Not Available	Not Available
Trihydrate	Caoxite	CaC₂O₄·3H₂O	-2296 (estimated)	Not Available	Not Available

Table 2: Solubility Products (Ksp) of Calcium Oxalate Hydrates

Hydrate Form	Mineral Name	Formula	Ksp at 25 °C	pKsp at 20°C
Monohydrate	Whewellite	CaC₂O₄·H₂O	2.57 x 10⁻⁹	8.7
Dihydrate	Weddellite	CaC₂O₄·2H₂O	Not Consistently Reported	Not Available
Trihydrate	Caoxite	CaC₂O₄·3H₂O	Not Consistently Reported	Not Available

Note: The solubility of calcium oxalate hydrates is influenced by factors such as pH, ionic strength, and the presence of inhibitors. The monohydrate is the least soluble and most stable form under physiological conditions.

Thermal Decomposition

The thermal decomposition of calcium oxalate hydrates follows a well-defined, multi-step process, making thermogravimetric analysis (TGA) a valuable tool for their characterization.

Table 3: Thermal Decomposition Data for Calcium Oxalate Monohydrate (Whewellite)

Decomposition Step	Reaction	Temperature Range (°C)	Theoretical Mass Loss (%)
1. Dehydration	CaC₂O₄·H₂O(s) → CaC₂O₄(s) + H₂O(g)	~100 - 250	12.33
2. Decarbonylation	CaC₂O₄(s) → CaCO₃(s) + CO(g)	~400 - 500	19.17
3. Decarboxylation	CaCO₃(s) → CaO(s) + CO₂(g)	~650 - 800	30.12

Note: The exact temperature ranges can vary depending on factors such as heating rate and atmosphere.

The dihydrate and trihydrate forms also undergo dehydration, eventually converting to the monohydrate before following the decomposition pathway outlined above. Weddellite typically loses its zeolitic water at lower temperatures before the structural water is removed.

Experimental Protocols

Detailed and consistent experimental methodologies are critical for obtaining reliable thermodynamic data. The following sections outline the protocols for key analytical techniques used in the study of calcium oxalate hydrates.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition pathway of calcium oxalate hydrates by measuring the change in mass as a function of temperature.

Methodology:

• Instrument Calibration: Calibrate the thermogravimetric analyzer for mass and temperature according to the manufacturer's specifications. Calcium oxalate monohydrate is often used as a standard for this purpose due to its well-characterized decomposition.

• Sample Preparation: Accurately weigh 5-10 mg of the calcium oxalate hydrate sample into a clean, tared TGA pan (typically alumina (B75360) or platinum).

• Instrument Parameters:

  • Heating Rate: A typical heating rate is 10 °C/min. Slower or faster rates can be used to study the kinetics of decomposition.

  • Temperature Program: Heat the sample from ambient temperature to approximately 900-1000 °C.

  • Atmosphere: Use an inert atmosphere, such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative side reactions.

• Data Analysis:

  • Plot the percentage of mass loss versus temperature.

  • Determine the onset and completion temperatures for each mass loss step.

  • Calculate the percentage of mass loss for each step and compare it to the theoretical values to identify the evolved species (e.g., H₂O, CO, CO₂).

  • The derivative of the TGA curve (DTG) can be used to identify the temperature of the maximum rate of mass loss for each step.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with the thermal transitions (e.g., dehydration, decomposition) of calcium oxalate hydrates.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using appropriate standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of the calcium oxalate hydrate sample into a DSC pan. The pan is then hermetically sealed or left open, depending on the desired experimental conditions.

• Instrument Parameters:

  • Heating Rate: A typical heating rate is 10 °C/min.

  • Temperature Program: Heat the sample over a temperature range that encompasses the expected thermal events.

  • Atmosphere: Use an inert atmosphere, such as nitrogen, at a constant flow rate.

• Data Analysis:

  • Plot the heat flow versus temperature.

  • Identify endothermic (heat absorbing) and exothermic (heat releasing) peaks corresponding to thermal events.

  • Integrate the area under each peak to determine the enthalpy change (ΔH) for the transition. For dehydration, this gives the enthalpy of dehydration.

Solubility Measurement

Objective: To determine the solubility and solubility product (Ksp) of calcium oxalate hydrates in a given solvent (e.g., water, buffer solution).

Methodology:

• Equilibrium Saturation:

  • Add an excess amount of the calcium oxalate hydrate to the solvent in a sealed container.

  • Agitate the suspension at a constant temperature (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • Allow the solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe fitted with a filter (e.g., 0.22 µm) to remove all solid particles.

• Concentration Analysis:

  • Determine the concentration of calcium ions in the filtrate using a suitable analytical technique such as:

    • Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) for high sensitivity and accuracy.

    • Titration with a standardized EDTA solution.

• Data Analysis:

  • From the measured calcium concentration, calculate the molar solubility of the calcium oxalate hydrate.

  • The solubility product (Ksp) can then be calculated, taking into account the stoichiometry of the dissolution and the activity coefficients of the ions in solution.

Visualizations

Logical Relationships and Transformations

The different hydrates of calcium oxalate are not equally stable, with a clear thermodynamic drive towards the formation of the most stable monohydrate form, whewellite. This relationship is crucial in understanding the crystallization processes.

Caption: Phase transformation pathways of calcium oxalate hydrates.

Experimental Workflow for Thermodynamic Characterization

The determination of the thermodynamic properties of calcium oxalate hydrates involves a coordinated application of several analytical techniques.

Caption: Experimental workflow for thermodynamic characterization.

Understanding the Metastability of Calcium Oxalate Trihydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium oxalate (B1200264) is a ubiquitous biomineral, notably implicated in the formation of kidney stones. It exists in three primary hydrated forms: the thermodynamically stable monohydrate (whewellite, COM), the metastable dihydrate (weddellite, COD), and the highly metastable trihydrate (caoxite, COT).[1][2] This technical guide focuses on the least stable of these forms, calcium oxalate trihydrate (COT), a critical precursor in various crystallization pathways. While often transient, the stabilization or destabilization of COT can have significant implications in pathological mineralization and industrial processes.

It is important to clarify a potential point of terminological confusion. While the user specified "calcium mesoxalate trihydrate," the overwhelming body of scientific literature on metastable calcium-based organic acid hydrates focuses on calcium oxalate trihydrate . Mesoxalic acid (or ketomalonic acid) is a distinct chemical entity from oxalic acid.[3][4][5] This guide will proceed under the well-supported assumption that the core interest lies in the widely studied and clinically relevant calcium oxalate trihydrate.

This document provides an in-depth exploration of the metastability of COT, summarizing key quantitative data, detailing experimental protocols for its study, and visualizing the critical transformation pathways.

Physicochemical Properties and Metastability

Calcium oxalate trihydrate is the most hydrated and least stable of the calcium oxalate crystalline forms.[6][7] Its transient nature makes it a crucial intermediate in the nucleation and growth of the more stable dihydrate and monohydrate forms.[8][9] The transformation from COT to the more stable phases is a dissolution and recrystallization process, heavily influenced by environmental factors.[8]

The crystal growth of COT is notably rapid, significantly faster than that of the monohydrate.[10] This kinetic favorability, despite its thermodynamic instability, means it can form readily under specific conditions of supersaturation.[6][10] However, its existence is often short-lived as it readily transforms into the more stable COM.[8]

Factors Influencing COT Stability and Transformation

Several factors govern the formation and subsequent transformation of calcium oxalate trihydrate:

• Temperature: Temperature plays a critical role in the stability of COT. Increased temperature accelerates the transformation to the more stable monohydrate form.[8]

• Ionic Media: The composition and concentration of ions in the solution significantly impact the conversion rate of COT.[8] For instance, certain ions can either inhibit or promote the transformation process.

• Inhibitors: Various organic and inorganic molecules can influence the crystallization pathway of calcium oxalate. Some inhibitors can stabilize COT by preventing its transformation to COM, a factor that may be important in the context of renal stone formation.[10] For example, polyphosphate has been shown to inhibit the growth of COM to a much greater extent than COT.[10] Conversely, substances like hydroxycitrate can inhibit calcium oxalate crystallization by forming stable complexes with calcium ions, thereby reducing supersaturation.[11]

• Supersaturation: The rate of crystal growth of COT is proportional to the square of the relative supersaturation, suggesting a spiral dislocation growth mechanism.[10]

Quantitative Data Summary

The following tables summarize key quantitative data related to the thermal decomposition and crystallographic properties of calcium oxalate trihydrate.

Parameter	Value	Analytical Method	Reference
Thermal Decomposition
Dehydration Step 1 (COT → COM + 2H₂O)	~80 °C	DSC	[12]
Dehydration Step 2 (COM → COA + H₂O)	~130 °C	DSC	[12]
Activation Energy (COT → COM)	68 kJ mol⁻¹	DSC/TG	[13]
Activation Energy (COM → Anhydride)	81 kJ mol⁻¹	DSC/TG	[13]
Crystallographic Data
Crystal System	Triclinic	XRD	[12]
Lattice Parameters (a, b, c)	6.104 Å, 7.1480 Å, 8.4488 Å	XRD	[12]
Lattice Angles (α, β, γ)	76.53°, 70.27°, 70.68°	XRD	[12]

Note: COA refers to anhydrous calcium oxalate.

Experimental Protocols

The study of calcium oxalate trihydrate's metastability relies on a suite of analytical techniques. Below are detailed methodologies for key experiments cited in the literature.

Synthesis of Calcium Oxalate Trihydrate

A common method for synthesizing COT involves the controlled reaction of an aqueous solution of diethyl oxalate with calcite crystals.[14]

• Reactants: Diethyl oxalate and calcite (CaCO₃) crystals.

• Procedure: An aqueous solution of diethyl oxalate is prepared. Calcite crystals are introduced into this solution.

• Mechanism: The slow hydrolysis of diethyl oxalate in water forms oxalic acid. This oxalic acid then reacts with the calcite crystals to produce calcium oxalate crystals, with a significant yield of the trihydrate form.[14]

• Separation: The solid phase containing the COT crystals is separated from the reaction solution by filtration.[14]

It is crucial to note that the reproducibility of this synthesis can be affected by factors such as temperature, reagent morphology, and the purity of the calcite crystals.[14]

Thermal Analysis: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)

DSC and TGA are employed to study the thermal decomposition and dehydration processes of COT.[12][13]

• Instrumentation: A heat-flow differential scanning calorimeter and a thermogravimetric analyzer are used.

• Sample Preparation: A small, accurately weighed sample of COT (e.g., ~2 mg) is placed in an open sample pan (typically aluminum for DSC).[12]

• Experimental Conditions: The sample is heated at a controlled rate (e.g., a linear heating rate) under an inert atmosphere (e.g., dry nitrogen purge gas at a flow rate of 50 cm³/min).[12]

• Data Acquisition: The heat flow (DSC) and mass loss (TGA) are recorded as a function of temperature.

• Analysis: The resulting curves reveal distinct endothermic peaks (DSC) and mass loss steps (TGA) corresponding to the dehydration events (COT → COM → anhydrous). Kinetic parameters such as activation energy can be calculated from these data using methods like the Šesták–Berggren equation.[13]

Structural Characterization: X-ray Diffraction (XRD)

XRD is essential for identifying the crystalline phase of the calcium oxalate and determining its crystal structure.[12][14]

• Instrumentation: A powder X-ray diffractometer with a suitable X-ray source (e.g., synchrotron radiation for high resolution).[14]

• Sample Preparation: A powdered sample of the synthesized material is prepared.

• Data Collection: The sample is irradiated with X-rays, and the diffraction pattern is recorded over a range of scattering angles (2θ).

• Analysis: The resulting diffractogram, a plot of intensity versus 2θ, is compared with standard diffraction patterns for COM, COD, and COT to identify the phases present. The lattice parameters of the crystal structure can be determined from the positions of the diffraction peaks.[12]

Morphological Analysis: Scanning Electron Microscopy (SEM)

SEM is used to visualize the crystal morphology (shape and size) of the calcium oxalate hydrates.[11]

• Instrumentation: A scanning electron microscope.

• Sample Preparation: Crystals are mounted on a sample stub and coated with a conductive material (e.g., gold or carbon) to prevent charging.

• Imaging: The sample is scanned with a focused beam of electrons. The interaction of the electrons with the sample produces signals that are used to generate an image of the surface topography.

• Analysis: The resulting micrographs reveal the characteristic crystal habits of the different hydrates (e.g., plate-like morphology for COT).[12]

Visualizations

Transformation Pathway of Calcium Oxalate Hydrates

The following diagram illustrates the transformation pathway from the metastable calcium oxalate trihydrate to the more stable dihydrate and ultimately to the thermodynamically stable monohydrate.

Caption: Phase transformation pathway of calcium oxalate hydrates.

Experimental Workflow for Characterizing COT Metastability

This diagram outlines a typical experimental workflow for the synthesis and characterization of calcium oxalate trihydrate.

Caption: Experimental workflow for COT synthesis and characterization.

References

• 1. mdpi.com [mdpi.com]
• 2. Effects of Various Inhibitors on the Nucleation of Calcium Oxalate in Synthetic Urine [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. labsolu.ca [labsolu.ca]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A study of the phase transformation of calcium oxalate trihydrate-monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phase transitions of calcium oxalate trihydrate and epitaxy in the weddellite-whewellite system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The kinetics of crystallization of calcium oxalate trihydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Thermal decomposition of mixed calcium oxalate hydrates – kinetic deconvolution of complex heterogeneous processes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 14. air.unimi.it [air.unimi.it]

A Technical Guide to the Identification of Calcium Oxalate Trihydrate (Caoxite) in Geological Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction

Calcium oxalate (B1200264) is a salt that occurs in nature in three primary hydrated crystalline forms: the monohydrate (CaC2O4·H2O, whewellite), the dihydrate (CaC2O4·2H2O, weddellite), and the trihydrate (CaC2O4·3H2O, caoxite).[1] While whewellite (B87421) is the most thermodynamically stable and common form, and weddellite (B1203044) is also frequently found, caoxite is the rarest and least stable of the three.[2][3] These minerals are of significant interest in various scientific fields, including geology, biomedicine, and cultural heritage, as they can be found in geological formations, kidney stones, and as patinas on ancient artifacts.[2][4] This guide provides a comprehensive overview of the core analytical techniques used to identify calcium oxalate trihydrate in geological samples.

It is important to clarify that this document focuses on calcium oxalate trihydrate . The term "calcium mesoxalate trihydrate" is likely a misnomer in the context of geological samples, as calcium oxalate hydrates are the well-documented and relevant compounds.

Chapter 1: Analytical Workflow for Identification

A multi-technique approach is essential for the unambiguous identification of calcium oxalate trihydrate. Each technique provides complementary information regarding the crystal structure, molecular vibrations, thermal stability, and morphology of the sample. A logical workflow ensures efficient and accurate characterization.

Caption: Workflow for identifying calcium oxalate trihydrate.

This workflow begins with sample preparation, followed by primary identification using X-Ray Diffraction (XRD) and Vibrational Spectroscopy (FTIR/Raman). Thermal Analysis and Scanning Electron Microscopy (SEM) are then used as confirmatory methods to verify the hydration state and observe crystal morphology, respectively.

Chapter 2: X-Ray Diffraction (XRD)

X-ray diffraction is the definitive method for identifying crystalline phases. By analyzing the diffraction pattern of a sample, one can determine its crystal structure and lattice parameters, providing a unique fingerprint for calcium oxalate trihydrate.

Experimental Protocol

• Sample Preparation: The geological sample is gently crushed into a fine powder using an agate mortar and pestle to ensure random crystal orientation. For quantitative analysis of mixtures, internal standards may be added.[5]

• Instrumentation: A powder X-ray diffractometer equipped with a Cu Kα radiation source is typically used.

• Data Collection: The powdered sample is mounted on a sample holder. The diffractometer scans over a range of 2θ angles (e.g., 5° to 70°) to collect the diffraction pattern.

• Data Analysis: The resulting diffractogram (a plot of intensity vs. 2θ) is compared with reference patterns from crystallographic databases. The crystal structure and unit cell parameters are refined from the data.

Data Presentation: Crystallographic Data

The crystal structure of calcium oxalate trihydrate (caoxite) has been determined and provides the basis for its identification by XRD.[6][7]

Parameter	Value	Reference
Crystal System	Triclinic	[6][7]
Space Group	Pī	[6][7]
a	1.145(6) Å	[6][7]
b	8.600(7) Å	[6][7]
c	6.099(5) Å	[6][7]
α	112.30(5)°	[6][7]
β	108.87(5)°	[6][7]
γ	89.92(5)°	[6][7]
Z (Formula units/cell)	2	[6][7]

Chapter 3: Vibrational Spectroscopy

Vibrational spectroscopy, including Fourier Transform Infrared (FTIR) and Raman spectroscopy, probes the vibrational modes of molecules. These techniques are highly sensitive to the chemical bonding and local environment of the oxalate and water molecules, allowing for the differentiation between the various calcium oxalate hydrates.

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy measures the absorption of infrared radiation by the sample, exciting molecular vibrations. It is particularly useful for identifying the characteristic functional groups present.

• Sample Preparation: A small amount of the powdered sample (approx. 1 mg) is mixed with potassium bromide (KBr, approx. 100 mg) and pressed into a transparent pellet. Alternatively, Attenuated Total Reflectance (ATR-FTIR) can be used directly on the solid sample.

• Instrumentation: A Fourier Transform Infrared spectrometer.

• Data Collection: A background spectrum (of the KBr pellet or empty ATR crystal) is collected first. The sample spectrum is then recorded, typically in the range of 4000 to 400 cm⁻¹.

• Data Analysis: The positions and relative intensities of the absorption bands are compared with reference spectra of known calcium oxalate hydrates.

The FTIR spectrum of calcium oxalate trihydrate is characterized by specific bands related to O-H stretching of water molecules and vibrations of the oxalate anion.[2][8]

Wavenumber (cm⁻¹)	Vibrational Assignment	Reference
~3526, 3422, 3270	O-H stretching vibrations (H₂O)	[8]
~1627-1634	Asymmetric C=O stretching (COO⁻)	[8]
~1323-1324	Symmetric C-O stretching (COO⁻)	[8]
~666, 516	O-C=O bending and other modes	[8][9]

Raman Spectroscopy

Raman spectroscopy involves inelastic scattering of monochromatic light (from a laser). The resulting shift in the energy of the scattered photons provides information about the vibrational modes of the sample. It is an excellent complementary technique to FTIR, especially for aqueous systems and for differentiating polymorphs.

• Sample Preparation: A small amount of the powdered sample is placed on a microscope slide. No further preparation is usually needed.

• Instrumentation: A Raman microspectrometer equipped with a laser source (e.g., 473 nm blue laser).[10]

• Data Collection: The laser is focused on the sample, and the scattered light is collected and analyzed. Data is typically collected over a range of Raman shifts (e.g., 80 to 1800 cm⁻¹).[10]

• Data Analysis: The Raman spectrum is analyzed for characteristic peaks corresponding to the vibrational modes of calcium oxalate trihydrate and compared with reference spectra.[2]

The Raman spectrum provides a distinct signature for calcium oxalate trihydrate.[2]

Wavenumber (cm⁻¹)	Vibrational Assignment	Reference
~3463, 3400	O-H stretching vibrations (H₂O)	[2]
~1489, 1463	Symmetric C=O stretching (COO⁻)	[2]
~897	C-C stretching	[2]
~504, 495	O-C=O rocking	[2]

Chapter 4: Thermal Analysis

Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), measure changes in the physical and chemical properties of a material as a function of temperature. For hydrated minerals, these methods are ideal for determining the water content and thermal stability.

Caption: Thermal decomposition pathway of calcium oxalate trihydrate.

Experimental Protocol

• Sample Preparation: A small, precisely weighed amount of the powdered sample (typically 5-10 mg) is placed into a crucible (e.g., alumina (B75360) or platinum).[11]

• Instrumentation: A Thermogravimetric Analyzer (TGA), often coupled with a DSC.

• Data Collection: The sample is heated at a constant rate (e.g., 10 K/min) in a controlled atmosphere (typically an inert gas like nitrogen).[11] The instrument records the sample's mass and heat flow as a function of temperature.

• Data Analysis: The TGA curve (mass vs. temperature) is analyzed to identify mass loss steps, and the derivative of this curve (DTG) helps pinpoint the temperatures of maximum decomposition rate.

Data Presentation: Thermal Decomposition Data

The dehydration of calcium oxalate trihydrate occurs in two distinct steps, which can be clearly resolved by TGA.[12] Subsequent decomposition follows a known path.[11]

Temperature Range (°C)	Process	Reaction	Theoretical Mass Loss	Reference
~30 - 100°C	Dehydration (Step 1)	CaC₂O₄·3H₂O → CaC₂O₄·H₂O + 2H₂O	19.56%	[12]
~100 - 200°C	Dehydration (Step 2)	CaC₂O₄·H₂O → CaC₂O₄ + H₂O	9.78% (from monohydrate)	[11][12]
~400 - 550°C	Decomposition	CaC₂O₄ → CaCO₃ + CO	19.17% (from anhydrous)	[11][13]
~650 - 850°C	Decomposition	CaCO₃ → CaO + CO₂	30.12% (from anhydrous)	[11][13]

Chapter 5: Scanning Electron Microscopy (SEM)

While not a primary identification technique for chemical composition, SEM is invaluable for observing the morphology and crystal habit of the sample. This provides important contextual information, as different calcium oxalate hydrates can exhibit distinct crystal shapes.

Methodology

• Sample Preparation: A portion of the geological sample or the powdered material is mounted on an SEM stub using conductive adhesive. The sample is then coated with a thin layer of a conductive material (e.g., gold or carbon) to prevent charging under the electron beam.

• Imaging: The sample is placed in the SEM chamber, and a focused beam of electrons is scanned across the surface. Detectors collect secondary electrons or backscattered electrons emitted from the sample to form an image.

• Analysis: The resulting micrographs reveal the size, shape, and surface texture of the crystals. SEM can be coupled with Energy-Dispersive X-ray Spectroscopy (EDS) to perform elemental analysis, confirming the presence of calcium, carbon, and oxygen. SEM has been noted as a key analytical method for studying calcium oxalate trihydrate crystals.[2]

References

• 1. Calcium oxalate - Wikipedia [en.wikipedia.org]
• 2. air.unimi.it [air.unimi.it]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. [Preparation and analysis by x-ray diffraction of three crystalline forms of calcium oxalate in a mixture] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. msaweb.org [msaweb.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. is.muni.cz [is.muni.cz]
• 11. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 12. researchgate.net [researchgate.net]
• 13. ebatco.com [ebatco.com]

Initial Characterization of Synthetic Calcium Mesoxalate Trihydrate: A Technical Guide

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the initial characterization of synthetic Calcium Mesoxalate Trihydrate (also known as Calcium Ketomalonate Trihydrate). Extensive literature searches for specific experimental data on the synthesis and detailed characterization of calcium mesoxalate trihydrate have yielded limited results. The majority of published research focuses on the closely related compound, calcium oxalate (B1200264) trihydrate.

Therefore, this document provides a comprehensive framework for the characterization of calcium mesoxalate trihydrate by presenting the established methodologies and representative data for the analogous and well-studied compound, calcium oxalate trihydrate (CaC₂O₄·3H₂O) , also known as caoxite. While the experimental techniques are directly transferable, it is crucial to note that the quantitative results (e.g., transition temperatures, spectroscopic peak positions, and crystallographic parameters) for calcium mesoxalate trihydrate are expected to differ due to the presence of a ketone functional group in the mesoxalate anion.

Synthesis of Calcium Oxalate Trihydrate

The synthesis of calcium oxalate hydrates is sensitive to experimental conditions such as temperature, pH, and the presence of additives. The trihydrate form is generally less stable than the monohydrate and dihydrate forms.

Experimental Protocol: Synthesis by Aqueous Precipitation

A common method for synthesizing calcium oxalate trihydrate involves the reaction of a soluble calcium salt with an oxalate source in an aqueous solution at a controlled temperature.

• Preparation of Reagent Solutions:

  • Prepare a solution of a calcium salt, such as calcium chloride (CaCl₂), at a specific molarity (e.g., 0.075 M).

  • Prepare a solution of an oxalate salt, such as sodium oxalate (Na₂C₂O₄), at the same molarity.

• Precipitation:

  • Slowly add the calcium chloride solution to the sodium oxalate solution dropwise while maintaining a constant temperature, typically below 10°C, to favor the formation of the trihydrate.[1]

  • The reaction mixture is continuously stirred during the addition.

• Crystal Recovery:

  • After the precipitation is complete, the resulting white precipitate of calcium oxalate trihydrate is collected by filtration.

  • The collected crystals are washed with deionized water to remove any soluble impurities.

  • The crystals are then dried, for instance, in a desiccator at a low temperature.[2]

Synthesis of Calcium Oxalate Trihydrate

Physicochemical Characterization

A combination of analytical techniques is employed to characterize the structure, composition, and thermal properties of the synthesized material.

Thermal Analysis

Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), are used to study the thermal stability and decomposition of the material.

Experimental Protocol: Thermogravimetric Analysis (TGA)

• A small, accurately weighed sample of the synthesized calcium oxalate trihydrate is placed in a TGA crucible.

• The sample is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen or air).

• The mass of the sample is recorded as a function of temperature.

The dehydration of calcium oxalate trihydrate typically occurs in two steps: the loss of two water molecules followed by the loss of the final water molecule.[2][3] The subsequent decomposition of anhydrous calcium oxalate to calcium carbonate and then to calcium oxide occurs at higher temperatures.[4][5]

Table 1: Thermal Decomposition Stages of Calcium Oxalate Hydrates

Temperature Range (°C)	Decomposition Step	Theoretical Mass Loss (%)
~70 - 100	CaC₂O₄·3H₂O → CaC₂O₄·H₂O + 2H₂O	19.57
~120 - 170	CaC₂O₄·H₂O → CaC₂O₄ + H₂O	9.78
~400 - 500	CaC₂O₄ → CaCO₃ + CO	15.22
~650 - 800	CaCO₃ → CaO + CO₂	23.91

Note: Temperature ranges are approximate and can vary with heating rate and atmosphere.

Thermal Decomposition of Calcium Oxalate Trihydrate

Spectroscopic Analysis

Vibrational spectroscopy, including Fourier-Transform Infrared (FTIR) and Raman spectroscopy, is used to identify the functional groups present in the molecule.

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

• A small amount of the dried sample is mixed with potassium bromide (KBr) powder.

• The mixture is pressed into a thin, transparent pellet.

• The pellet is placed in the sample holder of an FTIR spectrometer, and the infrared spectrum is recorded.

The FTIR spectrum of calcium oxalate trihydrate shows characteristic absorption bands corresponding to the vibrations of the oxalate anion and water molecules. For calcium mesoxalate, additional or shifted bands corresponding to the C=O stretching of the ketone group would be expected.

Table 2: Characteristic FTIR Absorption Bands for Calcium Oxalate Trihydrate

Wavenumber (cm⁻¹)	Assignment
~3526, 3422, 3270	O-H stretching vibrations of water
~1630	Asymmetric C=O stretching of oxalate
~1320	Symmetric C=O stretching of oxalate
~885	C-C stretching
~666, 516	O-C-O bending and other deformation modes

Source:[6]

Crystallographic Analysis

X-ray Diffraction (XRD) is a powerful technique for determining the crystal structure and phase purity of a crystalline solid.

Experimental Protocol: Powder X-ray Diffraction (PXRD)

• A finely ground powder of the synthesized material is packed into a sample holder.

• The sample is mounted in a powder diffractometer.

• A monochromatic X-ray beam is directed at the sample, and the intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

The resulting diffraction pattern is a fingerprint of the crystalline phase. The crystal structure of calcium oxalate trihydrate is triclinic.[7]

Table 3: Crystallographic Data for Calcium Oxalate Trihydrate

Parameter	Value
Crystal System	Triclinic
Space Group	P-1
a (Å)	6.11
b (Å)	7.15
c (Å)	8.45
α (°)	76.5
β (°)	70.3
γ (°)	70.7

Note: These are representative values and may vary slightly between different studies.

Concluding Remarks

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. [Preparation and analysis by x-ray diffraction of three crystalline forms of calcium oxalate in a mixture] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. h-and-m-analytical.com [h-and-m-analytical.com]
• 5. ebatco.com [ebatco.com]
• 6. researchgate.net [researchgate.net]
• 7. air.unimi.it [air.unimi.it]

A Technical Guide to Calcium Oxalate Trihydrate in Plant Biomineralization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biomineralization, the process by which living organisms produce minerals, is a fundamental phenomenon observed across all kingdoms of life. In the plant kingdom, the formation of calcium oxalate (B1200264) crystals is a widespread and highly regulated process with significant physiological implications. These crystalline structures, found in numerous plant species, play crucial roles in calcium regulation, detoxification of heavy metals, and defense against herbivores.[1][2][3][4] Calcium oxalate exists in three primary hydration states: the monohydrate (whewellite), the dihydrate (weddellite), and the less common trihydrate (caoxite).[5] This technical guide provides an in-depth exploration of calcium oxalate biomineralization with a specific focus on the trihydrate form, offering quantitative data, detailed experimental protocols, and a review of the associated biochemical pathways. While the monohydrate and dihydrate forms are more extensively studied, understanding the conditions and mechanisms leading to the formation of the trihydrate is crucial for a comprehensive grasp of plant calcium metabolism and its potential applications.

Quantitative Data on Calcium Oxalate Hydrates

The physical and chemical properties of calcium oxalate hydrates are critical to understanding their formation and function in plants. The following tables summarize key quantitative data for the monohydrate, dihydrate, and trihydrate forms.

Crystallographic Data

The crystal structure of each hydrate (B1144303) determines its morphology and stability. The following table presents the crystallographic parameters for whewellite, weddellite, and caoxite.

Hydrate Form	Mineral Name	Chemical Formula	Crystal System	Space Group	Unit Cell Parameters
Monohydrate	Whewellite	CaC₂O₄·H₂O	Monoclinic	P2₁/c	a = 6.290 Å, b = 14.583 Å, c = 10.116 Å, β = 109.46°
Dihydrate	Weddellite	CaC₂O₄·(2+x)H₂O	Tetragonal	I4/m	a = 12.375 Å, c = 7.377 Å
Trihydrate	Caoxite	CaC₂O₄·3H₂O	Triclinic	P1	a = 7.145 Å, b = 8.600 Å, c = 6.099 Å, α = 112.30°, β = 108.87°, γ = 89.92°[6][7]

Solubility Data

The solubility of calcium oxalate hydrates influences their precipitation and dissolution within plant tissues. Solubility generally increases with the degree of hydration.[8]

Hydrate Form	Solubility in Water (25°C)	Solubility Product (Ksp) (25°C)
Monohydrate	6.7 mg/L	2.57 x 10⁻⁹ mol²/L²[8]
Dihydrate	~8.4 mg/L	-
Trihydrate	~10.5 mg/L	-

Note: The solubility of the dihydrate and trihydrate is approximately 1.25 times that of the monohydrate at 0°C.[8] Definitive Ksp values for the dihydrate and trihydrate are less commonly reported due to their metastability and conversion to the monohydrate form.

Concentration in Plant Tissues

The concentration of total and soluble oxalates varies significantly among plant species and tissues. The following table provides examples of oxalate concentrations in various plants.

Plant Species	Tissue	Total Oxalate (mg/100g fresh weight)	Soluble Oxalate (mg/100g fresh weight)	Reference
Spinach (Spinacia oleracea)	Leaves	874 - 1959	258 - 1029	[9]
Rhubarb (Rheum rhabarbarum)	Petioles	~500	-	[10]
Amaranth (Amaranthus spp.)	Grains	184 - 232 (dry weight)	-	[9]
Sweet Potato (Ipomoea batatas)	Roots	27.6	-	[11]
White Beans (Phaseolus vulgaris)	Seeds	547.9	-	[11]
Cocoa (Theobroma cacao)	Powder	619.3	571.3	[11]
Arabidopsis thaliana (engineered)	Leaves	~1307 (dry weight)	low	[12]

Experimental Protocols

Protocol 1: Extraction and Quantification of Calcium Oxalate from Plant Tissues

This protocol describes a method for the sequential extraction and quantification of calcium and oxalate from plant foliage, allowing for the estimation of calcium oxalate content.[13][14]

Materials:

• Fresh plant foliage

• Double deionized water (ddH₂O)

• 2N Acetic acid

• 5% (0.83N) Perchloric acid (PCA) or 2N Hydrochloric acid (HCl)

• Liquid nitrogen

• Freeze-dryer

• Centrifuge

• Inductively Coupled Plasma Emission Spectrophotometer (ICP-ES) for Calcium quantification

• High-Performance Liquid Chromatography (HPLC) system with UV/VIS detector for Oxalate quantification

Procedure:

• Harvest fresh plant foliage and immediately freeze in liquid nitrogen.

• Lyophilize the frozen tissue using a freeze-dryer.

• Grind the dried tissue to a fine powder.

• Sequential Extraction: a. Weigh approximately 300 mg of dried tissue into a centrifuge tube. b. Add 10 mL of ddH₂O, vortex, and subject to three freeze-thaw cycles. Centrifuge and collect the supernatant (Water-soluble fraction). c. To the pellet, add 10 mL of 2N acetic acid, vortex, and repeat the freeze-thaw cycles. Centrifuge and collect the supernatant (Acid-soluble fraction). d. To the remaining pellet, add 10 mL of 5% PCA or 2N HCl, vortex, and repeat the freeze-thaw cycles. Centrifuge and collect the supernatant (Insoluble fraction, containing dissolved calcium oxalate).

• Calcium Quantification: a. Analyze the calcium concentration in each supernatant using ICP-ES according to the manufacturer's instructions.

• Oxalate Quantification: a. Filter the supernatants through a 0.45-µm nylon syringe filter. b. Analyze the oxalate concentration using an HPLC system. A typical method involves a C18 column and a mobile phase of dilute sulfuric acid with UV detection at 215 nm.[13]

• Calculation: a. The near equimolar concentrations of calcium and oxalate in the final PCA or HCl fraction provide an estimate of the amount of calcium oxalate crystals.[13][14]

Protocol 2: Visualization of Calcium Oxalate Crystals in Plant Tissues using Microscopy

This protocol outlines methods for visualizing calcium oxalate crystals within plant tissues using polarized light microscopy and scanning electron microscopy.

Materials:

• Fresh plant tissue (e.g., leaves, stems)

• Fixative solution (e.g., FAA: 50% ethanol (B145695), 5% acetic acid, 10% formalin)

• Ethanol series (for dehydration)

• Clearing agent (e.g., methyl salicylate)

• Embedding medium (e.g., paraffin)

• Microtome

• Polarizing light microscope

• Scanning electron microscope (SEM)

• Critical point dryer (for SEM)

• Sputter coater (for SEM)

Procedure for Polarized Light Microscopy:

• Fix small pieces of plant tissue in FAA for at least 24 hours.

• Dehydrate the tissue through a graded ethanol series (e.g., 50%, 70%, 95%, 100%).

• Clear the tissue in methyl salicylate.

• Embed the tissue in paraffin.

• Section the embedded tissue using a microtome (10-20 µm thickness).

• Mount the sections on a microscope slide and deparaffinize.

• Observe the sections under a polarizing light microscope. Calcium oxalate crystals will appear bright (birefringent) against a dark background.

Procedure for Scanning Electron Microscopy (SEM):

• Fix and dehydrate the plant tissue as described above.

• Critical point dry the dehydrated tissue to prevent structural collapse.

• Mount the dried tissue on an SEM stub using carbon adhesive tabs.

• Sputter coat the sample with a conductive metal (e.g., gold or palladium).

• Observe the sample in an SEM. This will provide high-resolution images of the crystal morphology and its spatial relationship with the surrounding cells.

Protocol 3: Characterization of Calcium Oxalate Hydrates using Instrumental Analysis

This protocol describes the use of Fourier-Transform Infrared Spectroscopy (FTIR) and X-ray Diffraction (XRD) to identify the specific hydrate form of isolated calcium oxalate crystals.

Materials:

• Isolated calcium oxalate crystals (from Protocol 1 or a similar extraction method)

• FTIR spectrometer with an ATR (Attenuated Total Reflectance) accessory

• X-ray diffractometer

Procedure for FTIR Spectroscopy:

• Place a small amount of the dried, powdered crystal sample onto the ATR crystal of the FTIR spectrometer.

• Acquire the infrared spectrum, typically in the range of 4000-400 cm⁻¹.

• Compare the obtained spectrum with reference spectra for whewellite, weddellite, and caoxite. Key distinguishing peaks are found in the O-H stretching region (3000-3500 cm⁻¹) and the carboxylate stretching region (1300-1700 cm⁻¹).[15][16]

Procedure for X-ray Diffraction (XRD):

• Mount the powdered crystal sample on a sample holder for the X-ray diffractometer.

• Acquire the XRD pattern over a suitable 2θ range (e.g., 10-60°).

• Compare the resulting diffraction pattern with standard diffraction patterns for whewellite, weddellite, and caoxite from a crystallographic database (e.g., the International Centre for Diffraction Data). The unique peak positions and intensities will allow for unambiguous identification of the hydrate phase(s) present.

Signaling Pathways and Biomineralization Processes

The formation of calcium oxalate crystals in plants is a highly regulated process involving complex signaling pathways and cellular machinery.

Calcium Signaling Pathway

Calcium itself is a crucial second messenger in plant cells, and its concentration is tightly regulated. External and internal stimuli can trigger transient increases in cytosolic Ca²⁺, which are then sensed by calcium-binding proteins, initiating downstream signaling cascades that can lead to the expression of genes involved in biomineralization.[1][2][4]

Caption: Simplified overview of the calcium signaling pathway in plant cells.

Oxalic Acid Biosynthesis Pathway

Oxalic acid, the precursor to calcium oxalate, is synthesized via several proposed pathways in plants. The primary precursors are thought to be glyoxylate/glycolate, L-ascorbic acid, and oxaloacetate.[10][17][18][19]

Caption: Major proposed pathways for oxalic acid biosynthesis in plants.

Experimental Workflow for Biomineral Analysis

The following diagram illustrates a logical workflow for the comprehensive analysis of calcium oxalate biominerals in plant samples.

Caption: A typical experimental workflow for the study of plant biominerals.

Conclusion

The biomineralization of calcium oxalate in plants is a multifaceted process with significant implications for plant physiology and ecology. While the monohydrate and dihydrate forms are prevalent, the trihydrate, caoxite, represents an important, albeit less studied, component of this system. Its higher solubility suggests it may be a more transient or kinetically favored form under specific cellular conditions. This guide has provided a consolidation of the current knowledge on calcium oxalate trihydrate, presenting key quantitative data and detailed experimental protocols to facilitate further research. A deeper understanding of the formation and function of all three hydrates is essential for fields ranging from plant science and agriculture to materials science and drug development, where the controlled crystallization of calcium salts is of great interest. Future research should focus on elucidating the specific genetic and environmental factors that favor the formation of the trihydrate in vivo and its precise physiological role.

References

• 1. Calcium signaling network in plants: an overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Calcium Signaling Network in Plants: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Item - Hydrated Calcium Oxalates: Crystal Structures, Thermal Stability, and Phase Evolution - figshare - Figshare [figshare.com]
• 6. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 7. researchgate.net [researchgate.net]
• 8. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 9. researchgate.net [researchgate.net]
• 10. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 11. scielo.br [scielo.br]
• 12. An Assessment of Engineered Calcium Oxalate Crystal Formation on Plant Growth and Development as a Step toward Evaluating Its Use to Enhance Plant Defense | PLOS One [journals.plos.org]
• 13. academic.oup.com [academic.oup.com]
• 14. Extraction and estimation of the quantity of calcium oxalate crystals in the foliage of conifer and hardwood trees - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. Expression Analysis of Oxalate Metabolic Pathway Genes Reveals Oxalate Regulation Patterns in Spinach - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Biogenesis of Oxalate in Plant Tissues - PMC [pmc.ncbi.nlm.nih.gov]

"literature review on Calcium mesoxalate trihydrate"

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium mesoxalate trihydrate, also known as calcium ketomalonate trihydrate, is a niche chemical compound with the formula C₃H₂CaO₆·3H₂O. While structurally related to the more extensively studied calcium oxalate (B1200264), calcium mesoxalate possesses distinct properties and potential biological activities that warrant further investigation. This technical guide provides a comprehensive review of the currently available literature on calcium mesoxalate trihydrate, summarizing its physicochemical properties, and highlighting areas where further research is needed. Due to the limited publicly available research on this specific compound, this document also draws upon information from suppliers and patents for related compounds to provide a broader context.

Introduction

Calcium mesoxalate is the calcium salt of mesoxalic acid (ketomalonic acid). The trihydrate form incorporates three water molecules into its crystal structure. Its synonyms include Calcium Ketomalonate Trihydrate and Mesoxalic Acid Calcium Salt Trihydrate.[1][2] While the role of calcium oxalate in renal calculi is well-documented, the significance of calcium mesoxalate is less understood. Preliminary findings suggest potential biological activity, including the promotion of B-cell proliferation and possible anti-diabetic effects, indicating potential avenues for drug development.

Physicochemical Properties

A summary of the known physicochemical properties of Calcium Mesoxalate Trihydrate is presented in Table 1.

Table 1: Physicochemical Properties of Calcium Mesoxalate Trihydrate

Property	Value	Source(s)
Chemical Formula	C₃H₂CaO₆·3H₂O	[2]
Molecular Weight	174.12 g/mol	[2]
CAS Number	21085-60-9
Appearance	White to almost white powder/crystal
Purity	>98.0% (T)	[2]
Solubility	Soluble in hot dilute HCl. Insoluble or slightly soluble in water, ethanol, and DMSO.	[1]

Synthesis

A patent for the production of ketomalonic acid compounds describes the oxidation of malonic acid derivatives.[3][4] This suggests that mesoxalic acid could be prepared and then reacted with a calcium source. For instance, a method analogous to the synthesis of calcium malonate could be envisioned, where an aqueous solution of mesoxalic acid is reacted with calcium carbonate.[5]

Caption: A conceptual workflow for the synthesis of Calcium Mesoxalate Trihydrate.

Disclaimer: This diagram represents a hypothetical synthesis route. A specific, validated experimental protocol for Calcium Mesoxalate Trihydrate is not available in the reviewed literature.

Analytical Characterization

Detailed analytical data specifically for Calcium Mesoxalate Trihydrate is sparse. Characterization would typically involve the following techniques:

• X-Ray Diffraction (XRD): To determine the crystal structure and phase purity. While extensive crystallographic data is available for calcium oxalate trihydrate, similar data for the mesoxalate is not readily found.

• Thermal Analysis (TGA/DSC): To study its thermal stability and decomposition profile. For calcium oxalate trihydrate, thermal decomposition occurs in distinct steps corresponding to dehydration and subsequent decomposition of the anhydrous salt.[6][7] A similar multi-step decomposition would be expected for calcium mesoxalate trihydrate, though the specific temperatures and mass losses would differ.

• Spectroscopy (FTIR, Raman, NMR): To confirm the functional groups and overall molecular structure. Infrared spectroscopy of related calcium oxalate hydrates shows characteristic peaks for water of hydration and the carboxylate groups.[8][9][10]

Potential Applications and Future Directions

The mention of Calcium Mesoxalate Trihydrate in the context of promoting B-cell proliferation and having potential anti-diabetic activity suggests that its primary area of interest may be in pharmacology and drug development. However, the lack of detailed studies significantly hinders any immediate application.

Future research should focus on:

• Development and publication of a reliable and reproducible synthesis protocol.

• Thorough characterization of its physicochemical properties, including detailed solubility studies in various solvents and a comprehensive thermal analysis.

• In-depth investigation of its purported biological activities to validate and understand the underlying mechanisms.

Conclusion

Calcium Mesoxalate Trihydrate is a compound with potential interest, particularly in the biomedical field. However, the current body of publicly available scientific literature is insufficient to provide a complete understanding of its properties and potential applications. This technical guide has summarized the existing information and highlighted the significant knowledge gaps that need to be addressed through further research. The distinction between calcium mesoxalate and the more common calcium oxalate is critical, and future studies should clearly focus on the unique characteristics of the mesoxalate salt.

References

• 1. labsolu.ca [labsolu.ca]
• 2. calpaclab.com [calpaclab.com]
• 3. US8859803B2 - Process for production of ketomalonic acid compounds or hydrates thereof - Google Patents [patents.google.com]
• 4. US8859803B2 - Process for production of ketomalonic acid compounds or hydrates thereof - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. Thermal decomposition of mixed calcium oxalate hydrates – kinetic deconvolution of complex heterogeneous processes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. air.unimi.it [air.unimi.it]
• 10. Infrared Spectroscopic Investigations of Calcium Oxalate Monohydrate (Whewellite) Dehydration/Rehydration [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Controlled Precipitation of Calcium Mesoxalate Trihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium mesoxalate, the calcium salt of mesoxalic acid (also known as ketomalonic acid), is a compound of interest in various fields, including biomedical research and materials science. The controlled precipitation of its trihydrate form (CaC₃O₅·3H₂O) is crucial for obtaining crystals with desired properties, such as specific size, morphology, and purity. These characteristics are critical for applications where crystal structure and hydration state influence bioavailability, dissolution rates, and reactivity.

This document provides a detailed protocol for the controlled precipitation of calcium mesoxalate trihydrate. The methodology is based on the principles of aqueous precipitation by reacting a soluble calcium salt with a soluble mesoxalate salt under carefully controlled conditions. Factors influencing the crystalline form, such as temperature, pH, and reactant concentrations, are highlighted.

Data Presentation

The following table summarizes the key parameters for the controlled precipitation of calcium mesoxalate trihydrate. These parameters are starting points and may require optimization depending on the desired crystal characteristics.

Parameter	Value	Control Factor
Reactants
Calcium Source	Calcium Chloride (CaCl₂)	Purity and concentration
Mesoxalate Source	Sodium Mesoxalate (Na₂C₃O₅)	Purity and concentration
Reaction Conditions
Temperature	4 - 10 °C	Influences crystal hydration state
pH	6.0 - 7.0	Affects mesoxalate ion stability
Reactant Concentration	0.1 M	Influences nucleation and crystal growth
Stirring Speed	150 - 250 rpm	Ensures homogeneity and affects crystal size
Addition Rate	1 - 5 mL/min	Controls supersaturation
Aging Time	2 - 4 hours	Allows for crystal growth and stabilization

Experimental Protocols

This section details the step-by-step methodology for the synthesis of mesoxalic acid (the precursor), preparation of the reactant solutions, and the controlled precipitation of calcium mesoxalate trihydrate.

Protocol 1: Synthesis of Mesoxalic Acid Monohydrate (Dihydroxymalonic Acid)

Mesoxalic acid is not as commonly available as oxalic acid and may need to be synthesized. One established method is the oxidation of tartronic acid.

Materials:

• Tartronic acid

• Nitric acid (concentrated)

• Distilled water

• Ice bath

• Magnetic stirrer and stir bar

• Beaker and crystallizing dish

Procedure:

• In a beaker placed in an ice bath, dissolve tartronic acid in a minimal amount of distilled water with stirring.

• Slowly add concentrated nitric acid dropwise to the cold, stirring solution.

• Continue stirring in the ice bath for 2-3 hours.

• Allow the solution to slowly warm to room temperature and continue stirring overnight.

• Transfer the solution to a crystallizing dish and allow the solvent to evaporate slowly in a fume hood.

• Collect the resulting white crystals of mesoxalic acid monohydrate.

Protocol 2: Preparation of Reactant Solutions

A. 0.1 M Sodium Mesoxalate Solution

• Accurately weigh the required amount of synthesized mesoxalic acid monohydrate.

• Dissolve the mesoxalic acid in a volume of distilled water.

• Carefully add a stoichiometric amount of sodium hydroxide (B78521) (NaOH) solution (e.g., 1 M) dropwise while monitoring the pH.

• Adjust the pH of the solution to between 6.0 and 7.0.

• Transfer the solution to a volumetric flask and add distilled water to the mark to achieve a final concentration of 0.1 M.

B. 0.1 M Calcium Chloride Solution

• Accurately weigh the required amount of anhydrous calcium chloride (CaCl₂).

• Dissolve the CaCl₂ in distilled water in a beaker.

• Transfer the solution to a volumetric flask and add distilled water to the mark to achieve a final concentration of 0.1 M.

Protocol 3: Controlled Precipitation of Calcium Mesoxalate Trihydrate

Equipment:

• Jacketed reaction vessel connected to a refrigerated circulator

• Overhead stirrer or magnetic stirrer

• Burette or syringe pump for controlled addition

• pH meter

• Filtration apparatus (e.g., Buchner funnel and vacuum flask)

• Filter paper (e.g., 0.22 µm pore size)

Procedure:

• Set the temperature of the refrigerated circulator to maintain the reaction vessel at the desired temperature (e.g., 4 °C).

• Add a specific volume of the 0.1 M sodium mesoxalate solution to the reaction vessel and begin stirring at a constant rate (e.g., 200 rpm).

• Calibrate the pH meter and place the probe in the sodium mesoxalate solution. Adjust the pH to the desired value (e.g., 6.5) using dilute HCl or NaOH if necessary.

• Using a burette or syringe pump, add the 0.1 M calcium chloride solution to the stirred sodium mesoxalate solution at a slow, constant rate (e.g., 2 mL/min).

• A white precipitate should form upon the addition of the calcium chloride solution.

• Continue stirring the suspension at the set temperature for a designated aging time (e.g., 3 hours) after the addition is complete to allow for crystal growth and stabilization.

• After the aging period, turn off the stirrer and allow the precipitate to settle.

• Separate the precipitate from the supernatant by vacuum filtration.

• Wash the collected crystals with cold distilled water, followed by a cold ethanol (B145695) wash to remove residual soluble ions and water.

• Dry the crystals under vacuum at room temperature.

Visualizations

The following diagrams illustrate the key processes in the controlled precipitation of calcium mesoxalate trihydrate.

Caption: Experimental workflow for the controlled precipitation of calcium mesoxalate trihydrate.

Caption: Logical relationship between control parameters and resulting crystal properties.

Application Note: Phase Identification of Calcium Mesoxalate Trihydrate using X-ray Diffraction (XRD)

Introduction

Calcium mesoxalate, also known as calcium ketomalonate, can crystallize in a trihydrate form (CaC₃O₅·3H₂O), a phase of interest in pharmaceutical and pathological research, particularly in the study of kidney stones.[1] The accurate identification and quantification of calcium mesoxalate trihydrate (COT) in a sample, which may also contain other calcium oxalate (B1200264) phases such as the monohydrate (COM, Whewellite) and the dihydrate (COD, Weddellite), is crucial for understanding its formation, stability, and potential physiological effects. X-ray Diffraction (XRD) is a powerful non-destructive technique for the characterization of crystalline materials, providing unambiguous phase identification and enabling quantitative phase analysis. This application note provides a detailed protocol for the phase identification of calcium mesoxalate trihydrate using powder XRD.

Principle of X-ray Diffraction for Phase Identification

X-ray diffraction is based on the constructive interference of monochromatic X-rays and a crystalline sample. The X-rays are generated by a cathode ray tube, filtered to produce a monochromatic beam, collimated to concentrate the beam, and directed toward the sample. The interaction of the incident rays with the sample produces constructive interference when the conditions of Bragg's Law (nλ = 2d sinθ) are satisfied. The diffracted X-rays are then detected, processed, and counted. The resulting X-ray diffraction pattern is a unique "fingerprint" of the crystalline phase, as the position and intensity of the diffraction peaks are determined by the crystal structure of the material. Phase identification is achieved by comparing the experimental diffraction pattern with reference patterns from a database, such as the Powder Diffraction File (PDF) from the International Centre for Diffraction Data (ICDD).

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for obtaining high-quality XRD data and ensuring accurate phase identification. Given that calcium mesoxalate trihydrate is a hydrated and potentially unstable compound, care must be taken to prevent dehydration or phase transformation during preparation.

Materials:

• Calcium mesoxalate trihydrate sample

• Mortar and pestle (agate or ceramic)

• Sieve with a fine mesh (e.g., <45 µm)

• Low background sample holder (e.g., zero-diffraction silicon wafer)

• Spatula

• Ethanol (B145695) (optional, for wet grinding)

Protocol:

• Grinding: If the sample consists of large crystallites, gently grind the sample to a fine, homogeneous powder using a mortar and pestle. To minimize potential dehydration due to frictional heat, grinding can be performed in short intervals or under a liquid medium like ethanol ("wet grinding"). The goal is to achieve a particle size of 1-10 µm to ensure good particle statistics and minimize preferred orientation.

• Sieving: Pass the ground powder through a fine-mesh sieve to ensure a uniform particle size distribution.

• Sample Mounting: Carefully mount the powdered sample onto a low background sample holder.

  • Back-loading technique (to minimize preferred orientation): Place the sample holder face down on a clean, flat surface. Fill the cavity from the back and gently press with a glass slide to ensure a flat and compact surface.

  • Front-loading technique: Carefully place the powder into the sample holder cavity and use a spatula or a glass slide to create a smooth, flat surface that is level with the sample holder. Avoid excessive pressure, which can induce preferred orientation.

• Storage: If the sample is not analyzed immediately, store it in a desiccator with controlled humidity to prevent dehydration or further hydration.

XRD Data Acquisition

The following parameters are recommended for the collection of high-quality powder XRD data for calcium mesoxalate trihydrate phase identification.

Instrumentation:

• A modern powder X-ray diffractometer equipped with a Bragg-Brentano geometry and a position-sensitive detector.

Instrumental Parameters:

Parameter	Recommended Setting
X-ray Source	Cu Kα (λ = 1.5406 Å)
Tube Voltage	40 kV
Tube Current	40 mA
Goniometer Scan Range (2θ)	5° to 60°
Step Size	0.02°
Scan Speed / Time per Step	1-2 seconds
Divergence Slit	1°
Receiving Slit	0.2 mm
Sample Spinning	On (to improve particle statistics)

Data Analysis for Phase Identification

Phase identification is performed by comparing the experimental powder XRD pattern with reference patterns from a database.

Software:

• Diffractometer software with a search/match function.

• Access to a comprehensive crystallographic database (e.g., ICDD PDF-4+).

Protocol:

• Data Import: Import the raw XRD data file into the analysis software.

• Peak Search: Perform an automated or manual peak search to identify the angular positions (2θ) and intensities of the diffraction peaks.

• Search/Match: Use the search/match function of the software to compare the experimental peak list with reference patterns in the database. The software will generate a list of candidate phases ranked by a figure-of-merit score.

• Phase Confirmation: Critically evaluate the proposed candidate phases by visually comparing the experimental pattern with the reference patterns. The presence of calcium mesoxalate trihydrate is confirmed if the positions and relative intensities of the major diffraction peaks in the experimental pattern match the reference pattern for CaC₃O₅·3H₂O. Also, check for the presence of other calcium oxalate phases (COM and COD) or any other impurities.

Quantitative Data Presentation

For accurate phase identification, it is essential to compare the experimental diffraction pattern with the characteristic peaks of the different calcium oxalate hydrates. The following table summarizes the key crystallographic data and calculated powder XRD peaks for calcium mesoxalate trihydrate (COT), calcium oxalate monohydrate (COM), and calcium oxalate dihydrate (COD).

Table 1: Crystallographic and Powder XRD Data for Calcium Oxalate Hydrates

Phase	Calcium Mesoxalate Trihydrate (COT)	Calcium Oxalate Monohydrate (COM)	Calcium Oxalate Dihydrate (COD)
Formula	CaC₃O₅·3H₂O	CaC₂O₄·H₂O	CaC₂O₄·2H₂O
Crystal System	Triclinic	Monoclinic	Tetragonal
Space Group	P-1	P2₁/c	I4/m
Reference	Conti et al., 2015
Calculated Powder XRD Peaks (2θ, Cu Kα)
Peak 1	~14.5°	~14.9°	~14.2°
Peak 2	~17.8°	~24.3°	~20.1°
Peak 3	~20.5°	~29.9°	~24.0°
Peak 4	~23.8°	~35.8°	~28.6°
Peak 5	~28.9°	~38.1°	~35.7°

Note: The 2θ values are approximate and may vary slightly depending on the specific instrument and experimental conditions. For definitive identification, a full pattern comparison is required.

Visualization of Experimental Workflow

The following diagrams illustrate the key workflows for the phase identification of calcium mesoxalate trihydrate using XRD.

Caption: Workflow for the preparation of calcium mesoxalate trihydrate powder for XRD analysis.

Caption: Workflow for XRD data acquisition and phase identification analysis.

Conclusion

X-ray diffraction is an indispensable tool for the phase identification of calcium mesoxalate trihydrate. By following the detailed protocols for sample preparation, data acquisition, and data analysis outlined in this application note, researchers, scientists, and drug development professionals can confidently and accurately identify the crystalline phases present in their samples. The unique diffraction pattern of each calcium oxalate hydrate (B1144303) allows for their unambiguous identification, which is a critical step in understanding the properties and behavior of materials containing these phases.

References

• 1. youtube.com [youtube.com]

Application Notes and Protocols for FTIR Analysis of Calcium Mesoxalate Trihydrate Transformation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium mesoxalate trihydrate is a hydrated salt of significant interest in various fields, including pharmaceutical development, due to its potential role as a crystalline intermediate and its relevance in biomineralization processes. Understanding the thermal stability and transformation of this compound is crucial for controlling its solid-state properties. Fourier Transform Infrared (FTIR) spectroscopy is a powerful analytical technique for elucidating the structural changes that occur during the thermal decomposition of hydrated salts. This application note provides a detailed protocol for the analysis of the thermal transformation of calcium mesoxalate trihydrate using in-situ FTIR spectroscopy. The methodology allows for the real-time monitoring of changes in the vibrational spectra, providing insights into the dehydration process and subsequent decomposition of the mesoxalate anion.

Data Presentation

The thermal transformation of calcium mesoxalate trihydrate is expected to proceed through a stepwise dehydration followed by the decomposition of the anhydrous salt. The following tables summarize the expected FTIR peak assignments for the different species involved in this transformation, based on data from analogous compounds like calcium oxalate (B1200264) hydrates.[1][2][3] It is important to note that the exact peak positions for calcium mesoxalate may vary and should be confirmed experimentally.

Table 1: FTIR Peak Assignments for Calcium Mesoxalate Trihydrate and its Transformation Products

Wavenumber (cm⁻¹)	Vibrational Mode	Assignment	Expected in
~3500 - 3000	ν(O-H)	Water of hydration stretching	Trihydrate, Monohydrate
~1730	ν(C=O)	Ketone carbonyl stretching	All species
~1650 - 1600	νₐ(COO⁻)	Asymmetric carboxylate stretching	All species
~1620	δ(H₂O)	Water of hydration bending	Trihydrate, Monohydrate
~1370	νₛ(COO⁻)	Symmetric carboxylate stretching	All species
~900 - 800	ν(C-C)	Carbon-carbon stretching	All species
~800 - 700	ρ(H₂O)	Water of hydration rocking	Trihydrate, Monohydrate
~600 - 500	ν(Ca-O)	Calcium-oxygen lattice vibrations	All species

Table 2: Expected Thermal Transformation Steps of Calcium Mesoxalate Trihydrate

Transformation Step	Temperature Range (°C)	Expected Spectral Changes
Ca(C₃O₅)·3H₂O → Ca(C₃O₅)·H₂O + 2H₂O	50 - 120	Decrease in intensity of O-H stretching and H₂O bending/rocking bands.
Ca(C₃O₅)·H₂O → Ca(C₃O₅) + H₂O	120 - 200	Further decrease and eventual disappearance of O-H and H₂O related bands.
Ca(C₃O₅) → CaCO₃ + 2CO	> 350	Disappearance of mesoxalate-specific bands and appearance of carbonate bands (~1450, 870 cm⁻¹).
CaCO₃ → CaO + CO₂	> 600	Disappearance of carbonate bands.

Note: The temperature ranges are estimates based on similar compounds and should be determined experimentally for calcium mesoxalate trihydrate.

Experimental Protocols

Synthesis of Calcium Mesoxalate Trihydrate

A common method for the synthesis of calcium mesoxalate trihydrate involves the reaction of a soluble calcium salt with a soluble mesoxalate salt in an aqueous solution.

Materials:

• Calcium chloride (CaCl₂)

• Sodium mesoxalate (Na₂C₃O₅)

• Deionized water

• 0.22 µm syringe filters

• Beakers, magnetic stirrer, and filtration apparatus

Protocol:

• Prepare a 0.1 M solution of calcium chloride in deionized water.

• Prepare a 0.1 M solution of sodium mesoxalate in deionized water.

• Filter both solutions through a 0.22 µm syringe filter to remove any particulate impurities.

• Slowly add the calcium chloride solution to the sodium mesoxalate solution while stirring continuously at room temperature.

• A white precipitate of calcium mesoxalate trihydrate will form.

• Continue stirring the suspension for 1-2 hours to ensure complete precipitation.

• Collect the precipitate by vacuum filtration using a Buchner funnel and filter paper.

• Wash the precipitate several times with deionized water to remove any soluble impurities.

• Wash the precipitate with ethanol (B145695) to aid in drying.

• Dry the resulting white powder in a desiccator over a suitable desiccant at room temperature.

• Characterize the synthesized material using techniques such as X-ray diffraction (XRD) and FTIR to confirm its identity and purity.

In-situ FTIR Analysis of Thermal Transformation

This protocol describes the use of an FTIR spectrometer equipped with a heated transmission cell to monitor the thermal decomposition of calcium mesoxalate trihydrate.

Equipment:

• FTIR spectrometer with a high-temperature transmission cell and a suitable detector (e.g., DTGS or MCT).

• Temperature controller for the heated cell.

• Sample holder (e.g., KBr window with a sample recess).

• Mortar and pestle.

• Micro-spatula.

• Inert gas supply (e.g., nitrogen or argon) with a flow controller.

Protocol:

• Sample Preparation:

  • Grind a small amount of the synthesized calcium mesoxalate trihydrate powder in an agate mortar and pestle to ensure a fine, homogeneous particle size.

  • Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a transparent disk. Alternatively, for in-situ transmission, a small amount of the pure sample can be thinly and evenly spread on a KBr or other IR-transparent window.

• Instrument Setup:

  • Install the heated transmission cell in the sample compartment of the FTIR spectrometer.

  • Connect the temperature controller and the inert gas supply to the cell.

  • Purge the sample compartment and the cell with the inert gas at a controlled flow rate (e.g., 20-50 mL/min) to create an inert atmosphere and remove any moisture and CO₂.

• Data Acquisition:

  • Collect a background spectrum at room temperature with the empty sample holder or a pure KBr pellet in the beam path.

  • Place the sample in the heated cell.

  • Begin acquiring FTIR spectra at room temperature. A typical setting would be in the mid-infrared range (4000-400 cm⁻¹) with a resolution of 4 cm⁻¹ and an accumulation of 32 scans per spectrum.

  • Program the temperature controller to heat the sample at a controlled rate (e.g., 5-10 °C/min) to the desired final temperature (e.g., 800 °C).

  • Continuously acquire FTIR spectra at regular temperature or time intervals throughout the heating program.

• Data Analysis:

  • Analyze the collected spectra to identify changes in the peak positions, intensities, and shapes as a function of temperature.

  • Plot the intensity of key vibrational bands (e.g., O-H stretching, C=O stretching) as a function of temperature to visualize the transformation kinetics.

  • Identify the temperature ranges at which the dehydration and decomposition steps occur.

  • Compare the spectra of the intermediates and final products with reference spectra to identify the chemical species formed.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis and in-situ FTIR analysis of calcium mesoxalate trihydrate.

Caption: Proposed thermal transformation pathway of calcium mesoxalate trihydrate.

References

• 1. air.unimi.it [air.unimi.it]
• 2. Thermal decomposition of mixed calcium oxalate hydrates – kinetic deconvolution of complex heterogeneous processes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for SEM Imaging of Calcium Mesoxalate Trihydrate Morphology

Disclaimer: The following application notes and protocols are primarily based on the well-documented analysis of Calcium Oxalate (B1200264) Trihydrate (CaC₂O₄·3H₂O) , a compound closely related to Calcium Mesoxalate Trihydrate. Due to a lack of specific literature on the synthesis and morphological analysis of Calcium Mesoxalate Trihydrate (C₃H₂CaO₆·3H₂O), this document serves as a comprehensive methodological guide and a starting point for researchers. The experimental parameters provided herein for Calcium Oxalate Trihydrate are expected to be highly relevant and adaptable for the study of Calcium Mesoxalate Trihydrate.

Application Note

Introduction

Calcium mesoxalate trihydrate is a crystalline compound of interest in various fields, including materials science and drug development. Understanding its crystal morphology is crucial for controlling its physical and chemical properties, such as solubility, stability, and bioavailability. Scanning Electron Microscopy (SEM) is a powerful technique for visualizing the surface topography and morphology of crystalline materials at high resolution.[1] For hydrated compounds like calcium mesoxalate trihydrate, which are prone to dehydration under the high vacuum conditions of conventional SEM, Environmental Scanning Electron Microscopy (ESEM) is the preferred method. ESEM allows for the imaging of samples in a gaseous environment, typically water vapor, which maintains the sample's natural hydrated state and prevents dehydration-induced artifacts.[1][2]

Principle

ESEM maintains a relatively high pressure in the sample chamber, allowing for the presence of water vapor. This is achieved through a series of pressure-limiting apertures that separate the high-pressure sample chamber from the high-vacuum electron column. By controlling the temperature of the sample stage and the water vapor pressure in the chamber, the relative humidity can be precisely managed to prevent the dehydration of the sample. The electron beam interacts with the sample surface, generating secondary electrons that are detected to form a high-resolution image of the surface morphology.

Applications

• Morphological Characterization: Detailed visualization of the size, shape, and surface features of calcium mesoxalate trihydrate crystals.

• Crystallization Studies: In-situ observation of crystal growth and dissolution processes.

• Polymorph Identification: Distinguishing between different hydrated forms of calcium mesoxalate based on their distinct crystal habits.

• Effects of Additives: Evaluating the influence of various additives or impurities on crystal morphology.

Experimental Protocols

Synthesis of Calcium Oxalate Trihydrate

This protocol is adapted from the synthesis of calcium oxalate trihydrate and can be used as a starting point for the synthesis of calcium mesoxalate trihydrate, with adjustments to the precursors.

Materials:

• Calcium Chloride (CaCl₂) solution (0.075 M)

• Sodium Oxalate (Na₂C₂O₄) solution (0.075 M)

• Ammonium Chloride (NH₄Cl)

• Deionized water

• Beakers

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Büchner funnel and filter paper)

• Drying oven

Procedure:

• Prepare a 500 mL solution containing 3g of NH₄Cl in deionized water.

• While stirring, slowly and simultaneously add the 0.075 M CaCl₂ and 0.075 M Na₂C₂O₄ solutions dropwise to the NH₄Cl solution.[3]

• Continue stirring for a specified period (e.g., 1 hour) to allow for crystal formation.

• Separate the precipitated crystals from the solution by filtration.[2]

• Wash the crystals with deionized water to remove any soluble impurities.

• Dry the crystals at a low temperature (e.g., 40°C) to prevent dehydration.

SEM/ESEM Sample Preparation and Imaging

Materials:

• Synthesized Calcium Mesoxalate Trihydrate crystals

• SEM stubs (aluminum)

• Carbon conductive tape or silver paint

• Sputter coater with a gold or carbon target (for conventional SEM)

• Environmental Scanning Electron Microscope (ESEM)

Protocol for Conventional SEM (if ESEM is unavailable):

Note: This method may induce dehydration and alter crystal morphology.

• Mount a small, representative sample of the dried crystals onto an SEM stub using carbon conductive tape or a minimal amount of silver paint.

• Ensure good adhesion to prevent sample charging.

• Sputter-coat the sample with a thin layer of a conductive material, such as gold or carbon, to prevent charging under the electron beam.

• Introduce the stub into the SEM chamber.

Protocol for Environmental SEM (ESEM - Recommended):

• Mount a small amount of the synthesized crystal powder directly onto an SEM stub using carbon conductive tape. No coating is necessary.[4]

• Place the stub into the ESEM sample chamber equipped with a cooling stage.

• Introduce water vapor into the chamber.

• Adjust the stage temperature and chamber pressure to achieve a relative humidity close to 100% to maintain the trihydrate state of the crystals. For example, at a stage temperature of 5°C, a water vapor pressure of approximately 780 Pa will create near 100% humidity.[5]

• Allow the sample to equilibrate in the controlled environment before imaging.

Imaging Parameters:

The optimal imaging parameters will vary depending on the specific instrument and sample. The following are suggested starting points:

Parameter	Suggested Range	Purpose
Accelerating Voltage	5-15 kV	Lower voltages reduce beam damage and charging artifacts, especially for delicate hydrated crystals.[4]
Working Distance	5-10 mm	A shorter working distance generally improves image resolution.
Spot Size / Probe Current	Small as possible	A smaller spot size provides higher resolution but a lower signal-to-noise ratio. Adjust for a balance of clarity and signal.
Detector	Gaseous Secondary Electron Detector (GSED)	Specifically designed for detecting secondary electrons in the higher-pressure environment of an ESEM.
Chamber Pressure (ESEM)	250-800 Pa	Adjust in conjunction with stage temperature to maintain sample hydration.[4]
Stage Temperature (ESEM)	2-5 °C	Cooling the sample helps to maintain its hydrated state at a given chamber pressure.[5]

Data Presentation

Quantitative analysis of SEM images can be performed using image analysis software (e.g., ImageJ) to measure crystal dimensions. The following table provides a template for summarizing such data.

Table 1: Morphological Characteristics of Calcium Mesoxalate Trihydrate Crystals (Example Data)

Crystal Parameter	Mean Value	Standard Deviation	Range
Length (µm)	25.8	5.2	15.1 - 35.4
Width (µm)	8.1	2.1	5.3 - 12.6
Aspect Ratio (L/W)	3.19	0.6	2.5 - 4.5
Crystal Habit	Prismatic, Tabular	-	-

Mandatory Visualizations

Synthesis Pathway

Caption: Synthesis workflow for Calcium Oxalate Trihydrate.

Experimental Workflow for SEM Imaging

Caption: Experimental workflow for ESEM imaging.

References

• 1. researchgate.net [researchgate.net]
• 2. air.unimi.it [air.unimi.it]
• 3. calpaclab.com [calpaclab.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Note: Thermal Gravimetric Analysis of Calcium Oxalate Trihydrate Dehydration

Audience: Researchers, scientists, and drug development professionals.

Introduction

Calcium oxalate (B1200264) exists in three hydrated forms: the thermodynamically stable monohydrate (COM), a metastable dihydrate (COD), and a metastable trihydrate (COT).[1] The analysis of these hydrates is crucial in various fields, including the study of kidney stones, where calcium oxalate is a primary component.[2][3] Thermal gravimetric analysis (TGA) is a powerful technique to study the thermal stability and decomposition of these hydrates by measuring the change in mass of a sample as a function of temperature.[4][5][6] This application note provides a detailed protocol for the thermal gravimetric analysis of the dehydration of calcium oxalate trihydrate (CaC₂O₄·3H₂O).

The dehydration of calcium oxalate trihydrate is a multi-step process that can be effectively characterized using TGA. Understanding the dehydration pathway and the associated temperature ranges is essential for material characterization and kinetic studies. This document outlines the experimental procedure, data presentation, and a logical workflow for conducting TGA on calcium oxalate trihydrate.

Experimental Protocols

This section details the methodology for performing thermal gravimetric analysis on calcium oxalate trihydrate.

Instrumentation: A calibrated thermogravimetric analyzer equipped with a sensitive microbalance and a furnace capable of controlled heating rates is required.[5][6][7]

Sample Preparation:

• Ensure the calcium oxalate trihydrate sample is in a powdered form to promote uniform heat distribution.

• Accurately weigh approximately 5-10 mg of the sample into a TGA crucible (e.g., aluminum or alumina).[1]

• Record the initial mass of the sample.

TGA Instrument Parameters:

• Temperature Range: Ambient to 300°C. This range is sufficient to observe the complete dehydration of the trihydrate form.

• Heating Rate: A linear heating rate of 10°C/min is recommended for routine analysis. Different heating rates can be employed for kinetic studies.[1]

• Atmosphere: A dry, inert atmosphere, such as nitrogen or argon, should be used to prevent any oxidative side reactions.[1][7]

• Purge Gas Flow Rate: A consistent flow rate of 20-50 mL/min is recommended to ensure an inert environment and to remove any evolved gases.[1]

Experimental Procedure:

• Place the crucible containing the sample onto the TGA balance.

• Tare the balance to zero.

• Start the TGA program with the specified temperature range, heating rate, and atmosphere.

• Continuously record the sample mass as a function of temperature.

• Once the experiment is complete, allow the instrument to cool down to room temperature.

• Analyze the resulting TGA curve (mass vs. temperature) and its first derivative (DTG curve) to determine the onset and peak temperatures of dehydration, as well as the percentage mass loss for each step.

Data Presentation

The quantitative data obtained from the TGA of calcium oxalate trihydrate dehydration is summarized in the table below. The dehydration occurs in two distinct steps.[1]

Dehydration Step	Description	Temperature Range (°C)	Theoretical Mass Loss (%)	Observed Mass Loss (%)
Step 1	CaC₂O₄·3H₂O → CaC₂O₄·H₂O + 2H₂O	50 - 120	19.78	~19.8
Step 2	CaC₂O₄·H₂O → CaC₂O₄ + H₂O	120 - 250	9.89	~9.9

Note: The temperature ranges can vary slightly depending on experimental conditions such as heating rate and sample characteristics.[1]

Visualization of the Experimental Workflow

The following diagram illustrates the logical workflow for the thermal gravimetric analysis of calcium oxalate trihydrate dehydration.

TGA Experimental Workflow

The dehydration process of calcium oxalate trihydrate can be represented by the following reaction pathway:

Dehydration Pathway of Calcium Oxalate Trihydrate

References

• 1. researchgate.net [researchgate.net]
• 2. Kinetic study of dehydration of calcium oxalate trihydrate [ouci.dntb.gov.ua]
• 3. Production of calcium oxalate monohydrate, dihydrate or trihydrate | Semantic Scholar [semanticscholar.org]
• 4. ebatco.com [ebatco.com]
• 5. h-and-m-analytical.com [h-and-m-analytical.com]
• 6. h-and-m-analytical.com [h-and-m-analytical.com]
• 7. stemed.site [stemed.site]

Application Note: Studying Calcium Mesoxalate Trihydrate Kinetics with Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium mesoxalate trihydrate (CaC₂O₄·3H₂O), also known as caoxite, is a crystalline compound of interest in various fields, including biomedicine and materials science. Understanding its crystallization kinetics—the rates and mechanisms of nucleation, growth, and phase transformation—is crucial for controlling its formation and for developing potential inhibitors, which is particularly relevant in the context of pathological mineralization and drug development. Spectroscopic techniques offer powerful, non-invasive, and real-time methods for monitoring the formation of calcium mesoxalate trihydrate and quantifying its kinetic parameters. This application note provides detailed protocols for utilizing UV-Vis, Fourier Transform Infrared (FTIR), and Raman spectroscopy to study the crystallization kinetics of calcium mesoxalate trihydrate.

Spectroscopic Approaches to Monitoring Crystallization

In-situ spectroscopic monitoring provides real-time data on the crystallization process. The choice of technique depends on the specific information required.

• UV-Vis Spectroscopy: This technique is primarily used to measure the turbidity of a solution as crystals form and grow. The increase in absorbance (or optical density) at a specific wavelength is proportional to the concentration and size of the particles, providing data on nucleation and aggregation rates.

• FTIR Spectroscopy: Attenuated Total Reflectance (ATR)-FTIR is particularly useful for in-situ analysis of the solution and solid phases. It can identify the specific polymorph of calcium oxalate (B1200264) forming (monohydrate, dihydrate, or trihydrate) by tracking characteristic vibrational bands of the oxalate and water molecules.

• Raman Spectroscopy: Like FTIR, Raman spectroscopy provides detailed information about the molecular vibrations and can distinguish between different polymorphs. It is particularly advantageous for aqueous solutions as water is a weak Raman scatterer, resulting in less interference compared to FTIR.

Data Presentation: Kinetic Parameters of Calcium Oxalate Crystallization

The following tables summarize key kinetic data obtained from turbidimetric studies of calcium oxalate (which includes the trihydrate form) crystallization. This data is essential for comparative analysis and for evaluating the efficacy of potential crystallization inhibitors.

Table 1: Turbidimetric Parameters for Calcium Oxalate Crystallization in the Absence of Inhibitors.

Parameter	Value	Conditions
Induction Time (tᵢ)	Varies with supersaturation	Artificial urine, 37°C
Nucleation Rate (Sₙ)	Dependent on supersaturation ratio	37°C, pH 5.7
Aggregation Rate (Sₐ)	Dependent on crystal concentration	37°C, pH 5.7

Table 2: Effect of Inhibitors on Calcium Oxalate Trihydrate (COT) Formation. [1][2]

Inhibitor	Concentration	Effect on COT Formation
Hydroxycitrate	2 mM	COT is the predominant phase formed.[1][2]
Citrate	2 mM	COT is the predominant phase formed.[1][2]
Phytate	2 µM	Promotes the formation of calcium oxalate dihydrate (COD) instead of COT.[1][2]

Table 3: Characteristic Infrared and Raman Bands for Calcium Oxalate Hydrates.

Vibrational Mode	Calcium Oxalate Monohydrate (COM)	Calcium Oxalate Dihydrate (COD)	Calcium Oxalate Trihydrate (COT)
FTIR (cm⁻¹)
ν(C=O)	~1620	~1645	~1627-1634
ν(C-O) + ν(C-C)	~1315	~1328	~1319
δ(O-C=O)	~780	~790	Not specified
Raman (cm⁻¹)
ν(C=O)	~1464, ~1490	~1475	Not specified
ν(C-C)	~896	~910	Not specified

Experimental Protocols

Protocol 1: UV-Vis Spectroscopy for Turbidimetric Analysis

This protocol details the measurement of nucleation and aggregation rates based on changes in optical density.

Materials:

• Calcium chloride (CaCl₂) stock solution (e.g., 10 mM in 200 mM NaCl, 10 mM sodium acetate, pH 5.7)

• Sodium oxalate (Na₂C₂O₄) stock solution (e.g., 1.0 mM in 200 mM NaCl, 10 mM sodium acetate, pH 5.7)

• UV-Vis spectrophotometer with a thermostatted cuvette holder

• Magnetic stirrer and stir bar

Procedure:

• Preparation: Pre-heat the stock solutions and the spectrophotometer's cuvette holder to 37°C.

• Reaction Initiation: In a 3 mL cuvette, add 950 µL of the CaCl₂ solution and a small stir bar. Place the cuvette in the spectrophotometer and start stirring.

• To initiate crystallization, rapidly add 950 µL of the Na₂C₂O₄ solution.

• Data Acquisition: Immediately start recording the absorbance at 620 nm at regular intervals (e.g., every 30 seconds) for a total duration of at least 50 minutes.

• Data Analysis:

  • Plot absorbance vs. time.

  • The induction time (tᵢ) is the time elapsed until a significant increase in absorbance is observed.

  • The nucleation rate (Sₙ) is the maximum slope of the increasing portion of the curve.

  • The aggregation rate (Sₐ) can be inferred from the rate of decrease in absorbance after the peak, if observed.

Protocol 2: In-Situ ATR-FTIR Spectroscopy

This protocol allows for the real-time identification of the forming polymorphs.

Materials:

• FTIR spectrometer with a horizontal ATR accessory (e.g., diamond or ZnSe crystal)

• Thermostatted reaction vessel that fits securely over the ATR crystal

• Reactant solutions as described in Protocol 1.

Procedure:

• Background Spectrum: Record a background spectrum of the empty, clean ATR crystal.

• Reaction Setup: Assemble the reaction vessel on the ATR accessory. Add the CaCl₂ solution to the vessel and allow it to equilibrate to the desired temperature (e.g., 37°C).

• Reaction Initiation: Start continuous spectral acquisition (e.g., one spectrum every minute). Inject the Na₂C₂O₄ solution into the vessel with stirring to initiate crystallization.

• Data Acquisition: Continue collecting spectra over the course of the reaction (e.g., 1-2 hours).

• Data Analysis:

  • Analyze the time-resolved spectra, focusing on the characteristic peak regions for calcium oxalate hydrates (see Table 3).

  • Plot the absorbance of specific peaks (e.g., ~1630 cm⁻¹ for COT) as a function of time to obtain kinetic profiles for the formation of each polymorph.

Protocol 3: In-Situ Raman Spectroscopy

This protocol is ideal for monitoring crystallization in aqueous solutions with minimal interference from water.

Materials:

• Raman spectrometer equipped with an immersion probe or a non-contact probe compatible with a reaction vial.

• Laser source (e.g., 785 nm to minimize fluorescence)

• Thermostatted reaction vial with a magnetic stirrer.

• Reactant solutions as described in Protocol 1.

Procedure:

• System Setup: Position the Raman probe to focus on the reaction solution within the vial.

• Reaction Initiation: Add the CaCl₂ solution to the thermostatted vial and begin stirring. Initiate the reaction by adding the Na₂C₂O₄ solution.

• Data Acquisition: Begin acquiring Raman spectra immediately after mixing. The acquisition time per spectrum will depend on the signal intensity but should be as short as possible to achieve good time resolution (e.g., 30-60 seconds).

• Data Analysis:

  • Monitor the evolution of characteristic Raman bands for the different calcium oxalate polymorphs (see Table 3).

  • The intensity of a characteristic peak for a specific polymorph can be plotted against time to determine its formation kinetics.

Visualization of Workflows and Pathways

Caption: Workflow for kinetic analysis of calcium mesoxalate trihydrate.

Caption: Key stages in the crystallization of calcium mesoxalate trihydrate.

Conclusion

The spectroscopic methods outlined in this application note provide robust and detailed approaches for studying the crystallization kinetics of calcium mesoxalate trihydrate. By employing UV-Vis, FTIR, and Raman spectroscopy, researchers can gain valuable insights into the nucleation, growth, and polymorphic transformations of this important compound. This knowledge is fundamental for applications ranging from the prevention of pathological calcifications to the controlled synthesis of crystalline materials.

References

• 1. mdpi.com [mdpi.com]
• 2. Thermodynamic and Kinetic Aspects of Calcium Oxalate Crystallization and Renal Lithiasis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Calcium Oxalate Trihydrate as a Model for Studying Crystallization Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in these application notes and protocols pertains to calcium oxalate (B1200264) trihydrate (COT) . Extensive literature searches did not yield specific information on "calcium mesoxalate trihydrate" as a model for studying crystallization inhibitors. It is presumed that the user is interested in the trihydrate form of calcium oxalate, a well-established precursor in pathological crystallization, such as in the formation of kidney stones.

Introduction: The Role of Calcium Oxalate Trihydrate in Crystallization Studies

Calcium oxalate is a primary component of the most common type of kidney stones. It can crystallize in three different hydrated forms: the thermodynamically stable calcium oxalate monohydrate (COM), the metastable dihydrate (COD), and the highly unstable trihydrate (COT).[1][2] COT is of particular interest in the study of crystallization inhibitors as it is often the initial, transient phase that forms from supersaturated solutions.[3][4] The transformation of COT to the more stable and clinically significant COM is a critical step in the formation of kidney stones.

Inhibitors of crystallization can act at various stages of this process. Some may prevent the initial nucleation of COT, while others may stabilize the COT phase, preventing its conversion to COM.[3][4] By studying the effects of potential inhibitors on the formation, stabilization, and transformation of COT, researchers can gain valuable insights into their mechanisms of action and potential therapeutic efficacy in preventing kidney stone formation.

Data Presentation: Efficacy of Crystallization Inhibitors

The following tables summarize the quantitative effects of various inhibitors on the crystallization of calcium oxalate. This data has been compiled from multiple studies and provides a comparative overview of inhibitor efficacy.

Table 1: Inhibition of Calcium Oxalate Crystal Growth by Various Compounds

Inhibitor	Concentration	Method	% Inhibition	Reference
Citric Acid	1.5 x 10⁻³ M	Turbidimetry	50%	[5]
Isocitric Acid	0.75 x 10⁻³ M	Turbidimetry	50%	[5]
Pyrophosphate	0.15 x 10⁻³ M	Turbidimetry	30%	[5]
Polyphosphate	Not Specified	Constant Composition	Greater inhibition on COM than COT	[3][4]
Sodium Hydrogen Sulfide (NaSH)	0.88 mM	Kinetics Assay	52%	[6]
Trisodium Citrate	0.88 mM	Kinetics Assay	31%	[6]

Table 2: Influence of Inhibitors on Calcium Oxalate Crystal Polymorphism

Inhibitor	Concentration	Effect on Crystal Form	Reference
Hydroxycitrate	500 ppm	Induces formation of COT	[2]
Phytate	1.5 ppm	Induces formation of COD	[2]
Chondroitin Sulfate	20 ppm	Induces formation of COD	[2]
Citrate	2 mM	COT present	[1]
Hydroxycitrate	2 mM	COT present	[1]

Experimental Protocols

Turbidimetric Assay for Screening Crystallization Inhibitors

This protocol describes a common method for assessing the inhibitory effect of a compound on the nucleation and growth of calcium oxalate crystals by measuring the turbidity of the solution over time.

Materials:

• Calcium chloride (CaCl₂) solution (e.g., 3 x 10⁻³ M)

• Sodium oxalate (Na₂C₂O₄) solution (e.g., 0.5 x 10⁻³ M)

• Buffer solution (e.g., Tris-HCl with NaCl, pH 5.5-6.5)

• Test inhibitor solutions at various concentrations

• 96-well microplate

• Microplate reader with spectrophotometer (wavelength at 620 nm)

Procedure:

• Prepare stock solutions of CaCl₂, Na₂C₂O₄, and the test inhibitor in the buffer solution.

• In the wells of a 96-well microplate, add the CaCl₂ solution and the test inhibitor solution (or buffer for control).

• Initiate the crystallization by adding the Na₂C₂O₄ solution to each well.

• Immediately place the microplate in the reader and start monitoring the absorbance (optical density) at 620 nm at regular intervals (e.g., every minute) for a defined period (e.g., 30-60 minutes).

• The rate of crystal growth is determined by the slope of the turbidity curve.[5]

• The percentage inhibition can be calculated using the formula: % Inhibition = [(Slope_control - Slope_inhibitor) / Slope_control] x 100

Seeded Crystal Growth by Constant Composition Method

This method allows for the study of crystal growth kinetics under constant supersaturation, providing more precise measurements of inhibitor effects on the growth of specific crystal phases like COT.

Materials:

• Supersaturated solution of calcium oxalate at a specific pH and temperature (e.g., 37°C).

• Seed crystals of calcium oxalate trihydrate (COT).

• Titrant solutions of calcium chloride and sodium oxalate.

• Potentiostat with a calcium-specific ion-selective electrode.

• Reaction cell with a stirrer.

Procedure:

• Prepare a stable supersaturated solution of calcium oxalate in the reaction cell, maintained at a constant temperature.

• Introduce a known amount of COT seed crystals into the solution.

• Monitor the activity of calcium ions using the calcium-specific electrode. As crystals grow, the calcium ion activity will decrease.

• The potentiostat will automatically add the calcium chloride and sodium oxalate titrant solutions to maintain a constant calcium ion activity (and thus constant supersaturation).[3][4]

• The rate of addition of the titrants is recorded, which is directly proportional to the rate of crystal growth.

• To test an inhibitor, add it to the supersaturated solution before introducing the seed crystals and repeat the measurement.

• The reduction in the rate of titrant addition in the presence of the inhibitor indicates its efficacy in slowing crystal growth.

Visualizations

Experimental Workflow for Inhibitor Screening

Caption: Workflow for screening crystallization inhibitors using a turbidimetric assay.

Signaling Pathway of Crystallization Inhibition

Caption: Mechanisms of action for crystallization inhibitors.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 4. auajournals.org [auajournals.org]
• 5. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the In Vitro Synthesis of Calcium Mesoxalate Trihydrate in Urolithiasis Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vitro synthesis of calcium mesoxalate trihydrate, more commonly known in scientific literature as calcium oxalate (B1200264) trihydrate (COT) or caoxite. This unstable crystalline form of calcium oxalate is a subject of interest in urolithiasis research as a potential precursor to the more stable and pathogenic calcium oxalate monohydrate (COM) and dihydrate (COD) crystals found in kidney stones. Understanding the formation and inhibition of COT can provide valuable insights into the early stages of stone formation.

Introduction to Calcium Oxalate Trihydrate in Urolithiasis

Urolithiasis, or kidney stone disease, is a prevalent condition characterized by the formation of crystalline concrements in the urinary tract. The majority of these stones are composed of calcium oxalate. Calcium oxalate can crystallize in three different hydrated forms: the thermodynamically stable monoclinic monohydrate (COM), the metastable tetragonal dihydrate (COD), and the highly unstable triclinic trihydrate (COT).[1][2] While COM is most frequently associated with strong adhesion to renal tubular cells and subsequent kidney stone development, the transient and less stable COT form is considered a potential initial phase in the crystallization cascade.[2] Studying the in vitro synthesis of COT allows researchers to investigate the kinetics of its formation, its transformation into more stable phases, and the efficacy of potential therapeutic agents that can inhibit these initial crystallization steps.

Data Presentation: Synthesis Parameters and Inhibitor Effects

The synthesis of pure calcium oxalate trihydrate is challenging due to its thermodynamic instability. The following tables summarize key parameters and the effects of various inhibitors on the in vitro crystallization of calcium oxalate, with a focus on conditions that may favor the formation of the trihydrate form.

Table 1: Experimental Parameters for In Vitro Calcium Oxalate Crystallization

Parameter	Range/Conditions	Effect on Crystallization	Citation
Supersaturation Ratio	5.07 - 6.12	Higher supersaturation generally increases the rate of nucleation and crystal growth. The specific hydrate (B1144303) formed can be influenced by the level of supersaturation.	[3]
pH	4.5 - 9.0	The risk of calcium oxalate crystallization is highest at a pH between 4.5 and 5.5. Alkaline pH can favor the formation of different crystal morphologies.	[3]
Temperature	4°C - 37°C	Lower temperatures can favor the formation of the trihydrate form. Most physiological studies are conducted at 37°C.	[4]
Stirring Speed	Varied	Affects the homogeneity of the solution and can influence the size and aggregation of the resulting crystals.	[3]
Reactant Concentrations	e.g., 5 mM CaCl₂, 0.5 mM Na₂C₂O₄	The ratio of calcium to oxalate ions is a critical determinant of the supersaturation level and the resulting crystal phase.	[5]

Table 2: Influence of Inhibitors on Calcium Oxalate Crystallization

Inhibitor	Concentration	Effect on Crystal Formation	Citation
Citrate (B86180)	1.5 - 3.5 mM	Inhibits nucleation and aggregation of calcium oxalate crystals. Can lead to the formation of smaller crystals. At high concentrations, it can turn promotory proteins into crystallization inhibitors.	[5][6]
Hydroxycitrate	500 ppm	Can induce the formation of calcium oxalate trihydrate (COT).	[7]
Phytate	1.5 ppm	Can induce the formation of calcium oxalate dihydrate (COD).	[7]
Magnesium	1000 ppm	Generally considered an inhibitor of calcium oxalate stone formation, though its effect on COT specifically is less defined.	[7]
Osteopontin (B1167477) (OPN)	37.5 µg/ml	In solution, it can inhibit the aggregation and growth of calcium oxalate crystals. However, when immobilized, it can promote crystal adhesion.	[8][9]
Polyacrylic Acid (PAA)	0.5 - 2 ppm	Inhibits calcium oxalate crystal formation by 50-90%.
Sodium Polyacrylate (PAANa)	0.5 - 2 ppm	A more potent inhibitor than PAA, inhibiting crystal formation by 95-98%.

Experimental Protocols

Protocol 1: Synthesis of Calcium Oxalate Trihydrate (Caoxite)

This protocol is adapted from a method involving the slow hydrolysis of diethyl oxalate in the presence of calcite crystals.[10] This method can yield COT, but reproducibility can be affected by factors such as temperature and the morphology of the calcite crystals.[10]

Materials:

• Diethyl oxalate [(C₂H₅)₂C₂O₄]

• Calcite (CaCO₃) crystals (ground and sieved)

• Deionized water

• Sealed flask

• Filtration apparatus

Procedure:

• Prepare a 3% (v/v) aqueous solution of diethyl oxalate.

• Add a stoichiometric amount of ground and sieved calcite crystals to the diethyl oxalate solution in a sealed flask.

• Store the flask at room temperature for 7 days, with gentle manual stirring once a day. The slow hydrolysis of diethyl oxalate will form oxalic acid, which then reacts with the calcite to produce calcium oxalate crystals.[10]

• After the reaction period, separate the solid phase from the solution by filtration.

• The resulting crystals should be promptly analyzed to confirm the presence of the trihydrate phase, as it is unstable.

Protocol 2: General In Vitro Calcium Oxalate Crystallization for Inhibition Studies

This protocol provides a general method for inducing calcium oxalate crystallization in a controlled environment, suitable for screening potential inhibitors.

Materials:

• Calcium chloride (CaCl₂) stock solution (e.g., 10.0 mM in 200 mM NaCl and 10 mM sodium acetate, pH 5.7)

• Sodium oxalate (Na₂C₂O₄) stock solution (e.g., 1.0 mM in 200 mM NaCl and 10 mM sodium acetate, pH 5.7)

• Test inhibitor solutions at various concentrations

• Spectrophotometer

• Light microscope

• X-Ray Powder Diffraction (XRPD) instrument

Procedure:

• Spectrophotometric Analysis of Crystallization Kinetics:

  • In a cuvette, mix the CaCl₂ solution with the test inhibitor solution (or control vehicle).

  • Initiate crystallization by adding the Na₂C₂O₄ solution to achieve final desired concentrations (e.g., 5.0 mM calcium and 0.5 mM oxalate).[2]

  • Monitor the change in optical density over time to determine the induction time for crystal nucleation and the rates of crystal growth and aggregation.[5]

• Microscopic and Morphological Analysis:

  • Perform the crystallization reaction as described above in a multi-well plate.

  • After a set incubation period (e.g., 24 hours), observe the crystals under a light microscope to assess their morphology (e.g., size, shape, and aggregation).[2]

  • For detailed morphological analysis, crystals can be collected, dried, and examined using Scanning Electron Microscopy (SEM).

• Crystal Phase Identification:

  • Collect the crystals by filtration.

  • Analyze the crystalline phase using X-Ray Powder Diffraction (XRPD) to identify the proportions of COM, COD, and COT.[2]

Mandatory Visualizations

Experimental Workflow for In Vitro Synthesis and Analysis

References

• 1. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 2. In vitro effects on calcium oxalate crystallization kinetics and crystal morphology of an aqueous extract from Ceterach officinarum: Analysis of a potential antilithiatic mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Citrate determines calcium oxalate crystallization kinetics and crystal morphology-studies in the presence of Tamm-Horsfall protein of a healthy subject and a severely recurrent calcium stone former - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Is citrate an inhibitor of calcium oxalate crystal growth in high concentrations of urine? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Osteopontin regulates adhesion of calcium oxalate crystals to renal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effect of osteopontin on the adhesion of calcium oxalate crystals to Madin-Darby canine kidney cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. air.unimi.it [air.unimi.it]

Application Notes and Protocols: Calcium Oxalate Trihydrate in Seeded Crystal Growth Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium oxalate (B1200264) is a primary component of the most common type of kidney stones. Its crystallization process in urine is a critical area of study for the development of preventative therapies. Calcium oxalate exists in three main hydrated forms: the thermodynamically stable monohydrate (COM or Whewellite), the metastable dihydrate (COD or Weddellite), and the highly unstable trihydrate (COT or Caoxite).[1][2] While less common, the trihydrate form is of significant interest due to its rapid crystal growth rate compared to the monohydrate form.[3] Understanding the kinetics of COT growth and its transformation to more stable phases is crucial for elucidating the mechanisms of kidney stone formation.

These application notes provide a comprehensive overview and detailed protocols for the use of calcium oxalate trihydrate (COT) in seeded crystal growth experiments. The protocols outlined below will guide researchers in the synthesis of COT seed crystals and their application in studying the dynamics of crystal growth and the effects of various inhibitors.

Data Presentation

The study of inhibitors on calcium oxalate crystal growth is essential for developing therapeutic agents against kidney stone formation. While specific quantitative data on inhibitors in COT-seeded experiments is limited in publicly available literature, the following table summarizes the inhibitory effects of various compounds on the nucleation and growth of calcium oxalate crystals in general. This data provides a valuable reference for selecting and testing potential inhibitors in a COT-seeded crystal growth system.

Inhibitor	Concentration	Percent Inhibition of Crystal Growth	Target Crystal Phase(s)	Reference(s)
Citric Acid	1.5 x 10⁻³ M	50%	Calcium Oxalate (general)	[4]
Isocitric Acid	0.75 x 10⁻³ M	50%	Calcium Oxalate (general)	[4]
Pyrophosphate	0.15 x 10⁻³ M	30%	Calcium Oxalate (general)	[4]
Phytic Acid	5% (w/v)	90.96%	Calcium Oxalate Monohydrate (COM)	[5]
Punica granatum extract	2 g/L	74.90 ± 1.62% (aggregation inhibition)	Calcium Oxalate Monohydrate (COM)	[6]
Ammi visnaga extract	2 g/L	59.44 ± 3.3% (aggregation inhibition)	Calcium Oxalate Monohydrate (COM)	[6]

Experimental Protocols

Protocol 1: Synthesis of Calcium Oxalate Trihydrate (COT) Seed Crystals

This protocol is adapted from a method for synthesizing calcium oxalate crystals.[7] Due to the inherent instability of COT, careful control of reaction conditions is crucial.

Materials:

• Calcite (CaCO₃) crystals (sieved to 32–80 μm)

• Diethyl oxalate

• Deionized water

• Sealed flask

• Filtration apparatus

Procedure:

• Prepare a 3% (v/v) aqueous solution of diethyl oxalate.

• Add a stoichiometric amount of sieved calcite crystals to the diethyl oxalate solution in a sealed flask.

• Store the flask at room temperature for 7 days, with gentle manual stirring once a day. The slow hydrolysis of diethyl oxalate will release oxalic acid, which then reacts with calcite to form calcium oxalate crystals.

• After 7 days, separate the solid phase from the solution by filtration.

• Wash the collected crystals with deionized water.

• Characterize the crystals using X-ray diffraction (XRD) and microscopy to confirm the presence and purity of the COT phase. Note that obtaining pure COT can be challenging, and the product may be a mixture of hydrates.[7]

Protocol 2: Seeded Crystal Growth of Calcium Oxalate

This protocol describes a general method for seeded crystal growth experiments, which can be adapted for using COT seed crystals. The constant composition method is recommended for maintaining a constant level of supersaturation throughout the experiment.[3][8]

Materials:

• Calcium chloride (CaCl₂) solution (e.g., 10 mM)

• Sodium oxalate (Na₂C₂O₄) solution (e.g., 10 mM)

• Deionized water

• Reaction vessel with a stirrer

• pH meter and controller

• Autotitrator

• Calcium-selective electrode

• COT seed crystals (from Protocol 1)

• Inhibitor solution (if applicable)

Procedure:

• Prepare a supersaturated solution of calcium oxalate by mixing appropriate volumes of CaCl₂ and Na₂C₂O₄ solutions in the reaction vessel at 37°C. The final concentrations should be adjusted to achieve the desired level of supersaturation.

• Maintain the pH of the solution at a constant, physiologically relevant value (e.g., pH 6.0) using a pH controller and an appropriate acid/base titrant.

• Introduce a known mass of COT seed crystals into the supersaturated solution to initiate crystal growth.

• Monitor the concentration of free calcium ions using a calcium-selective electrode.

• Use an autotitrator to add CaCl₂ and Na₂C₂O₄ solutions at a rate that maintains a constant concentration of free calcium ions (and thus constant supersaturation).

• The rate of addition of the titrant solutions is directly proportional to the rate of crystal growth.

• If testing an inhibitor, add the inhibitor solution to the supersaturated solution before introducing the seed crystals and compare the crystal growth rate to a control experiment without the inhibitor.

• At the end of the experiment, filter the crystals, dry them, and analyze their morphology and phase composition using techniques such as scanning electron microscopy (SEM) and XRD to study the transformation of COT to other phases.

Visualizations

Experimental Workflow for Seeded Crystal Growth

Caption: Workflow for a seeded crystal growth experiment using Calcium Oxalate Trihydrate.

Phase Transformation of Calcium Oxalate Hydrates

References

• 1. Calcium oxalate - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The kinetics of crystallization of calcium oxalate trihydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A new approach to studying inhibitors of calcium oxalate crystal growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of Calcium Oxalate Crystal Growth in Gel by Macrotyloma uniflorum, Phaseolus lunatus, and Phaseolus vulgaris [foodandnutritionjournal.org]
• 6. urofrance.org [urofrance.org]
• 7. air.unimi.it [air.unimi.it]
• 8. Exploring Calcium Oxalate Crystallization: A Constant Composition Approach - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Differentiating Calcium Oxalate Hydrates Using Raman Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Calcium oxalate (B1200264) exists in different hydration states, primarily as calcium oxalate monohydrate (COM) and calcium oxalate dihydrate (COD). The differentiation of these two forms is critical in various fields, including geology, botany, and most notably, in clinical research for the analysis of kidney stones, where the specific hydrate (B1144303) form can indicate the pathological conditions of formation.[1][2] Raman spectroscopy is a powerful, non-destructive analytical technique that provides molecular vibrational information, making it an ideal tool for distinguishing between the different crystalline forms of calcium oxalate.[1][3][4] This application note provides a detailed protocol for the differentiation of COM and COD using Raman spectroscopy, presents key spectral data for their identification, and outlines the experimental workflow.

Key Raman Spectral Differences

The primary distinction between the Raman spectra of COM and COD lies in the position and number of peaks corresponding to the C-O stretching and O-C=O bending modes. COM, being the more stable form, exhibits a characteristic splitting of the C-O stretching band.

Data Presentation

The following table summarizes the characteristic Raman peaks for Calcium Oxalate Monohydrate (COM) and Calcium Oxalate Dihydrate (COD), allowing for their clear differentiation.

Vibrational Mode	Calcium Oxalate Monohydrate (COM) Peak Position (cm⁻¹)	Calcium Oxalate Dihydrate (COD) Peak Position (cm⁻¹)	References
Lattice Modes	~137, ~190	-	[5]
δ(O-C=O) Bending	~505, ~596	~505	[2][5]
ν(C-C) Stretching	~895	~910	[5][6]
νs(C-O) Stretching	~1462, ~1488 (double peak)	~1477 (single peak)	[5][6][7]
νas(C=O) Stretching	~1631	~1631	[5]

Experimental Workflow

The logical flow of the experimental procedure for differentiating calcium oxalate hydrates is depicted in the following diagram.

Caption: Experimental workflow for calcium oxalate hydrate differentiation.

Detailed Experimental Protocol

This protocol provides a step-by-step guide for differentiating between COM and COD using a micro-Raman spectrometer.

1. Materials and Equipment

• Calcium oxalate sample (e.g., synthetic powder, kidney stone fragment)

• Microscope slides

• Spatula

• Mortar and pestle (optional, for gentle grinding)

• Micro-Raman spectrometer (e.g., Horiba LabRam HR Evolution or similar) equipped with a microscope and a CCD detector.[8]

• Laser excitation source (e.g., 532 nm, 785 nm).[1][9]

2. Sample Preparation

• If the sample is a solid, gently grind it into a fine, homogeneous powder using a mortar and pestle. Avoid excessive pressure to prevent any phase transformations.

• Place a small amount of the powdered sample onto a clean microscope slide using a spatula.

• Gently press the sample to create a flat surface for analysis.

3. Instrument Setup and Calibration

• Turn on the Raman spectrometer, laser, and computer.

• Allow the spectrometer to stabilize according to the manufacturer's instructions.

• Perform a calibration of the spectrometer using a silicon wafer to ensure wavenumber accuracy. The silicon peak should be at 520.7 cm⁻¹.

4. Data Acquisition

• Place the microscope slide with the sample onto the microscope stage.

• Using the white light source and the microscope eyepieces or camera, bring the sample into focus.

• Select the desired laser wavelength for excitation. A 785 nm laser is often used to minimize fluorescence in biological samples.[9]

• Set the spectrometer parameters:

  • Spectral Range: 100 - 1800 cm⁻¹ to cover all characteristic peaks.[8]

  • Grating: A 600 gr/mm grating is typically suitable.[8]

  • Objective: Use a 50x or 100x objective for high spatial resolution.[8]

  • Laser Power: Adjust the laser power to obtain a good signal-to-noise ratio without damaging the sample. Start with a low power and gradually increase.

  • Acquisition Time and Accumulations: Typical settings are 1-10 seconds acquisition time with 2-5 accumulations.[8][9]

• Acquire the Raman spectrum from multiple points on the sample to ensure representative data.

5. Data Processing and Analysis

• Open the acquired spectrum in the analysis software.

• Perform a baseline correction to remove any background fluorescence.

• Use a cosmic ray removal filter to eliminate sharp, narrow peaks that are not related to the Raman signal.

• Identify the positions of the characteristic peaks in the spectrum.

• Compare the identified peak positions with the reference data in the table above to determine whether the sample is COM, COD, or a mixture of both. The presence of a doublet around 1462 and 1488 cm⁻¹ is a clear indicator of COM, while a single peak around 1477 cm⁻¹ indicates COD.[6][7]

Signaling Pathway/Logical Relationship Diagram

The following diagram illustrates the logical relationship between the molecular structure of the calcium oxalate hydrates and their distinct Raman spectral features.

References

• 1. sevenpubl.com.br [sevenpubl.com.br]
• 2. citeseerx.ist.psu.edu [citeseerx.ist.psu.edu]
• 3. photonics.pl [photonics.pl]
• 4. Raman chemical imaging, a new tool in kidney stone structure analysis: Case-study and comparison to Fourier Transform Infrared spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. is.muni.cz [is.muni.cz]
• 9. Analysis and classification of kidney stones based on Raman spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocols: The Use of Calcium Mesoxalate Trihydrate in Artificial Urine Studies for Urolithiasis Research

Audience: Researchers, scientists, and drug development professionals.

Introduction

Urolithiasis, or kidney stone disease, is a prevalent condition with high recurrence rates, posing a significant health and economic burden.[1][2] The most common component of kidney stones is calcium oxalate (B1200264) (CaOx), accounting for approximately 80% of all cases.[3] Calcium oxalate can crystallize in three hydrate (B1144303) forms: the thermodynamically stable monoclinic calcium oxalate monohydrate (COM, Whewellite), the less stable tetragonal calcium oxalate dihydrate (COD, Weddellite), and the highly unstable triclinic calcium oxalate trihydrate (COT, Caoxite).[4] While COM is the primary constituent of kidney stones, the transient and less stable trihydrate form is of significant interest in understanding the initial nucleation and growth pathways of stone formation. The study of these early crystalline phases is crucial for developing effective therapeutic and preventative strategies.

Application

This document outlines the use of Calcium Mesoxalate Trihydrate within a controlled artificial urine matrix to investigate the dynamics of crystallization relevant to kidney stone formation. The in vitro model described herein is designed for:

• Studying the nucleation, growth, and phase transformation of calcium oxalate crystals.

• Evaluating the efficacy of potential therapeutic agents as inhibitors of crystal formation, aggregation, and phase transformation.

• Understanding the physicochemical factors in urine that promote or inhibit urolithiasis.

This model provides a reproducible and customizable alternative to using biological urine samples, which can have high inter-individual variability.

Experimental Protocols

Protocol 1: Preparation of a Standardized Physiological Artificial Urine

This protocol is adapted from established formulations to create a synthetic urine that mimics the key chemical properties of human urine for crystallization studies.[5][6][7][8]

Materials:

• Deionized water (18 MΩ·cm)

• Analytical grade chemical reagents (see Table 1)

• Magnetic stirrer and stir bar

• pH meter

• 0.22 µm sterile filter

Procedure:

• Prepare stock solutions of each reagent as listed in Table 1. Some salts may require gentle warming to fully dissolve.[5]

• In a sterile container, combine the specified volumes of each stock solution while stirring continuously.

• It is crucial to add the urea (B33335) solution after it has been warmed to approximately 37°C to prevent the precipitation of other salts due to its endothermic dissolution.[5]

• Adjust the final volume with deionized water.

• Measure and adjust the pH of the final solution to 6.2 using 1M HCl or 1M NaOH.

• Sterilize the artificial urine by passing it through a 0.22 µm filter.

• Store the sterile artificial urine at 4°C. It is recommended to use the prepared solution within one week.

Table 1: Composition of Artificial Urine for Crystallization Studies

Reagent	Chemical Formula	Concentration (mM)	Amount per 1 Liter
Urea	CO(NH₂)₂	200	12.01 g
Uric Acid	C₅H₄N₄O₃	1	0.168 g
Creatinine	C₄H₇N₃O	4	0.452 g
Sodium Citrate Dihydrate	Na₃C₆H₅O₇·2H₂O	5	1.47 g
Sodium Chloride	NaCl	54	3.16 g
Potassium Chloride	KCl	30	2.24 g
Ammonium Chloride	NH₄Cl	15	0.80 g
Calcium Chloride Dihydrate	CaCl₂·2H₂O	3	0.44 g
Magnesium Sulfate Heptahydrate	MgSO₄·7H₂O	2	0.49 g
Sodium Bicarbonate	NaHCO₃	2	0.17 g
Sodium Oxalate	Na₂C₂O₄	0.1	0.013 g
Sodium Sulfate	Na₂SO₄	9	1.28 g
Sodium Phosphate, Monobasic Monohydrate	NaH₂PO₄·H₂O	3.6	0.50 g
Sodium Phosphate, Dibasic	Na₂HPO₄	0.4	0.057 g

Protocol 2: In Vitro Crystallization of Calcium Oxalate

This protocol describes the induction of calcium oxalate crystallization in the prepared artificial urine.

Materials:

• Prepared sterile artificial urine (from Protocol 1)

• Stock solution of Calcium Chloride (CaCl₂, 0.5 M)

• Stock solution of Sodium Oxalate (Na₂C₂O₄, 0.5 M)

• Incubator or water bath at 37°C

• Spectrophotometer

• Light microscope with polarizing filters

Procedure:

• Dispense 10 mL of the artificial urine into sterile test tubes.

• Pre-warm the tubes to 37°C in an incubator or water bath for 30 minutes.

• To induce crystallization, add 100 µL of the 0.5 M CaCl₂ stock solution to each tube, followed by gentle mixing.

• Immediately after, add 100 µL of the 0.5 M Na₂C₂O₄ stock solution and mix gently. This will create a supersaturated solution.

• Incubate the tubes at 37°C without agitation.

• Monitor crystal formation over time (e.g., at 0, 30, 60, 120, and 240 minutes).

• At each time point, crystal formation can be quantified by measuring the turbidity of the solution at 620 nm using a spectrophotometer.

• For morphological analysis, a small aliquot can be removed, placed on a microscope slide, and observed under a light microscope. The use of polarizing filters will help in identifying the crystalline structures.

Protocol 3: Evaluation of Crystallization Inhibitors

This protocol allows for the screening of substances that may inhibit the formation and growth of calcium oxalate crystals.

Materials:

• All materials from Protocol 2

• Stock solutions of potential inhibitors (e.g., potassium citrate, herbal extracts, specific peptides) at known concentrations.

Procedure:

• Prepare test tubes with 10 mL of artificial urine as described in Protocol 2.

• Add the inhibitor to be tested to each tube at the desired final concentration. A range of concentrations should be tested to determine the dose-response relationship. A control group with no inhibitor should be run in parallel.

• Pre-warm the tubes to 37°C for 30 minutes.

• Induce crystallization by adding CaCl₂ and Na₂C₂O₄ as described in Protocol 2.

• Monitor and quantify crystal formation at various time points using spectrophotometry and microscopy.

• The percentage of inhibition can be calculated using the following formula:

  • % Inhibition = [(OD_Control - OD_Inhibitor) / OD_Control] x 100

  • Where OD is the optical density at 620 nm.

Data Presentation

The following tables represent hypothetical data that could be generated from the described protocols.

Table 2: Physicochemical Properties of Prepared Artificial Urine vs. Normal Human Urine

Parameter	Artificial Urine	Normal Human Urine Range
pH	6.2	4.5 - 8.0
Specific Gravity	1.010 g/mL	1.005 - 1.030 g/mL
Osmolality	446 mOsm/kg	300 - 900 mOsm/kg
Calcium (mg/dL)	12	5 - 40
Oxalate (mg/dL)	1.3	1 - 5

Table 3: Hypothetical Effect of Inhibitors on Calcium Oxalate Crystallization

Inhibitor (Concentration)	% Inhibition of Nucleation (at 60 min)	Average Crystal Size (µm) (at 240 min)	Predominant Crystal Morphology
Control (No Inhibitor)	0%	15 ± 3	COM (dumbbell, oval), some COD (bipyramidal)
Citrate (10 mM)	45%	8 ± 2	Smaller, more aggregated COM
Herbal Extract A (100 µg/mL)	65%	5 ± 1	Small, irregular, non-crystalline aggregates
Peptide B (10 µM)	80%	3 ± 1	Very few, small, rounded particles

Visualizations

The following diagrams illustrate the experimental workflow and the theoretical phase transformation of calcium oxalate.

Caption: Experimental workflow for inhibitor screening.

Caption: Calcium oxalate phase transformation pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. scilit.com [scilit.com]
• 3. mdpi.com [mdpi.com]
• 4. air.unimi.it [air.unimi.it]
• 5. Preparation of Artificial Urine [protocols.io]
• 6. Artificial Urine for Teaching Urinalysis Concepts and Diagnosis of Urinary Tract Infection in the Medical Microbiology Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Optimization of artificial urine formula for in vitro cellular study compared with native urine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Isolation of Calcium Mesoxalate Trihydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed methodology for the isolation and purification of Calcium Mesoxalate Trihydrate (also known as Calcium Ketomalonate Trihydrate) from a reaction mixture. The protocol is designed for researchers in chemistry, materials science, and pharmaceutical development who require a high-purity sample of this compound for their work. The procedure is based on the principle of precipitation followed by purification through washing, leveraging the low solubility of calcium mesoxalate in aqueous solutions.

Introduction

Calcium mesoxalate (CaC₃O₅) is the calcium salt of mesoxalic acid (ketomalonic acid). Its trihydrate form (CaC₃O₅·3H₂O) is a crystalline solid with low solubility in water. This compound and its derivatives are of interest for their potential biological activities. The isolation of pure calcium mesoxalate trihydrate from a synthesis mixture is a critical step for its further study and application. The primary challenge in its isolation is the removal of unreacted starting materials and other soluble byproducts.

This application note details a precipitation and purification protocol. The synthesis of calcium mesoxalate typically involves the reaction of a soluble calcium salt with a soluble mesoxalate salt in an aqueous solution. The resulting precipitate of calcium mesoxalate trihydrate can then be isolated and purified.

Materials and Reagents

• Crude Calcium Mesoxalate Trihydrate precipitate in reaction mixture

• Deionized water

• Ethanol (B145695)

• Glacial acetic acid (optional, for recrystallization)

• Filtration apparatus (Buchner funnel, filter paper)

• Beakers and flasks

• Stirring equipment (magnetic stirrer and stir bar)

• Drying oven or desiccator

Experimental Protocols

General Workflow for Isolation and Purification

The overall process for isolating pure Calcium Mesoxalate Trihydrate from a reaction mixture is depicted in the workflow diagram below. The fundamental steps include initial separation of the precipitate, a series of washing steps to remove impurities, and finally, drying of the purified product.

Caption: Workflow for the isolation of Calcium Mesoxalate Trihydrate.

Detailed Protocol for Isolation and Purification

This protocol assumes the synthesis of calcium mesoxalate trihydrate via precipitation from an aqueous solution, a common method for preparing insoluble salts.

Step 1: Initial Separation of the Crude Product

• Allow the precipitation reaction to reach completion. The reaction temperature should be maintained between 0 and 40°C to favor the formation of the trihydrate. The pH of the solution should be controlled between 6.3 and 7.0.

• Set up a Buchner funnel with an appropriate filter paper, connected to a vacuum flask.

• Wet the filter paper with deionized water to ensure a good seal.

• Pour the reaction mixture into the Buchner funnel and apply a vacuum to separate the solid precipitate from the supernatant.

• The collected supernatant contains soluble impurities, such as unreacted starting salts (e.g., sodium mesoxalate, calcium chloride) and byproducts.

Step 2: Washing the Precipitate

The low solubility of calcium mesoxalate in water is exploited in this step to remove water-soluble impurities.

• With the vacuum off, add a sufficient amount of cold deionized water to the Buchner funnel to fully cover the solid cake.

• Gently stir the slurry with a spatula to ensure all the solid comes into contact with the fresh water.

• Apply the vacuum to remove the wash water.

• Repeat this washing step at least three times with cold deionized water.

• Following the water washes, perform two additional washes with ethanol. This helps to remove residual water and any organic impurities that are soluble in ethanol.

Step 3: Drying the Purified Product

• After the final ethanol wash, leave the vacuum on for an extended period to pull as much solvent as possible from the solid.

• Carefully remove the filter cake from the funnel and transfer it to a clean, pre-weighed watch glass or drying dish.

• Dry the product in a vacuum oven at a low temperature (e.g., 40-50°C) until a constant weight is achieved. Avoid high temperatures to prevent the loss of water of hydration. Alternatively, the product can be dried in a desiccator over a suitable desiccant.

Optional Recrystallization for Higher Purity

For applications requiring very high purity, recrystallization can be performed. Given that calcium mesoxalate is sparingly soluble in glacial acetic acid, this solvent may be used.

• Suspend the purified solid in a minimal amount of glacial acetic acid.

• Gently heat the suspension while stirring to dissolve the solid.

• If any insoluble impurities remain, filter the hot solution.

• Allow the solution to cool slowly to room temperature to induce crystallization.

• Further cooling in an ice bath can increase the yield.

• Collect the crystals by filtration and wash them with a small amount of cold ethanol to remove any residual acetic acid.

• Dry the recrystallized product as described in Step 3.

Note: Significant product loss may occur during recrystallization due to the non-negligible solubility in the solvent.

Data Presentation

The following table summarizes the expected outcomes and key parameters for the isolation process.

Parameter	Expected Value/Range	Notes
Purity (after washing)	> 98%	Dependent on the efficiency of the washing steps.
Yield	To be determined empirically	Highly dependent on the initial reaction yield and losses during washing and transfer.
Appearance	White to off-white crystalline powder
Drying Temperature	40 - 50 °C	Higher temperatures may lead to dehydration.
pH of Precipitation	6.3 - 7.0	Critical for optimal precipitation.
Temperature of Precipitation	0 - 40 °C	Influences the hydration state of the product.

Characterization and Quality Control

The identity and purity of the isolated calcium mesoxalate trihydrate should be confirmed using appropriate analytical techniques.

Caption: Analytical techniques for product characterization.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the presence of characteristic functional groups of the mesoxalate anion and water of hydration.

• Powder X-ray Diffraction (XRD): To verify the crystalline structure and phase purity of the trihydrate form.

• Thermogravimetric Analysis (TGA): To determine the water content and confirm the trihydrate stoichiometry.

• Elemental Analysis: To determine the elemental composition (C, H, Ca) and compare it with the theoretical values for CaC₃O₅·3H₂O.

Safety Precautions

• Standard laboratory safety practices should be followed, including the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat.

• Handle glacial acetic acid in a well-ventilated fume hood.

• Consult the Safety Data Sheets (SDS) for all chemicals used.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete precipitation. Product loss during transfers. Partial dissolution during washing.	Optimize precipitation pH and temperature. Ensure careful transfer of solids. Use cold washing solvents and minimize washing volumes.
Product is not a white powder	Presence of colored impurities.	Ensure starting materials are pure. Consider a recrystallization step.
Product is amorphous (from XRD)	Precipitation conditions were not optimal.	Control the rate of addition of reactants and maintain a constant temperature and pH.
Incorrect water content (from TGA)	Improper drying. Formation of a different hydrate.	Dry to a constant weight at a controlled low temperature. Adjust precipitation temperature.

Application Notes and Protocols: Calcium Oxalate Trihydrate as a Template for Material Synthesis

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The term "Calcium mesoxalate trihydrate" as specified in the topic is not commonly found in scientific literature related to material templating. It is presumed that the intended compound is Calcium Oxalate (B1200264) Trihydrate (CaC₂O₄·3H₂O) , also known as Caoxite. The following application notes and protocols are based on this widely studied material.

Application Notes

Introduction to Sacrificial Templating with Calcium Oxalate Trihydrate

Sacrificial templating is a versatile method for creating porous materials with controlled architectures. In this process, a pre-formed template is encased in a secondary material, after which the template is selectively removed to leave behind a porous, inverse replica. Calcium oxalate, in its various hydrated forms, presents itself as a promising sacrificial material due to its controllable crystal morphology, thermal decomposition properties, and biocompatibility of its decomposition products (calcium carbonate and calcium oxide).

Calcium Oxalate Trihydrate (COT) can be synthesized with relative control over crystal size and shape. These crystals can then be used as a template to fabricate porous scaffolds from a variety of materials, including biodegradable polymers and bioceramics. The subsequent removal of the COT template, typically via thermal decomposition, creates a network of interconnected pores that mimics the morphology of the original oxalate crystals. This technique is particularly relevant for applications in tissue engineering and controlled drug delivery, where scaffold porosity is critical for cell infiltration, nutrient transport, and modulating drug release kinetics.

Key Applications

• Porous Scaffolds for Tissue Engineering: The interconnected porous structure generated by the removal of the calcium oxalate template is ideal for bone tissue engineering. These scaffolds can support cell adhesion, proliferation, and differentiation. The decomposition of calcium oxalate to calcium carbonate and then to calcium oxide can result in a bioactive surface that promotes osteointegration[1].

• Controlled Drug Delivery Systems: The porosity and surface area of the templated materials can be tailored to control the loading and release of therapeutic agents. These scaffolds can serve as reservoirs for antibiotics, anti-inflammatory drugs, or growth factors, providing sustained local delivery to a target site[2][3]. The release kinetics can be influenced by the pore size, interconnectivity, and the chemistry of the scaffold material[4][5].

• Lightweight Structural Materials and Catalysis: Beyond biomedical applications, the sacrificial templating of calcium oxalate can be used to produce porous ceramics and polymers for use as lightweight structural components, insulation, or catalyst supports[6].

Biocompatibility Considerations

The primary decomposition products of calcium oxalate are calcium carbonate (CaCO₃) and calcium oxide (CaO), which can further react with water to form calcium hydroxide (B78521) (Ca(OH)₂). These materials are generally considered biocompatible and are used in various biomedical applications[6][7]. However, the in-vivo response is dependent on the final material's properties. While calcium oxalate monohydrate crystals themselves can elicit an inflammatory response and are associated with kidney stone formation, their use as a transient, sacrificial template which is subsequently removed mitigates this concern[4][8][9]. The final templated material must undergo rigorous biocompatibility and cytotoxicity testing according to ISO 10993 standards to ensure it is safe for its intended application[2][7].

Experimental Protocols

Protocol 1: Synthesis of Calcium Oxalate Trihydrate (COT) Crystals

This protocol describes the synthesis of COT crystals, which will serve as the sacrificial template. This method is adapted from the slow hydrolysis of diethyl oxalate in the presence of calcite[10].

Materials:

• Calcite (CaCO₃) crystals, ground and sieved (32–80 μm)

• Diethyl oxalate ((C₂H₅)₂C₂O₄)

• Deionized water

• Sealed reaction vessel

• Filtration apparatus

Procedure:

• Prepare a 3% (v/v) aqueous solution of diethyl oxalate.

• Add a stoichiometric amount of the sieved calcite crystals to the diethyl oxalate solution in a sealed flask.

• Allow the reaction to proceed for 7 days at room temperature. Stir the mixture gently once per day.

• After 7 days, separate the solid product from the solution by filtration.

• Wash the resulting crystals with deionized water and dry them at a temperature below the first dehydration point of COT (approximately 70-80°C).

• Characterize the crystals using Scanning Electron Microscopy (SEM) for morphology and X-ray Diffraction (XRD) to confirm the COT phase.

Protocol 2: Fabrication of a Porous Poly(ε-caprolactone) (PCL) Scaffold

This protocol details the fabrication of a porous PCL scaffold using the synthesized COT crystals as a sacrificial template.

Materials:

• Synthesized and dried Calcium Oxalate Trihydrate (COT) crystals

• Poly(ε-caprolactone) (PCL) pellets

• Dichloromethane (DCM)

• Molding container (e.g., a Teflon dish)

• Vacuum oven

• Furnace

Procedure:

• Template Packing: Gently pack the synthesized COT crystals into the molding container to form a loosely consolidated bed.

• Polymer Infiltration: Prepare a 15% (w/v) solution of PCL in DCM. Pour the PCL solution over the COT crystal bed, ensuring complete infiltration.

• Solvent Evaporation: Place the mold in a vacuum oven at 35°C to slowly evaporate the DCM. This process may take 24-48 hours.

• Template Removal (Thermal Decomposition):

  • Carefully remove the PCL/COT composite from the mold.

  • Place the composite in a furnace.

  • Heat according to the following program in an air atmosphere:

    • Ramp to 200°C at 2°C/min and hold for 2 hours (dehydration of COT to anhydrous calcium oxalate).

    • Ramp to 500°C at 2°C/min and hold for 4 hours (decomposition of calcium oxalate to calcium carbonate).

    • Ramp to 850°C at 5°C/min and hold for 2 hours (decomposition of calcium carbonate to calcium oxide).

    • Slowly cool to room temperature.

• Final Scaffold: The resulting porous PCL scaffold will contain a fine dispersion of calcium oxide. If a pure polymer scaffold is desired, the calcium oxide can be leached out with a dilute acid (e.g., 0.1 M HCl), followed by extensive washing with deionized water to neutralize the pH. Caution: Leaching may affect the mechanical properties of the scaffold.

• Characterization: Analyze the scaffold's porosity using mercury porosimetry or micro-CT, pore morphology with SEM, and mechanical properties via compression testing.

Data Presentation

The following tables present illustrative data for porous scaffolds intended for bone tissue engineering, based on values reported in the literature for materials fabricated using similar sacrificial templating techniques.

Table 1: Synthesis and Material Parameters

Parameter	Value	Reference
Template (COT)
Crystal Size	50 - 150 µm	Illustrative
Matrix Material	Poly(ε-caprolactone) (PCL)	[10]
PCL Concentration	15% (w/v) in DCM	Illustrative
Template Removal
Final Sintering Temp.	850 °C	Illustrative
Drug Loading	Dexamethasone	[2]
Loading Method	Soaking in 1 mg/mL solution	Illustrative

Table 2: Physicochemical and Mechanical Properties of Porous Scaffold

Property	Value	Reference
Porosity	75 ± 5 %	[11]
Average Pore Size	120 ± 30 µm	[11]
Interconnectivity	High (confirmed by SEM)	Illustrative
Compressive Modulus	5 - 10 MPa	[12]
Surface Area (BET)	15 m²/g	Illustrative

Table 3: Illustrative In Vitro Drug Release Profile (Dexamethasone)

Time Point	Cumulative Release (%)	Reference
1 Day	25 ± 4 %	[3]
3 Days	45 ± 6 %	[3]
7 Days	68 ± 7 %	[3]
14 Days	85 ± 5 %	[3]
21 Days	96 ± 3 %	[3]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for fabricating a porous PCL scaffold using a sacrificial COT template.

Hypothetical Signaling Pathway for Bone Regeneration

This diagram illustrates a potential mechanism by which a growth factor (e.g., BMP-2), released from the porous scaffold, could stimulate an osteoprogenitor cell to differentiate into an osteoblast, promoting bone formation.

Caption: A hypothetical BMP-2 signaling pathway initiated by growth factor release from a scaffold.

References

• 1. Three-Dimensional Printing of Calcium Carbonate/Hydroxyapatite Scaffolds at Low Temperature for Bone Tissue Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fabrication and characterization of a rapid prototyped tissue engineering scaffold with embedded multicomponent matrix for controlled drug release - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Preparation, characterization and cytocompatibility of bioactive coatings on porous calcium-silicate-hydrate scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxicity, Biocompatibility, and Calcium Deposition Capacity of 45S5 Bioglass Experimental Paste and Bio-C Temp: In Vitro and In Vivo Study Using Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Template-oriented synthesis of hydroxyapatite nanoplates for 3D bone printing - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 8. Effect of Crystal Shape and Aggregation of Calcium Oxalate Monohydrate on Cellular Toxicity in Renal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Biominerals Formed by DNA and Calcium Oxalate or Hydroxyapatite: A Comparative Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Overview of Porous, Bioactive Scaffolds as Instructive Biomaterials for Tissue Regeneration and Their Clinical Translation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Scaffolds as Structural Tools for Bone-Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

"experimental setup for observing Calcium mesoxalate trihydrate phase transition"

Application Notes & Protocols: Observing Phase Transitions in Calcium Hydrates

A Note on Calcium Mesoxalate vs. Calcium Oxalate (B1200264):

A comprehensive literature search did not yield specific experimental data or established protocols for the phase transition of Calcium Mesoxalate Trihydrate . The available scientific literature extensively covers the phase transitions of a closely related compound, Calcium Oxalate Trihydrate (CaC₂O₄·3H₂O) , also known as Caoxite. Given the detailed information available, this document will provide the experimental setup, protocols, and data for observing the phase transitions of Calcium Oxalate Trihydrate. These methodologies serve as a robust framework and a representative example for studying the thermal behavior of hydrated crystalline compounds.

Introduction

Calcium oxalate exists in three primary hydrated forms: the triclinic trihydrate (COT, Caoxite), the tetragonal dihydrate (COD, Weddellite), and the monoclinic monohydrate (COM, Whewellite).[1][2] The trihydrate form is the least stable and readily transforms into the more stable monohydrate upon heating.[3][4] This dehydration process is a multi-step phase transition critical in fields ranging from geology and materials science to understanding pathological crystallization in biological systems, such as kidney stone formation.[2][5]

Observing these phase transitions involves subjecting the crystalline material to controlled heating and analyzing the resultant changes in mass, energy, and crystal structure. The primary techniques for this analysis are Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and in-situ X-ray Diffraction (XRD).[6]

Key Experimental Techniques

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[7] It is ideal for quantifying the loss of water molecules during dehydration.

• Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as it is heated or cooled.[8] This technique identifies the endothermic or exothermic nature of phase transitions, such as the energy required for dehydration.

• Simultaneous Thermal Analysis (STA): Combines TGA and DSC in a single instrument, allowing for the simultaneous measurement of mass change and heat flow on the same sample under identical conditions.[8] This provides precise correlation between thermal events and mass loss.

• In-Situ High-Temperature X-ray Powder Diffraction (HT-XRPD): Provides real-time information on the crystalline structure of the material as it is heated. This allows for the direct identification of the different hydrate (B1144303) phases (COT, COM) and the anhydrous form as the transition occurs.[9]

• Evolved Gas Analysis (EGA): Often coupled with TGA (e.g., TGA-MS), this technique identifies the gaseous species released during decomposition, confirming the loss of water, carbon monoxide, and carbon dioxide at different stages.[10][11]

Thermal Decomposition Pathway

The thermal decomposition of Calcium Oxalate Trihydrate (and its subsequent products) in an inert atmosphere follows a well-defined, multi-step pathway. This process involves sequential dehydration and decomposition reactions.

Caption: Thermal decomposition pathway of Calcium Oxalate Trihydrate.

Quantitative Data Summary

The following tables summarize the quantitative data associated with the thermal decomposition of calcium oxalate hydrates as reported in the literature.

Table 1: Thermal Decomposition Steps of Calcium Oxalate Hydrates

Step	Reaction	Temperature Range (°C)	Theoretical Mass Loss (%)	Measured Mass Loss (%)	Evolved Species
1	CaC₂O₄·3H₂O → CaC₂O₄·H₂O + 2H₂O	70 - 170	19.8%	(Varies with sample)	H₂O
2	CaC₂O₄·H₂O → CaC₂O₄ + H₂O	~170 - 250	12.3%	12.30%[8]	H₂O
3	CaC₂O₄ → CaCO₃ + CO	~390 - 550	19.2%	18.90%[8]	CO

| 4 | CaCO₃ → CaO + CO₂ | ~550 - 800 | 30.1% | 29.93%[8] | CO₂ |

Note: The initial dehydration from trihydrate to monohydrate can be complex and overlapping. The subsequent steps are based on the well-characterized decomposition of the monohydrate form.[7][8][9][12]

Table 2: Kinetic Parameters for Dehydration

Transformation Step	Technique	Activation Energy (Ea)
Trihydrate → Monohydrate	DSC / TGA	~68 kJ mol⁻¹[6]

| Monohydrate → Anhydrous | DSC / TGA | ~81 kJ mol⁻¹[6] |

Experimental Workflow & Protocols

The overall workflow for analyzing the phase transition involves sample preparation, analysis using various techniques, and subsequent data interpretation.

Caption: Experimental workflow for phase transition analysis.

Protocol 1: Thermal Analysis using STA (TGA/DSC)

This protocol outlines the procedure for analyzing the thermal decomposition of calcium oxalate hydrate using a simultaneous thermal analyzer.

1. Instrument Setup and Calibration:

• Instrument: Simultaneous Thermal Analyzer (e.g., NETZSCH STA 449 F3 Jupiter, TA Instruments Q600).[7]

• Calibration: Perform temperature and mass calibration according to the manufacturer's guidelines. A standard calcium oxalate monohydrate sample is often used for verification.[13][14]

• Crucible: Use an open alumina (B75360) or platinum crucible. Tare the empty crucible before adding the sample.[15]

• Atmosphere: Set up a high-purity inert gas (e.g., Nitrogen or Helium) purge at a flow rate of approximately 20-50 mL/min.[15]

2. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the calcium oxalate trihydrate sample directly into the tared crucible.[10] Record the initial mass precisely.

3. Measurement Program:

• Method: Create a temperature program to heat the sample at a constant rate.

• Heating Rate: A rate of 10°C/min or 20°C/min is standard.[10][15]

• Temperature Range: Heat from ambient temperature (e.g., 30°C) to 950°C to ensure all decomposition steps are observed.[9][15]

• Data Acquisition: Ensure both the mass (TGA) and heat flow (DSC) signals are recorded throughout the experiment.

4. Data Analysis:

• TGA Curve: Plot the sample mass (%) against temperature (°C). Determine the onset temperature and percentage mass loss for each distinct step.

• DTG Curve: Plot the first derivative of the TGA curve (d(mass)/dT). The peaks in the DTG curve correspond to the temperatures of the maximum rate of mass loss.[13]

• DSC Curve: Plot the heat flow (mW or W/g) against temperature (°C). Identify endothermic (downward) or exothermic (upward) peaks corresponding to the phase transitions.

Protocol 2: In-Situ X-ray Diffraction (XRD) Analysis

This protocol describes how to monitor crystallographic changes during heating.

1. Instrument Setup:

• Instrument: X-ray diffractometer equipped with a high-temperature stage or furnace attachment.

• X-ray Source: Typically Cu Kα radiation.

• Detector: Position-sensitive detector for rapid data acquisition.

2. Sample Preparation:

• Place a small amount of the powdered calcium oxalate trihydrate sample onto the sample holder within the high-temperature stage. Ensure the surface is flat.

3. Measurement Program:

• Initial Scan: Record a full diffraction pattern at room temperature to confirm the initial phase (COT). A typical scan range is 10-50° 2θ.

• Heating and Data Collection:

  • Program the stage to heat the sample in discrete temperature steps (e.g., every 10-20°C) or during a slow, continuous ramp.
  • At each temperature of interest (e.g., room temperature, 150°C, 300°C, 600°C), hold the temperature constant and collect a diffraction pattern. This allows for the identification of the stable phase at each temperature.[9]
  • Alternatively, collect rapid "snapshot" patterns continuously while heating to create a 2D plot of intensity vs. 2θ vs. temperature.

4. Data Analysis:

• Phase Identification: Compare the diffraction patterns obtained at different temperatures to reference patterns for COT, COM, anhydrous CaC₂O₄, CaCO₃ (Calcite), and CaO from crystallographic databases.

• Transition Temperature: Identify the temperature range over which the peaks corresponding to one phase disappear and the peaks for the subsequent phase appear. This provides a direct observation of the structural phase transition.

References

• 1. Surface phase transition of hydrated calcium oxalate crystal in the presence of normal and stone-formers' urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 3. A study of the phase transformation of calcium oxalate trihydrate-monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Item - Hydrated Calcium Oxalates: Crystal Structures, Thermal Stability, and Phase Evolution - figshare - Figshare [figshare.com]
• 5. Characterization of Calcium Oxalate Hydrates and the Transformation Process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thermal decomposition of mixed calcium oxalate hydrates – kinetic deconvolution of complex heterogeneous processes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. ebatco.com [ebatco.com]
• 8. ebatco.com [ebatco.com]
• 9. mdpi.com [mdpi.com]
• 10. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 11. jeol.com [jeol.com]
• 12. researchgate.net [researchgate.net]
• 13. h-and-m-analytical.com [h-and-m-analytical.com]
• 14. tainstruments.com [tainstruments.com]
• 15. stemed.site [stemed.site]

Technical Notes & Optimization

"preventing premature transformation of Calcium mesoxalate trihydrate"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the premature transformation of Calcium mesoxalate trihydrate (COT) during their experiments.

Troubleshooting Guide: Preventing Premature Transformation

Premature transformation of Calcium mesoxalate trihydrate (COT) into more stable forms, such as Calcium oxalate (B1200264) monohydrate (COM), is a common challenge in experimental settings. This guide provides solutions to counteract this instability.

Problem	Potential Cause	Recommended Solution
Rapid disappearance of COT crystals in solution.	Elevated Temperature: COT is thermally unstable and will dehydrate and convert to COM at elevated temperatures. The dehydration process begins at temperatures as low as 80°C.[1][2]	Maintain experimental solutions at or below room temperature. For prolonged storage of solutions or solid COT, use refrigeration (-20°C or -80°C for stock solutions).[1]
Formation of needle-like or dumbbell-shaped crystals (indicative of COM).	Inappropriate pH: The stability of calcium oxalate hydrates is pH-dependent. The highest risk for calcium oxalate crystallization and transformation occurs in acidic conditions, particularly between pH 4.5 and 5.5.[3][4][5][6]	Adjust the pH of the experimental solution to a neutral or slightly alkaline range (pH 6.5-7.5) to reduce the rate of transformation. Use appropriate buffer systems to maintain a stable pH.[5][6]
Precipitation of a different crystal morphology upon addition of ionic solutions.	High Ionic Strength: The composition and concentration of ionic media significantly influence the stability and transformation rate of COT.[3][4][7]	Use solutions with the lowest possible ionic strength necessary for the experiment. If high ionic strength is unavoidable, consider the addition of stabilizers.
Uncontrolled crystal growth and phase transformation.	High Supersaturation: The rate of crystal growth, which can promote transformation to the more stable COM, is proportional to the square of the relative supersaturation of calcium and oxalate ions.[8][9]	Carefully control the concentrations of calcium and oxalate ions to maintain a low level of supersaturation. Utilize a constant composition method where ion concentrations are maintained by potentiostatically controlled addition.[8]
Transformation occurs despite temperature and pH control.	Absence of Inhibitors: Certain molecules can inhibit the nucleation and growth of COM, thereby stabilizing COT.	Introduce known inhibitors of calcium oxalate transformation into the experimental system. Examples include polyphosphates, citrate, hydroxycitrate, chondroitin (B13769445) sulfate, or phytate.[8][10][11][12][13]

Frequently Asked Questions (FAQs)

Q1: What is Calcium mesoxalate trihydrate (COT) and why is it unstable?

Calcium mesoxalate trihydrate (CaC₂O₄·3H₂O), also known as caoxite, is one of the three hydrate (B1144303) forms of calcium oxalate.[14] It is a metastable phase, meaning it is not in its most thermodynamically stable state.[7] Over time, or with environmental changes such as increased temperature, it will spontaneously lose its water of hydration and transform into the more stable calcium oxalate monohydrate (COM).[15]

Q2: At what temperature does the transformation of COT occur?

The thermal dehydration of COT occurs in a stepwise manner. The first two molecules of water are typically lost at around 80°C, with the final water molecule being released at approximately 130°C, leading to the formation of the anhydrous form which then transforms to COM.[1][2] Therefore, maintaining temperatures well below 80°C is critical.

Q3: How does pH affect the stability of COT?

The pH of the solution plays a crucial role in the crystallization and transformation of calcium oxalate hydrates. The risk of calcium oxalate crystallization is significantly higher in acidic environments, specifically between pH 4.5 and 5.5.[3][4][5][6] Maintaining a pH in the neutral to slightly alkaline range can help to stabilize COT and prevent its transformation.

Q4: What are some recommended storage conditions for Calcium mesoxalate trihydrate?

To ensure the stability of solid Calcium mesoxalate trihydrate, it is recommended to store it at low temperatures, such as -20°C. For stock solutions, storage at -80°C is recommended for up to 6 months, while storage at -20°C is suitable for up to one month.

Q5: Can I use any solvent for my experiments with COT?

The choice of solvent can influence the stability of COT. Aqueous solutions are common, but the ionic strength and presence of other solutes can impact transformation rates.[7] It is advisable to use deionized water and to minimize the concentration of other ions unless they are part of the experimental design or act as known inhibitors.

Experimental Protocols

Protocol 1: Preparation and Stabilization of a Calcium Mesoxalate Trihydrate Solution

This protocol describes the preparation of a COT solution and methods to enhance its stability for experimental use.

Materials:

• Calcium chloride (CaCl₂)

• Sodium oxalate (Na₂C₂O₄)

• Ammonium chloride (NH₄Cl)

• Deionized water

• pH meter

• Magnetic stirrer and stir bar

• Filtration apparatus (0.22 µm filter)

• Optional: Inhibitor (e.g., sodium citrate, phytic acid)

Procedure:

• Prepare a 0.075 M solution of CaCl₂ and a 0.075 M solution of Na₂C₂O₄ in deionized water.

• In a separate beaker, dissolve 3g of NH₄Cl in 500 mL of deionized water.[16]

• Cool the NH₄Cl solution to 10-15°C in an ice bath while stirring.

• Slowly and simultaneously add the CaCl₂ and Na₂C₂O₄ solutions dropwise to the stirring NH₄Cl solution.

• Monitor the pH and maintain it in the range of 6.5-7.0 by adding a dilute solution of NaOH or HCl as needed.

• (Optional) If using an inhibitor, add it to the NH₄Cl solution before the addition of the calcium and oxalate solutions. Refer to the table below for suggested concentrations.

• Allow the solution to stir for 1-2 hours at the reduced temperature.

• Filter the resulting suspension through a 0.22 µm filter to collect the COT crystals.

• Wash the crystals with cold deionized water, followed by cold ethanol, and then ether to facilitate drying.[1]

• Dry the crystals under vacuum at room temperature.

• For experimental use, resuspend the crystals in a cooled, pH-adjusted buffer containing the desired inhibitor.

Quantitative Data on Inhibitors

The following table summarizes the effects of various inhibitors on the nucleation and transformation of calcium oxalate hydrates.

Inhibitor	Concentration	Effect	Reference
Citrate	800 ppm	Formation of COM is observed.	[11]
Hydroxycitrate	500 ppm	Can induce the formation of COT.	[11]
Chondroitin Sulfate	20 ppm	Can induce the formation of COD.	[11]
Phytate	1.5 ppm	Can induce the formation of COD.	[11]
Polyphosphate	Varies	Inhibits the growth of COM more than COT, thus stabilizing COT.	[8]

Visualizations

Transformation Pathway of Calcium Mesoxalate Trihydrate

Caption: Transformation pathway of COT to COM.

Experimental Workflow for Preventing COT Transformation

Caption: Experimental workflow for stable COT.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Calcium Oxalate Crystallization: Influence of pH, Energy Input, and Supersaturation Ratio on the Synthesis of Artificial Kidney Stones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The effect of pH on the risk of calcium oxalate crystallization in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A study of the phase transformation of calcium oxalate trihydrate-monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The kinetics of crystallization of calcium oxalate trihydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. Crystal growth inhibitors in human urine. Effect on calcium oxalate kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Calcium oxalate - Wikipedia [en.wikipedia.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Pure Calcium Mesoxalate Trihydrate

Welcome to the technical support center for the synthesis of pure Calcium Mesoxalate Trihydrate (CaC₃H₂O₆·3H₂O). This resource is designed for researchers, scientists, and drug development professionals, providing detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges encountered during the synthesis of this compound.

Frequently Asked Questions (FAQs)

Q1: Why is my synthesis yielding a mixture of hydrates (e.g., monohydrate, dihydrate) instead of pure Calcium Mesoxalate Trihydrate (COT)?

A1: The synthesis of pure Calcium Mesoxalate Trihydrate (COT), also known as caoxite, is challenging due to its thermodynamic instability compared to the monohydrate (COM, whewellite) and dihydrate (COD, weddellite) forms.[1][2] COM is the most thermodynamically stable form.[3] The formation of a mixture is a common outcome, influenced by several critical factors:

• Temperature: Lower temperatures (e.g., 4-12°C) tend to favor the formation of the metastable trihydrate form.[2][4][5]

• Supersaturation: The relative supersaturation of calcium and oxalate (B1200264) ions plays a crucial role. High supersaturation can lead to the precipitation of different hydrate (B1144303) forms.[6][7]

• pH: The pH of the reaction medium affects the type and morphology of the crystals formed.[4][7]

• Additives: The presence of other ions or molecules can either promote or inhibit the formation of specific hydrates.[8]

Q2: My purified Calcium Mesoxalate Trihydrate sample is converting to the monohydrate form over time. How can I prevent this?

A2: Calcium Mesoxalate Trihydrate is a metastable compound that readily loses water to transform into the more stable monohydrate form.[1][9] This transformation is a known challenge. To minimize this conversion, proper storage is critical. It is recommended to store the purified COT crystals at low temperatures (e.g., -6°C) and in a controlled, low-humidity environment to preserve their structure.[5]

Q3: I am struggling with the reproducibility of my Calcium Mesoxalate Trihydrate synthesis. What are the most critical parameters to control?

A3: The reproducibility of COT synthesis is notoriously difficult due to its sensitivity to reaction conditions.[1] The most critical factors to control for consistent results are:

• Temperature: Maintain a constant, low temperature throughout the reaction and filtration process.

• Reagent Purity and Morphology: The purity and crystal form of starting materials, such as using calcite crystals versus powdered calcium carbonate, can significantly impact the outcome.[1]

• Rate of Reagent Addition: A slow, controlled addition of reagents helps maintain a specific level of supersaturation, which is crucial for favoring COT nucleation and growth.

• Stirring/Agitation: The speed and method of stirring influence crystal size and can affect which hydrate form precipitates.[4]

Q4: How can I definitively confirm the purity and identity of my synthesized Calcium Mesoxalate Trihydrate?

A4: A combination of analytical techniques is necessary to confirm the phase purity of COT.

• X-Ray Diffraction (XRD): This is the primary method to identify the specific crystalline form. COT has a distinct triclinic crystal structure that can be distinguished from the monoclinic COM and tetragonal COD.[1][2]

• Vibrational Spectroscopy (FTIR and Raman): These techniques are highly sensitive to the hydration state. The O-H stretching region (around 3000-3600 cm⁻¹) in the FTIR and Raman spectra is particularly useful for distinguishing COT, which has characteristic bands, from the other hydrates.[1][3][10]

• Thermal Analysis (TGA/DSC): Thermogravimetric Analysis (TGA) or Differential Scanning Calorimetry (DSC) can confirm the hydration state by showing the characteristic two-step water loss of COT.[5][11]

Q5: My thermal analysis (TGA/DSC) curve for Calcium Mesoxalate Trihydrate shows two distinct weight loss steps before 200°C. What do these represent?

A5: The two-step dehydration process is a key characteristic of Calcium Mesoxalate Trihydrate.

• First Step: The initial weight loss, occurring around 80°C, corresponds to the release of two water molecules as COT transforms into the monohydrate form (COM).[5][12]

• Second Step: The subsequent weight loss, at a higher temperature around 130°C, represents the release of the final water molecule as the monohydrate becomes anhydrous calcium oxalate.[5][12]

The activation energies for the trihydrate to monohydrate and monohydrate to anhydrous transformations are approximately 68 kJ mol⁻¹ and 81 kJ mol⁻¹, respectively.[11]

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Final product is primarily Calcium Oxalate Monohydrate (COM) or Dihydrate (COD).	Reaction temperature is too high.	Maintain reaction temperature strictly at the recommended low value (e.g., 4-12°C).[2][4]
Incorrect supersaturation ratio; rapid mixing of reagents.	Ensure slow, dropwise addition of reagents to control supersaturation.[6] Adjust initial reagent concentrations as per protocol.
pH of the solution is outside the optimal range.	Buffer the solution or carefully monitor and adjust the pH to the target value.[4]
Low Yield of Product.	Incomplete precipitation.	Allow for a longer reaction/maturation time at low temperature.
Loss of product during washing.	Wash the filtered crystals with ice-cold distilled water and ethanol (B145695) to minimize dissolution.[5]
Broad or Unclear Peaks in XRD Pattern.	Poor crystallinity or very small crystal size.	Increase the reaction time to allow for crystal growth. Ensure the drying process is gentle (e.g., vacuum drying at a low temperature).
Presence of an amorphous phase.	Optimize precipitation conditions; ensure reagents are fully dissolved before mixing.
Product Degrades to COM After Synthesis.	Improper storage conditions.	Immediately store the dried, pure COT sample at low temperature (-6°C or below) in a desiccator.[5]

Experimental Protocol: Synthesis of Calcium Mesoxalate Trihydrate

This protocol is adapted from a method known to produce Calcium Mesoxalate Trihydrate.[2]

Materials:

• Calcium Chloride (CaCl₂) solution (0.075 M)

• Sodium Oxalate (Na₂C₂O₄) solution (0.075 M)

• Ammonium (B1175870) Chloride (NH₄Cl)

• Deionized Water

• Ice bath

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Prepare Reaction Vessel: Dissolve 3g of Ammonium Chloride (NH₄Cl) in 500 mL of deionized water in a beaker.

• Cool Solution: Place the beaker in an ice bath and allow the solution to cool to 4°C while stirring gently.

• Controlled Precipitation: While maintaining the temperature at 4°C and stirring, slowly and simultaneously add the 0.075 M Calcium Chloride and 0.075 M Sodium Oxalate solutions dropwise to the ammonium chloride solution.

• Crystal Maturation: After the addition is complete, continue stirring the solution at 4°C for an additional 30 minutes to allow the crystals to mature.

• Filtration: Quickly filter the resulting white precipitate using a Büchner funnel.

• Washing: Wash the collected crystals sequentially with small volumes of ice-cold deionized water, followed by cold ethanol, and finally ether to facilitate drying.[5]

• Drying: Dry the final product under vacuum at room temperature.

• Storage: Immediately transfer the dried crystals to an airtight container and store at -6°C or below to prevent dehydration and transformation.[5]

Data and Visualizations

Quantitative Data Summary

Table 1: Influence of Key Parameters on Calcium Oxalate Hydrate Formation

Parameter	Condition	Predominant Crystal Form	Reference
Temperature	4°C	More efficient crystallization, smaller crystals	[4]
37°C	Favors COM formation	[4]
pH	> 5.0	Associated with the presence of COD	[4]
Acidic (e.g., 1.3)	Can be used to form COT (at low temp)	[5]
Reagent Conc.	High [Ca²⁺], Low [C₂O₄²⁻]	Tends to form COD	[4]
Equal, Low Conc. (0.5-1 mmol/l)	Tends to form prismatic COM	[4]
Stirring	Magnetic Stirring	Reduces the size of all crystal forms	[4]

Table 2: Characteristic Analytical Data for Calcium Oxalate Hydrates

Property	Calcium Oxalate Monohydrate (COM)	Calcium Oxalate Dihydrate (COD)	Calcium Oxalate Trihydrate (COT)
Crystal System	Monoclinic	Tetragonal	Triclinic
Key FTIR Bands (cm⁻¹)	OH Stretching: 3482, 3432, 3335, 3248, 3062	OH Stretching: Broad band ~3469	OH Stretching: 3526, 3422, ~3270
Thermal Dehydration	Single step loss of 1 H₂O molecule	Transformation to COM can occur	Two-step loss: -2 H₂O (~80°C), -1 H₂O (~130°C)

Data compiled from multiple sources.[1][3][5][11]

Diagrams and Workflows

References

• 1. air.unimi.it [air.unimi.it]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. mdpi.com [mdpi.com]
• 7. Calcium Oxalate Crystallization: Influence of pH, Energy Input, and Supersaturation Ratio on the Synthesis of Artificial Kidney Stones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Production of calcium oxalate monohydrate, dihydrate or trihydrate. A comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The kinetics of crystallization of calcium oxalate trihydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of calcium oxalate trihydrate: New data by vibrational spectroscopy and synchrotron X-ray diffraction [boa.unimib.it]
• 11. Thermal decomposition of mixed calcium oxalate hydrates – kinetic deconvolution of complex heterogeneous processes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]

"optimizing temperature for Calcium mesoxalate trihydrate stability"

This technical support center provides guidance on optimizing the stability of Calcium Mesoxalate Trihydrate (also known as Calcium Oxalate (B1200264) Trihydrate, CaC₂O₄·3H₂O), a compound of interest for researchers and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is Calcium Mesoxalate Trihydrate and why is its stability important?

Calcium Mesoxalate Trihydrate, or Calcium Oxalate Trihydrate (COT), is one of the three hydrated crystalline forms of calcium oxalate.[1][2] It is the least thermodynamically stable of these forms, which also include the monohydrate (COM) and dihydrate (COD).[2][3] Understanding its thermal stability is crucial for defining accurate storage, handling, and processing conditions to prevent unwanted dehydration and phase transformation, ensuring the material's integrity during research and development.

Q2: What is the recommended storage temperature for Calcium Mesoxalate Trihydrate?

To ensure maximum stability and prevent premature dehydration, it is recommended to store Calcium Mesoxalate Trihydrate at low temperatures. For instance, prior to analytical experiments such as calorimetry, samples have been stored at -6°C.[4] Storing the compound in a controlled, low-temperature environment minimizes the risk of water loss from the crystal structure.

Q3: What are the key temperature thresholds I should be aware of during my experiments?

Calcium Mesoxalate Trihydrate undergoes a two-step dehydration process upon heating. The first two water molecules are lost at approximately 80°C, followed by the final water molecule at around 130°C.[4] Exceeding these temperatures will lead to the transformation of the trihydrate form into the monohydrate and subsequently the anhydrous form.

Q4: How does humidity affect the stability of Calcium Mesoxalate Trihydrate?

While specific studies on the effect of humidity on the trihydrate form are limited, studies on the related monohydrate form show that water vapor pressure can influence the kinetics of dehydration.[5] It is best practice to handle Calcium Mesoxalate Trihydrate in a controlled humidity environment to prevent unintended hydration or dehydration.

Troubleshooting Guide

Issue: I am observing a change in the physical properties (e.g., powder diffraction pattern, morphology) of my Calcium Mesoxalate Trihydrate sample over time.

• Possible Cause 1: Inadequate Storage Temperature. As the least stable hydrated form of calcium oxalate, the trihydrate is susceptible to degradation at ambient temperatures.[2][3]

  • Solution: Immediately transfer the sample to a low-temperature storage environment, such as a freezer at -6°C or below.[4] Re-characterize the material using techniques like X-ray Diffraction (XRD) to confirm its crystalline phase before further use.

• Possible Cause 2: Exposure to Elevated Temperatures During Handling. Brief exposure to temperatures approaching 80°C can initiate the dehydration process.[4]

  • Solution: Ensure all handling and preparation steps are conducted at controlled room temperature or below. Avoid leaving the sample on hot plates or in direct sunlight. Use pre-cooled equipment where feasible.

Issue: My experimental results (e.g., from TGA or DSC) show unexpected weight loss or thermal events at lower-than-expected temperatures.

• Possible Cause 1: Sample Contamination. The presence of impurities or other, less stable, hydrated forms of calcium oxalate can affect the thermal profile.

  • Solution: Verify the purity of your sample. The synthesis procedure can be sensitive to factors like temperature and reagent purity, which can affect the final product.[1] Consider re-synthesis or purification if contamination is suspected.

• Possible Cause 2: Instrument Calibration. Inaccurate temperature readings from the thermal analysis instrument can lead to misinterpretation of the data.

  • Solution: Calibrate your Thermogravimetric Analyzer (TGA) or Differential Scanning Calorimeter (DSC) using certified reference materials. Calcium Oxalate Monohydrate is itself often used as a calibration standard due to its well-defined, multi-step decomposition.[6][7]

Thermal Stability Data

The thermal decomposition of Calcium Mesoxalate Trihydrate primarily involves the sequential loss of its water molecules (dehydration). The data below is derived from Differential Scanning Calorimetry (DSC) studies.

Thermal Event	Temperature Range	Mass Change	Resulting Product
Step 1 Dehydration	~ 70°C - 100°C (peak around 80°C)[4]	Loss of 2 H₂O molecules	Calcium Oxalate Monohydrate (CaC₂O₄·H₂O)
Step 2 Dehydration	~ 100°C - 170°C (peak around 130°C)[4]	Loss of 1 H₂O molecule	Anhydrous Calcium Oxalate (CaC₂O₄)
Anhydrous Decomposition	> 350°C[8][9]	Loss of Carbon Monoxide (CO)	Calcium Carbonate (CaCO₃)

Key Experimental Protocols

1. Thermogravimetric Analysis (TGA) for Assessing Thermal Stability

• Objective: To determine the temperatures at which mass loss occurs, corresponding to dehydration and decomposition events.

• Methodology:

  • Instrument Calibration: Ensure the TGA instrument is calibrated for mass and temperature.[6]

  • Sample Preparation: Place a small, accurately weighed amount of the Calcium Mesoxalate Trihydrate sample (typically 2-10 mg) into a TGA pan (e.g., aluminum or alumina).[4]

  • Experimental Conditions:

    • Purge Gas: Use an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min) to prevent oxidative side reactions.

    • Heating Rate: Employ a controlled linear heating rate, typically between 5 to 20°C/min.[7][9]

    • Temperature Range: Heat the sample from ambient temperature to a temperature high enough to observe all expected decomposition steps (e.g., up to 900°C for full decomposition to calcium oxide).

  • Data Analysis: Plot the percentage of mass loss versus temperature. The onset temperature of each mass loss step indicates the beginning of a dehydration or decomposition event. The derivative of this curve can be used to identify the peak temperature of each event.[6]

2. Differential Scanning Calorimetry (DSC) for Phase Transition Analysis

• Objective: To measure the heat flow associated with thermal events, such as dehydration, and determine the precise temperatures at which these transitions occur.

• Methodology:

  • Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using standard reference materials (e.g., Indium, Zinc).[4]

  • Sample Preparation: Seal a small amount of the sample (typically 1-5 mg) in a DSC pan. For dehydration studies, use a pan with a pinhole lid or an open pan to allow the evolved water vapor to escape.[4]

  • Experimental Conditions:

    • Purge Gas: Use an inert purge gas like nitrogen.[4]

    • Heating Rate: Apply a constant heating rate, consistent with any accompanying TGA experiments.

    • Temperature Program: Heat the sample through the temperature range of interest for dehydration (e.g., from room temperature to 200°C).

  • Data Analysis: Plot the heat flow versus temperature. Endothermic peaks will correspond to the energy absorbed by the sample during the dehydration steps. The peak temperature of each endotherm represents the characteristic temperature of that transition.[4]

Visual Guides

Below are diagrams illustrating the thermal decomposition pathway and a general workflow for assessing the stability of Calcium Mesoxalate Trihydrate.

Caption: Workflow for assessing the thermal stability of a sample.

Caption: Thermal decomposition pathway of Calcium Mesoxalate Trihydrate.

References

• 1. air.unimi.it [air.unimi.it]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Thermal decomposition of oxalates. Part XI. Dehydration of calcium oxalate monohydrate - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 6. h-and-m-analytical.com [h-and-m-analytical.com]
• 7. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Formation of Calcium Oxalate Trihydrate

Disclaimer: Initial research indicates that "calcium mesoxalate trihydrate" is not a commonly reported compound in scientific literature. The following guide pertains to calcium oxalate (B1200264) trihydrate (COT) , the rarest of the three known hydrates of calcium oxalate. It is presumed that this is the compound of interest for your query.

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions regarding the influence of pH on the formation of calcium oxalate trihydrate.

Frequently Asked Questions (FAQs)

Q1: What is calcium oxalate trihydrate (COT) and why is its synthesis challenging?

Calcium oxalate trihydrate (CaC₂O₄·3H₂O), also known as caoxite, is one of the three crystalline hydrates of calcium oxalate.[1] It is the most hydrated and least stable form, with the other two being the more common monohydrate (COM, whewellite) and dihydrate (COD, weddellite).[2][3] Its synthesis is challenging due to its thermodynamic instability, which means it readily transforms into the more stable monohydrate or dihydrate forms.[4] The reproducibility of COT synthesis is highly sensitive to experimental conditions such as temperature, reagent purity, and the morphology of the reactants.[5]

Q2: How does pH generally affect the formation of calcium oxalate hydrates?

The pH of the reaction solution is a critical factor that influences which hydrate (B1144303) of calcium oxalate is formed.[6] Generally, acidic conditions (pH 4.0-5.5) favor the formation of the thermodynamically stable calcium oxalate monohydrate (COM).[7] As the pH increases to neutral and slightly alkaline conditions (pH 6.0 and above), the formation of calcium oxalate dihydrate (COD) becomes more predominant.[7] The formation of COT is less directly correlated with a simple pH range and appears to depend on a more complex interplay of factors, though it has been observed in neutral to slightly alkaline conditions under specific synthesis routes.[2]

Q3: What is the optimal pH range for the formation of calcium oxalate trihydrate?

A specific, universally "optimal" pH range for maximizing the yield of pure COT is not well-defined in the literature due to its instability. However, some synthesis procedures that yield COT are conducted at a neutral to slightly alkaline pH. For example, a method involving the slow hydrolysis of diethyl oxalate in the presence of calcite crystals, which results in a significant amount of COT, proceeds under neutral conditions.[5] It is crucial to control the pH carefully, as significant deviations can favor the formation of the more stable COM and COD hydrates.

Q4: Can COT be stabilized after its formation?

Stabilizing COT is a significant challenge. The presence of certain ions or molecules can influence its stability. For instance, polyphosphate ions have been shown to inhibit the growth of COM more than COT, which could indirectly help in stabilizing the trihydrate form for a longer duration to allow for its study.[8] However, over time, and especially with changes in temperature or solution composition, COT will tend to convert to the more stable monohydrate form.[4]

Troubleshooting Guide

Issue 1: Low or no yield of calcium oxalate trihydrate (COT); formation of COM or COD instead.

• Question: My synthesis resulted in calcium oxalate monohydrate (COM) or dihydrate (COD) instead of the desired trihydrate (COT). What could be the cause?

• Answer: This is a common issue due to the instability of COT. Several factors could be at play:

  • Incorrect pH: The pH of your solution may be too acidic, which strongly favors the formation of COM.[7] Ensure your pH is maintained in the neutral to slightly alkaline range throughout the experiment.

  • Reaction Rate: Rapid precipitation favors the formation of the more stable hydrates. The synthesis of COT often relies on slow reaction kinetics, such as the slow hydrolysis of an oxalate ester.[5]

  • Temperature: Elevated temperatures can accelerate the conversion of COT to COM.[4] Ensure the reaction is carried out at the specified temperature, which is often room temperature.[5]

  • Reagent Purity and Morphology: The purity and physical form of your calcium source (e.g., calcite crystals vs. powdered calcium carbonate) can significantly impact the outcome.[5] Crystalline calcite has been shown to be more effective in some protocols.[5]

Issue 2: The formed crystals are not pure COT and contain a mixture of hydrates.

• Question: My product is a mixture of calcium oxalate hydrates. How can I improve the purity of my COT sample?

• Answer: Achieving phase-pure COT is difficult. To improve purity:

  • Strictly Control Reaction Conditions: Maintain a constant pH and temperature throughout the synthesis. Even small fluctuations can lead to the formation of other hydrates.

  • Use a Slow Oxalate Source: Employ a method that provides a slow, steady supply of oxalate ions, such as the hydrolysis of diethyl oxalate.[5] This can help control the supersaturation and favor the formation of the metastable COT.

  • Characterize Your Starting Materials: The source and form of the calcium salt are crucial. As noted in some studies, different forms of calcium carbonate can lead to different outcomes.[5]

Issue 3: The synthesized COT crystals are unstable and quickly convert to other forms.

• Question: My COT crystals were confirmed, but they transformed into another hydrate upon drying or storage. How can I handle them to maintain their structure?

• Answer: COT is inherently unstable.[2] To handle and analyze it:

  • Immediate Analysis: Analyze the crystals as quickly as possible after synthesis using techniques like X-ray diffraction (XRD) or vibrational spectroscopy (FTIR, Raman) while they are still in their mother liquor or minimally processed.[1][5]

  • Avoid High Temperatures: Do not use high temperatures for drying. Gentle drying methods, such as vacuum filtration followed by desiccation at low temperatures, may be attempted, but the risk of transformation remains.

  • Controlled Environment: Store the crystals in a controlled environment, potentially in a solution containing stabilizers, although long-term stability is unlikely.

Data Presentation: Influence of pH on Calcium Oxalate Hydrate Formation

The following table summarizes the general trends observed for the formation of different calcium oxalate hydrates as a function of pH, based on data from artificial urine crystallization studies. Note that specific quantitative yields of COT are not widely reported due to its instability.

pH Range	Predominant Calcium Oxalate Hydrate	Crystal Characteristics	Reference
4.0 - 5.5	Monohydrate (COM)	Monoclinic prismatic shape. Greatest size, number, and total mass of COM are observed in this range.	[7]
6.0 - 8.0	Dihydrate (COD)	Bipyramidal shape. The proportion of COD increases as the pH becomes more alkaline.	[7]
Neutral	Trihydrate (COT)	Triclinic or needle-shaped. Formation is highly dependent on specific kinetic factors, not just pH. Observed in neutral conditions with slow oxalate release.	[2][5]

Experimental Protocols

Synthesis of Calcium Oxalate Trihydrate (COT) via Diethyl Oxalate Hydrolysis

This protocol is based on a method reported to produce a significant amount of COT.[5]

Materials:

• Calcite crystals (ground and sieved to 32–80 μm)

• Diethyl oxalate [(C₂H₅)₂C₂O₄]

• Deionized water

Procedure:

• Prepare a 3% (by volume) aqueous solution of diethyl oxalate in deionized water.

• Add a stoichiometric amount of the sieved calcite crystals to the diethyl oxalate solution in a sealed flask.

• Store the sealed flask at room temperature for 7 days.

• Manually stir the mixture gently once a day. The slow hydrolysis of diethyl oxalate will gradually release oxalate ions, which then react with the calcite.

• After 7 days, separate the solid phase from the solution by filtration.

• Immediately analyze the resulting crystals using methods such as polarizing microscopy, X-ray diffraction (XRD), and Raman spectroscopy to identify the presence of COT.

Note: The success of this reaction is sensitive to the morphology of the calcite used; ground stone fragments have been reported to be effective.[5]

Visualizations

Below are diagrams illustrating the experimental workflow and the logical relationships in calcium oxalate hydrate formation.

Caption: Experimental workflow for the synthesis of calcium oxalate trihydrate.

Caption: Influence of pH on the formation of calcium oxalate hydrates.

References

• 1. Calcium Oxalate Crystallization: Influence of pH, Energy Input, and Supersaturation Ratio on the Synthesis of Artificial Kidney Stones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A study of the phase transformation of calcium oxalate trihydrate-monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. air.unimi.it [air.unimi.it]
• 6. Calcium Oxalate Crystallization: Influence of pH, Energy Input, and Supersaturation Ratio on the Synthesis of Artificial Kidney Stones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Systematic evaluation for effects of urine pH on calcium oxalate crystallization, crystal-cell adhesion and internalization into renal tubular cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The kinetics of crystallization of calcium oxalate trihydrate - PubMed [pubmed.ncbi.nlm.nih.gov]

"troubleshooting Calcium mesoxalate trihydrate aggregation in solution"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Calcium Mesoxalate Trihydrate. Our aim is to help you address common challenges related to solution stability and aggregation.

Troubleshooting Guide

Issue: Unexpected Precipitation or Aggregation Upon Dissolution

Question: I am observing immediate precipitation or cloudiness when trying to dissolve calcium mesoxalate trihydrate. What could be the cause and how can I fix it?

Answer:

Immediate precipitation of calcium mesoxalate trihydrate is often due to its inherently low aqueous solubility.[1][2] Several factors can exacerbate this issue.

• pH: The pH of your solution is a critical factor. Calcium mesoxalate, like other calcium oxalate (B1200264) salts, is more soluble in acidic conditions. If your solvent is neutral or alkaline, solubility will be significantly reduced, leading to precipitation.[3][4]

• Solvent Choice: Calcium mesoxalate trihydrate is practically insoluble in water and organic solvents like ethanol (B145695) and DMSO.[2] Attempting to dissolve it directly in these solvents will be unsuccessful.

• Temperature: While temperature can influence solubility, for calcium oxalate, its effect in pure water is not substantial.[3] However, solubility in acidic solutions can be enhanced with heat.[2]

• Concentration: Exceeding the solubility limit, even under optimal conditions, will result in precipitation.

Troubleshooting Steps:

• Acidify the Solvent: The recommended solvent for calcium mesoxalate trihydrate is a dilute acid, such as hot dilute hydrochloric acid (HCl).[2][5] Start with a low concentration of acid and gently warm the solution while stirring to aid dissolution.

• Verify Reagent Quality: Ensure the purity of your calcium mesoxalate trihydrate. Impurities can act as nucleation sites, promoting premature aggregation.

• Control Concentration: Begin by preparing a less concentrated solution to ensure complete dissolution before moving to higher concentrations.

• Filter Sterilization: If sterile filtration is required, perform this step after complete dissolution in an acidified solution to prevent aggregation on the filter membrane.

Issue: Gradual Aggregation or Crystal Growth in a Previously Clear Solution

Question: My calcium mesoxalate trihydrate solution was initially clear, but over time, I'm observing crystal formation and aggregation. What is happening and how can I prevent it?

Answer:

This phenomenon is likely due to changes in the solution's conditions that decrease the stability of the dissolved calcium mesoxalate, leading to nucleation and crystal growth.

• pH Shift: A gradual increase in the solution's pH can cause the dissolved salt to precipitate. This can happen due to the absorption of atmospheric CO2 (which can slightly lower pH but also introduce carbonate ions) or interactions with container surfaces.

• Temperature Fluctuations: Cooling the solution can decrease solubility and lead to precipitation.[6]

• Supersaturation: The solution may be in a supersaturated state, which is inherently unstable. Over time, nucleation and crystal growth will occur to reach equilibrium.[3]

• Ionic Strength: Changes in the ionic strength of the solution can affect the activity of calcium and mesoxalate ions, influencing solubility.[3]

Preventative Measures:

• Buffer the Solution: Maintain a stable, acidic pH using a suitable buffer system. The choice of buffer is important, as some buffer components can interact with calcium ions.

• Add Inhibitors: The addition of crystallization inhibitors can prevent the formation and growth of aggregates. Citrate is a well-known inhibitor of calcium oxalate crystallization.[7] It works by chelating calcium ions and by directly inhibiting nucleation.[7][8] Other potential inhibitors include phosphocitrate (B1208610) and certain polymers like polyvinylpyrrolidone (B124986) (PVP).[9][10]

• Control Temperature: Store the solution at a constant temperature. Avoid freeze-thaw cycles, which can promote aggregation.[11]

• Use Freshly Prepared Solutions: Whenever possible, use freshly prepared solutions to minimize the effects of aging and environmental interactions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for preparing a stock solution of calcium mesoxalate trihydrate?

A1: To prepare a stock solution, slowly add the desired amount of calcium mesoxalate trihydrate powder to a volume of hot, dilute hydrochloric acid while stirring continuously.[2][5] Continue to stir and gently heat until the solid is completely dissolved. Allow the solution to cool to room temperature. For long-term storage, keep the solution in a tightly sealed container at a constant temperature.

Q2: How does pH affect the solubility of calcium mesoxalate trihydrate?

A2: The solubility of calcium oxalate salts is highly dependent on pH.[3] In acidic conditions (low pH), the oxalate ion is protonated, which shifts the equilibrium towards dissolution. Conversely, in neutral to alkaline conditions (higher pH), the fully deprotonated oxalate ion readily precipitates with calcium ions. The highest risk of crystallization for calcium oxalate is generally observed between pH 4.5 and 5.5.[12]

Q3: Can I use sonication to dissolve calcium mesoxalate trihydrate?

A3: Sonication can be used as a physical method to break up aggregates and aid in the initial dispersion of the powder in the solvent. However, it will not fundamentally increase the solubility of the compound. For complete dissolution, the use of an acidic solvent is still necessary.

Q4: What are some common inhibitors of calcium mesoxalate aggregation and at what concentrations should they be used?

A4: Citrate is a widely used and effective inhibitor of calcium oxalate crystal growth and aggregation.[7][13] Phosphocitrate is another potent inhibitor.[9] The effective concentration of an inhibitor can vary depending on the specific conditions of your experiment (e.g., pH, temperature, and concentration of calcium mesoxalate). It is recommended to perform a dose-response study to determine the optimal inhibitor concentration for your system.

Q5: How can I characterize the aggregates in my solution?

A5: Several analytical techniques can be used to characterize aggregates:

• Optical Microscopy and Scanning Electron Microscopy (SEM): These techniques provide direct visualization of the aggregate morphology and size.[14]

• Dynamic Light Scattering (DLS): DLS can be used to determine the average particle size and size distribution of aggregates in a suspension.

• X-ray Diffraction (XRD): XRD can identify the crystalline structure of the precipitate.[14]

• UV-Visible Spectrophotometry: The turbidity of a solution can be measured over time to monitor the kinetics of aggregation.[15]

Data and Protocols

Table 1: Solubility of Calcium Salts under Various Conditions

Compound	Solvent	Temperature (°C)	pH	Solubility	Citation(s)
Calcium Mesoxalate Trihydrate	Water	Not Specified	Neutral	< 0.1 mg/mL (insoluble)	[2]
Calcium Mesoxalate Trihydrate	Ethanol	Not Specified	Not Applicable	< 1 mg/mL (insoluble)	[2]
Calcium Mesoxalate Trihydrate	DMSO	Not Specified	Not Applicable	< 1 mg/mL (insoluble)	[2]
Calcium Mesoxalate Trihydrate	1 M HCl	60	Acidic	33.33 mg/mL	[2]
Calcium Oxalate Monohydrate	Ultrapure Water	37	7	~1.24 x 10⁻⁴ M	[3][16]
Calcium Oxalate Monohydrate	Citric acid-disodium phosphate (B84403) buffer	37	6.0	8.847 x 10⁻⁴ M	[3]

Note: Specific quantitative solubility data for calcium mesoxalate trihydrate is limited. The data for calcium oxalate monohydrate is provided for comparative purposes, as the general principles of solubility are expected to be similar.

Experimental Protocols

Protocol 1: Preparation of a Saturated Calcium Mesoxalate Trihydrate Solution

• Solvent Preparation: Prepare a 0.1 M solution of hydrochloric acid (HCl) in deionized water.

• Dissolution: In a glass beaker with a magnetic stir bar, heat the 0.1 M HCl solution to 60°C on a hot plate with stirring.

• Addition of Solute: Slowly add an excess of calcium mesoxalate trihydrate powder to the heated and stirring acid solution.

• Equilibration: Continue to stir the suspension at 60°C for at least one hour to ensure equilibrium is reached.

• Filtration: While still warm, filter the suspension through a 0.22 µm filter to remove any undissolved solid.

• Storage: The resulting clear filtrate is a saturated solution of calcium mesoxalate trihydrate. Store in a sealed container at a constant temperature.

Protocol 2: In Vitro Assay for Testing Aggregation Inhibitors

• Solution Preparation: Prepare a supersaturated solution of calcium mesoxalate by dissolving it in a minimal amount of dilute HCl and then diluting it with a buffered solution at a pH where spontaneous precipitation is known to occur (e.g., pH 6.0).

• Inhibitor Addition: Aliquot the supersaturated solution into separate vials. Add varying concentrations of the test inhibitor (e.g., citrate) to each vial. Include a control vial with no inhibitor.

• Incubation: Incubate the vials at a constant temperature (e.g., 37°C) with gentle agitation.

• Monitoring Aggregation: At regular time intervals, measure the absorbance of each solution at 620 nm using a spectrophotometer. An increase in absorbance indicates an increase in turbidity due to aggregation.

• Data Analysis: Plot the absorbance versus time for each inhibitor concentration. The rate of aggregation can be determined from the slope of the linear portion of the curve. The percentage of inhibition can be calculated by comparing the aggregation rates in the presence and absence of the inhibitor.

Visualizations

References

• 1. CAS 21085-60-9: Calcium mesoxalate | CymitQuimica [cymitquimica.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. labsolu.ca [labsolu.ca]
• 6. Prevention of Crystal Agglomeration: Mechanisms, Factors, and Impact of Additives [mdpi.com]
• 7. Crystallization inhibitors in the pathophysiology and treatment of nephrolithiasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Calcium Mesoxalate Trihydrate [myskinrecipes.com]
• 9. researchgate.net [researchgate.net]
• 10. US20070249692A1 - Inhibitors of crystallization in a solid dispersion - Google Patents [patents.google.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. The effect of pH on the risk of calcium oxalate crystallization in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effective protocol for the investigation of physicochemical and conformational stability and aggregation kinetics measurements of therapeutic IgG2 monoclonal antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. lubrizol.com [lubrizol.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Stabilization of Calcium Mesoxalate Trihydrate

Disclaimer: Publicly available scientific literature and technical data specifically addressing the stabilization of Calcium Mesoxalate Trihydrate with additives are limited. This technical support center provides guidance based on established principles of pharmaceutical science, particularly the stabilization of hydrated crystalline salts. The information herein, including troubleshooting guides, quantitative data, and experimental protocols, should be considered as a general framework and a starting point for your research and development.

Frequently Asked Questions (FAQs)

Q1: What are the potential stability issues with Calcium Mesoxalate Trihydrate?

A1: As a hydrated crystalline salt, Calcium Mesoxalate Trihydrate is susceptible to several stability issues, including:

• Dehydration: Loss of water molecules from the crystal lattice, which can be triggered by heat, low humidity, or interaction with hygroscopic excipients. This can lead to a change in the solid form (polymorph or amorphous) with altered physical and chemical properties.

• Chemical Degradation: The mesoxalate moiety may be susceptible to decarboxylation or oxidation, potentially accelerated by factors such as pH, light, and the presence of reactive excipients.

• Physical Form Transformation: Apart from dehydration, changes in crystalline structure (polymorphism) can occur over time or due to processing stress, impacting solubility, dissolution rate, and bioavailability.

• Particle Agglomeration: Changes in crystal habit or surface properties due to instability can lead to particle agglomeration, affecting flowability and content uniformity in a formulation.

Q2: What general strategies can be employed to stabilize Calcium Mesoxalate Trihydrate?

A2: General strategies for stabilizing hydrated salts involve controlling the local environment of the solid particles. This can be achieved by:

• Selection of appropriate excipients: Using non-hygroscopic and chemically compatible excipients is crucial.

• Formulation as a coated dosage form: A polymeric film coat can act as a moisture barrier.

• Inclusion of stabilizers: Additives such as polymers and surfactants can inhibit dehydration and crystal growth.

• Control of manufacturing processes: Minimizing exposure to high temperatures and extreme humidity during processing is important.

• Appropriate packaging: Using packaging with a low moisture vapor transmission rate is essential for long-term stability.

Q3: How do polymeric additives enhance the stability of hydrated salts?

A3: Polymers can stabilize hydrated salts through several mechanisms:

• Formation of a protective layer: Polymers can adsorb onto the crystal surface, creating a physical barrier that hinders water loss.

• Hydrogen bonding: Certain polymers can form hydrogen bonds with the water molecules in the hydrate (B1144303), stabilizing the crystal lattice.

• Inhibition of crystal growth: By adsorbing to active growth sites on the crystal surface, polymers can prevent the growth of less stable polymorphs or the recrystallization of the anhydrous form.

Q4: Can surfactants be used to stabilize Calcium Mesoxalate Trihydrate?

A4: Yes, surfactants can influence the stability of crystalline solids. They can:

• Modify crystal habit: By selectively adsorbing to different crystal faces, surfactants can alter the crystal shape, which may enhance stability.

• Inhibit dissolution-mediated transformations: Surfactants can reduce the dissolution rate of the salt, thereby slowing down phase transformations that occur via a solution-mediated pathway.

• Prevent agglomeration: By reducing the surface tension, surfactants can prevent particles from sticking together.

Troubleshooting Guides

Issue Encountered	Potential Cause	Troubleshooting Steps
Discoloration (e.g., yellowing) of the powder blend during storage.	Chemical degradation of the mesoxalate, possibly an oxidative or Maillard-type reaction with excipients.	1. Review the chemical compatibility of all excipients. 2. Incorporate an antioxidant (e.g., butylated hydroxytoluene) if oxidation is suspected. 3. Store the material under an inert atmosphere (e.g., nitrogen). 4. Protect from light by using opaque containers.
Change in powder X-ray diffraction (PXRD) pattern after storage at accelerated conditions.	Dehydration or polymorphic transformation.	1. Analyze the sample using thermogravimetric analysis (TGA) to quantify water loss. 2. Evaluate the effect of adding a hydrophilic polymer (e.g., PVP, HPMC) to the formulation to stabilize the hydrate. 3. Control the relative humidity during storage and processing.
Poor flowability and caking of the powder.	Particle agglomeration due to moisture uptake or surface changes.	1. Incorporate a glidant (e.g., colloidal silicon dioxide) into the formulation. 2. Evaluate the use of a hydrophobic lubricant (e.g., magnesium stearate). 3. Control the ambient humidity during handling and storage.
Inconsistent dissolution profiles between batches.	Variability in the solid form of Calcium Mesoxalate Trihydrate (e.g., presence of anhydrous or different hydrate forms).	1. Implement stringent controls on the crystallization process to ensure consistent hydrate formation. 2. Use PXRD and thermal analysis as routine quality control tests. 3. Consider wet granulation with a binder that can help stabilize the trihydrate form.

Quantitative Data on Additive Effects (Illustrative)

The following tables present hypothetical data to illustrate how the effects of additives on the stability of a model hydrated calcium salt could be presented. Note: This data is not based on actual experimental results for Calcium Mesoxalate Trihydrate and is for illustrative purposes only.

Table 1: Effect of Polymeric Additives on the Onset Temperature of Dehydration

Additive (5% w/w)	Polymer Type	Onset of Dehydration (°C) by TGA
None	-	85.2
Polyvinylpyrrolidone (PVP K30)	Hydrophilic Polymer	92.5
Hydroxypropyl Methylcellulose (HPMC E5)	Hydrophilic Polymer	90.8
Ethylcellulose	Hydrophobic Polymer	86.1

Table 2: Influence of Surfactants on Crystal Habit and Stability

Surfactant (0.5% w/w)	Surfactant Type	Crystal Habit	% Conversion to Anhydrate after 3 months at 40°C/25% RH
None	-	Prismatic	15.2
Sodium Dodecyl Sulfate (SDS)	Anionic	Acicular	12.8
Polysorbate 80	Non-ionic	Equant	9.5
Cetyltrimethylammonium Bromide (CTAB)	Cationic	Platy	14.1

Experimental Protocols

Protocol 1: Screening of Stabilizing Additives using Thermal Analysis

Objective: To evaluate the effectiveness of various additives in preventing the thermal dehydration of Calcium Mesoxalate Trihydrate.

Methodology:

• Sample Preparation: Prepare physical mixtures of Calcium Mesoxalate Trihydrate with each selected additive (e.g., PVP, HPMC, SDS) at a fixed concentration (e.g., 5% w/w). Ensure homogenous mixing using a mortar and pestle or a low-shear blender. A control sample of pure Calcium Mesoxalate Trihydrate should also be prepared.

• Thermogravimetric Analysis (TGA):

  • Accurately weigh 5-10 mg of the sample into an aluminum pan.

  • Place the pan in the TGA instrument.

  • Heat the sample from 25°C to 200°C at a constant heating rate (e.g., 10°C/min) under a nitrogen purge.

  • Record the weight loss as a function of temperature.

  • Determine the onset temperature of dehydration from the TGA curve. An increase in the onset temperature in the presence of an additive indicates a stabilizing effect.

• Differential Scanning Calorimetry (DSC):

  • Accurately weigh 2-5 mg of the sample into a hermetically sealed aluminum pan.

  • Heat the sample from 25°C to a temperature above the dehydration point at a constant heating rate (e.g., 10°C/min).

  • Record the heat flow as a function of temperature.

  • The endothermic peak corresponding to dehydration can be analyzed for changes in peak temperature and enthalpy, which can provide insights into the stabilizing effect of the additive.

Protocol 2: Assessment of Physical Stability using Powder X-ray Diffraction (PXRD)

Objective: To monitor changes in the crystalline form of Calcium Mesoxalate Trihydrate in the presence of additives under accelerated stability conditions.

Methodology:

• Sample Preparation: Prepare powder blends of Calcium Mesoxalate Trihydrate with selected additives as described in Protocol 1.

• Stability Storage: Place the powder blends in open dishes in a stability chamber at controlled temperature and humidity (e.g., 40°C / 75% RH for hydration studies or 40°C / 25% RH for dehydration studies).

• PXRD Analysis:

  • At predetermined time points (e.g., initial, 1 week, 1 month, 3 months), withdraw a sample from each blend.

  • Gently pack the sample onto a PXRD sample holder.

  • Collect the PXRD pattern over a suitable 2θ range (e.g., 5° to 40°) using a diffractometer with Cu Kα radiation.

  • Compare the PXRD patterns of the stored samples with the initial pattern of pure Calcium Mesoxalate Trihydrate. The appearance of new peaks or the disappearance of existing peaks indicates a change in the crystalline form.

Visualizations

Caption: Experimental workflow for selecting stabilizing additives for Calcium Mesoxalate Trihydrate.

Caption: Hypothetical mechanism of stabilization of a hydrated crystal by a polymeric additive.

Technical Support Center: Characterization of Unstable Hydrates

Welcome to the Technical Support Center for the characterization of unstable hydrates. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the experimental challenges encountered when working with these sensitive materials.

General FAQs

Q1: What are the most common challenges when characterizing unstable hydrates?

A1: The primary challenges in characterizing unstable hydrates stem from their propensity to change hydration state (dehydrate or convert to a different hydrate (B1144303) form) upon exposure to environmental changes such as temperature, relative humidity (RH), and mechanical stress.[1][2] This instability can occur during storage, sample preparation, and analysis, leading to erroneous or irreproducible results. Key issues include dehydration during sample grinding for Powder X-ray Diffraction (PXRD), phase transitions during thermal analysis (Differential Scanning Calorimetry/Thermogravimetric Analysis - DSC/TGA), and accurately differentiating between surface (adsorbed) water and lattice (structural) water.[1][3]

Q2: How can I prevent my unstable hydrate from dehydrating during sample preparation?

A2: Minimizing exposure to low humidity and elevated temperatures is crucial. For techniques like PXRD that may require grinding, consider gentle hand grinding over aggressive mechanical milling.[4] If possible, prepare samples in a controlled humidity environment (e.g., a glove box). For PXRD, using a sealed sample holder can also help prevent moisture loss during the experiment.[5] Another approach is to prepare a slurry of the sample in a non-reactive, water-saturated solvent (e.g., silicone oil) to protect it from the atmosphere.

Q3: How do I distinguish between adsorbed surface water and water of hydration?

A3: This can be challenging as both may be released upon heating. A combination of techniques is often necessary.

• Thermogravimetric Analysis (TGA): Adsorbed water is typically lost at lower temperatures (around 100°C) in a broad, gradual weight loss step. In contrast, lattice water is often released at a specific, higher temperature range, resulting in a sharper, more defined weight loss step.[3]

• Differential Scanning Calorimetry (DSC): The loss of adsorbed water is associated with a broad endotherm, while the release of lattice water often results in a sharper endotherm corresponding to a phase transition.[6][7]

• Simultaneous TGA-DSC: This is a powerful tool where the weight loss (TGA) can be directly correlated with the thermal events (DSC), providing clearer evidence for the nature of the water loss.[7]

• Dynamic Vapor Sorption (DVS): This technique can help differentiate by analyzing the sorption/desorption isotherm. Surface water often shows a more linear relationship with RH, while hydrate formation/dehydration exhibits distinct steps at critical RH values.

Troubleshooting Guides by Analytical Technique

Thermogravimetric Analysis (TGA)

Q: My TGA curve shows multiple weight loss steps. What does this mean?

A: Multiple weight loss steps can indicate several phenomena:

• Loss of Adsorbed and Lattice Water: The first, broader step at a lower temperature is often due to the loss of surface water, followed by sharper steps at higher temperatures corresponding to the release of water from different hydrate forms (e.g., a dihydrate dehydrating to a monohydrate, which then dehydrates to the anhydrous form).[8]

• Decomposition: A weight loss step at a significantly higher temperature, often accompanied by a large exotherm in a simultaneous DSC, could indicate sample decomposition rather than dehydration.

• Presence of a Mixture: The sample may be a mixture of different hydrate forms or a hydrate and an anhydrous form, each losing water at its characteristic temperature.

Troubleshooting Workflow for TGA

Caption: Troubleshooting multiple weight loss steps in TGA.

Powder X-ray Diffraction (PXRD)

Q: My PXRD pattern is of poor quality (broad peaks, high background). What could be the cause?

A: Poor quality PXRD patterns for hydrates can result from several factors:

• Small Crystallite Size: If the hydrate crystals are very small, this can lead to peak broadening.

• Amorphous Content: The sample may contain an amorphous phase, which contributes to a high background and lack of sharp peaks. This can occur if the hydrate is unstable and has partially dehydrated to an amorphous form.[9]

• Sample Preparation: Insufficient grinding may lead to preferred orientation, where crystals are not randomly oriented, affecting peak intensities. Conversely, excessive grinding can induce amorphization or dehydration.[4][9]

• Sample Dehydration During Measurement: If the sample dehydrates in the X-ray beam, you may see a mixture of patterns or broad, ill-defined peaks.

Q: How can I confirm if a new PXRD pattern corresponds to a new hydrate or a mixture?

A:

• Compare with Known Patterns: Compare the experimental pattern with calculated patterns from single-crystal data of known anhydrous and hydrate forms.

• Thermal Analysis: Use TGA to determine the water content. If the water content corresponds to a stoichiometric amount for the suspected new hydrate, it supports its formation.

• Variable Humidity PXRD: This technique allows you to monitor changes in the PXRD pattern as a function of relative humidity, which can help identify hydrate formation and transitions.

Differential Scanning Calorimetry (DSC)

Q: My DSC curve shows a broad endotherm. Is this melting or dehydration?

A: A broad endotherm in the DSC of a hydrate can be ambiguous. Here's how to investigate:

• Couple with TGA: A simultaneous TGA/DSC is the most definitive way. If the endotherm is accompanied by a weight loss in the TGA, it is likely due to dehydration.[6] If there is no weight loss, it could be a solid-solid phase transition or melting.

• Hot-Stage Microscopy (HSM): Visually observe the sample as it is heated. Dehydration may be seen as a change in the crystal's appearance (e.g., becoming opaque), while melting will show the transition to a liquid state.[10][11]

• Reversibility: After the thermal event, cool the sample and re-run the DSC. If the event was a reversible phase transition, the peak may reappear upon heating. Dehydration is often irreversible under standard DSC conditions.

Logical Flow for Interpreting DSC Endotherms

Caption: Interpreting broad endotherms in DSC analysis.

Quantitative Data Summary

The following table summarizes typical dehydration temperatures for different types of pharmaceutical hydrates. Note that these values can be influenced by experimental conditions such as heating rate and atmospheric conditions.

Hydrate Classification	Typical Dehydration Onset Temperature (°C)	Water Binding Strength	Example Compounds
Channel Hydrates	40 - 80	Weak	Nefopam HCl
Isolated Site Hydrates	60 - 120	Moderate	Theophylline Monohydrate
Ion-associated Hydrates	> 100	Strong	Ampicillin Trihydrate

Data compiled from various sources, including[1][12].

Key Experimental Protocols

Thermogravimetric Analysis (TGA) of Unstable Hydrates

• Instrument Preparation: Ensure the TGA balance is calibrated and the sample chamber is clean.

• Sample Preparation: Use a small amount of sample (typically 5-10 mg) to ensure uniform heating.[13] Do not grind the sample unless absolutely necessary to avoid premature dehydration.

• Experimental Parameters:

  • Purge Gas: Use a dry, inert gas such as nitrogen at a flow rate of 20-50 mL/min to carry away evolved water.

  • Heating Rate: A slow heating rate of 5-10°C/min is recommended to ensure good resolution of thermal events.[14]

  • Temperature Range: Start from ambient temperature and heat to a temperature above the expected dehydration and below the decomposition temperature.

• Data Analysis: Determine the weight loss percentage for each step and correlate it with the theoretical water content for the suspected hydrate form.

Powder X-ray Diffraction (PXRD) of Unstable Hydrates

• Sample Preparation:

  • If possible, use the sample as is without grinding.

  • If grinding is necessary, perform it gently by hand in a mortar and pestle.[4]

  • For highly unstable samples, consider preparing a slurry in mineral oil or using a sealed, environmentally controlled sample holder.

• Instrument Setup:

  • Use a zero-background sample holder to minimize background noise.[10]

  • Ensure the instrument is properly aligned.

• Data Collection:

  • Scan over a relevant 2θ range (e.g., 2-40°).

  • Use a sufficient scan time to obtain good signal-to-noise ratio.

• Data Analysis: Compare the resulting diffractogram with reference patterns of known anhydrous and hydrated forms.

Dynamic Vapor Sorption (DVS)

• Sample Preparation: Place a small amount of the sample (5-15 mg) in the DVS sample pan.

• Experimental Setup:

  • Set the temperature to a constant value, typically 25°C.

  • Define the relative humidity (RH) program. A typical cycle involves:

    • Drying at 0% RH.

    • Stepwise increase in RH (e.g., in 10% increments) up to 90% or 95% RH.

    • Stepwise decrease in RH back to 0%.[15]

• Equilibration Criterion: Set an appropriate equilibration criterion (e.g., a weight change of less than 0.002% over 15 minutes) to ensure the sample has reached equilibrium at each RH step.[15]

• Data Analysis: Plot the change in mass versus RH to generate a sorption-desorption isotherm. Hysteresis between the sorption and desorption curves can indicate a phase change, such as hydrate formation.[16]

This technical support center provides a starting point for addressing common issues in the characterization of unstable hydrates. For more complex problems, a multi-technique approach is often required for a comprehensive understanding of the material's behavior.

References

• 1. Estimating the Aqueous Solubility of Pharmaceutical Hydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Research Portal [iro.uiowa.edu]
• 3. mdpi.com [mdpi.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. research.reading.ac.uk [research.reading.ac.uk]
• 6. americanlaboratory.com [americanlaboratory.com]
• 7. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]
• 8. veeprho.com [veeprho.com]
• 9. xray.cz [xray.cz]
• 10. mcgill.ca [mcgill.ca]
• 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 12. researchgate.net [researchgate.net]
• 13. amsec.wwu.edu [amsec.wwu.edu]
• 14. imc.utu.fi [imc.utu.fi]
• 15. ardena.com [ardena.com]
• 16. azom.com [azom.com]

"refining the synthesis protocol for consistent Calcium mesoxalate trihydrate crystals"

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to refining the synthesis protocol for consistent Calcium Oxalate (B1200264) Trihydrate (CaC₂O₄·3H₂O) crystals. Below you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and quantitative data to assist in your experimental work.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Calcium Oxalate Trihydrate (COT).

Issue: The final product contains Calcium Oxalate Monohydrate (COM) or Dihydrate (COD) impurities.

• Possible Cause 1: Temperature is too high. COT is thermally unstable and will convert to the more stable COM or COD at elevated temperatures. The dehydration of COT can begin at temperatures as low as 80°C.[1]

• Solution 1: Maintain a low reaction and drying temperature, ideally between 10-25°C, to preserve the trihydrate form.[2]

• Possible Cause 2: Unfavorable pH. The pH of the reaction medium significantly influences the hydration state of the calcium oxalate crystals.

• Solution 2: Control the pH of the reaction. While the optimal pH can vary depending on the specific protocol, a pH below 7.5 is generally recommended to avoid the formation of other calcium salts like calcium phosphate, which can co-precipitate.[2]

• Possible Cause 3: High Supersaturation. Very high supersaturation ratios can favor the formation of the more stable COM and COD phases.

• Solution 3: Carefully control the rate of addition of reactant solutions to maintain a moderate level of supersaturation. This can be achieved through slow, dropwise addition with vigorous stirring.

Issue: Inconsistent crystal morphology and size.

• Possible Cause 1: Inadequate stirring. Insufficient mixing can lead to localized areas of high supersaturation, resulting in heterogeneous nucleation and a wide distribution of crystal sizes and shapes.

• Solution 1: Employ consistent and vigorous stirring throughout the reaction to ensure a homogeneous distribution of reactants. Magnetic stirring can lead to a reduction in the size of all crystal forms.[2]

• Possible Cause 2: Presence of impurities. Impurities in the reagents or solvent can act as nucleation sites, leading to uncontrolled crystal growth.

• Solution 2: Use high-purity reagents and deionized or distilled water to minimize the influence of contaminants.

Issue: Low or inconsistent yield of Calcium Oxalate Trihydrate.

• Possible Cause 1: Transformation to other hydrates. As COT is metastable, it can transform into COM or COD during the reaction or isolation process, leading to a lower yield of the desired product.[3]

• Solution 1: Minimize the reaction and processing time. Isolate the crystals promptly after precipitation and dry them under mild conditions (e.g., low temperature, vacuum).

• Possible Cause 2: Adherence of crystals to the reaction vessel.

• Solution 2: Ensure the reaction vessel is clean and smooth to minimize surface nucleation and adherence of the product.

Frequently Asked Questions (FAQs)

Q1: What is the most critical parameter for obtaining pure Calcium Oxalate Trihydrate?

A1: Temperature is one of the most critical parameters. COT is the least thermodynamically stable of the calcium oxalate hydrates and will readily lose water to form the dihydrate or monohydrate forms at elevated temperatures.[1] Therefore, maintaining a low temperature throughout the synthesis and drying process is crucial for isolating pure COT.

Q2: How does pH affect the synthesis of Calcium Oxalate Trihydrate?

A2: The pH of the solution influences the morphology and the type of calcium oxalate hydrate (B1144303) formed. For instance, a pH greater than 5.0 has been associated with the presence of the dihydrate form (weddellite).[2] It is essential to control the pH to favor the formation of the trihydrate phase and prevent the precipitation of other calcium salts.

Q3: Can inhibitors or promoters be used to improve the consistency of COT synthesis?

A3: Yes, various compounds can modulate the crystallization of calcium oxalate. For example, citrate (B86180) and magnesium have been shown to inhibit the nucleation and aggregation of calcium oxalate crystals.[4] The presence of certain inhibitors may also stabilize the trihydrate form by preventing its transformation to the more stable monohydrate.[5] However, the effect of such additives should be carefully evaluated as they can also alter crystal morphology.

Q4: What is the expected morphology of Calcium Oxalate Trihydrate crystals?

A4: Calcium Oxalate Trihydrate crystals typically exhibit a plate-like morphology.[1] Deviations from this morphology may indicate the presence of impurities or variations in the synthesis conditions.

Q5: How can I confirm that I have synthesized Calcium Oxalate Trihydrate?

A5: The phase purity of the synthesized crystals should be confirmed using analytical techniques such as Powder X-ray Diffraction (PXRD), Fourier-Transform Infrared Spectroscopy (FTIR), and Raman Spectroscopy. Each of the calcium oxalate hydrates has a distinct diffraction pattern and vibrational spectrum.[6]

Quantitative Data

Table 1: Influence of pH on Calcium Oxalate Crystal Size

pH	Average Crystal Length (nm)	Average Crystal Width (nm)
< 2.5	~300	~180
4.0	~3150	Not specified
4.5	Not specified	~1280

Note: Data is for whewellite (B87421) (COM) but illustrates the significant impact of pH on crystal dimensions.

Table 2: Effect of Supersaturation on Calcium Oxalate Particle Size

Supersaturation Ratio	Hydrodynamic Diameter (µm)
10	15 - 20
30	Similar size, increased number
> 50	Larger crystals, aggregation

Note: This data pertains to calcium oxalate dihydrate but demonstrates the general trend of increasing particle size and aggregation with higher supersaturation.[7]

Experimental Protocols

Protocol 1: Synthesis via Reaction of Diethyl Oxalate and Calcite

This method involves the slow hydrolysis of diethyl oxalate to generate oxalic acid, which then reacts with calcite crystals.[6]

• Preparation of Reagents:

  • Prepare a 3% (v/v) aqueous solution of diethyl oxalate.

  • Obtain calcite crystals (e.g., by grinding calcareous stone) and homogenize the particle size by sieving (e.g., 32–80 µm).

• Reaction:

  • Add a stoichiometric amount of the sieved calcite crystals to the diethyl oxalate solution in a sealed flask.

  • Store the flask at room temperature for 7 days, with gentle manual stirring once a day.

• Isolation and Characterization:

  • Separate the solid product from the solution by filtration.

  • Wash the crystals with deionized water and then with ethanol (B145695).

  • Dry the crystals under vacuum at a low temperature.

  • Characterize the product using PXRD, FTIR, and Scanning Electron Microscopy (SEM).

Protocol 2: Synthesis via Direct Precipitation

This protocol is adapted from methods for precipitating calcium oxalate hydrates.[8]

• Preparation of Solutions:

  • Prepare a solution of calcium chloride (e.g., 0.05 M).

  • Prepare a solution of sodium oxalate (e.g., 0.05 M).

  • Cool both solutions to a low temperature (e.g., 10-15°C).

• Precipitation:

  • In a temperature-controlled reaction vessel, add the calcium chloride solution.

  • With vigorous and constant stirring, add the sodium oxalate solution dropwise to the calcium chloride solution.

  • Maintain the low temperature throughout the addition process.

• Isolation and Drying:

  • Once the addition is complete, continue stirring for a short period (e.g., 15-30 minutes).

  • Quickly filter the resulting precipitate using a Büchner funnel.

  • Wash the crystals with cold deionized water, followed by a cold organic solvent like ethanol to remove excess water.

  • Dry the crystals under vacuum at a low temperature (e.g., room temperature or slightly below).

Visualizations

Caption: Experimental workflow for the synthesis of Calcium Oxalate Trihydrate.

References

• 1. scispace.com [scispace.com]
• 2. Factors determining types and morphologies of calcium oxalate crystals: molar concentrations, buffering, pH, stirring and temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A study of the phase transformation of calcium oxalate trihydrate-monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Impact of various modifiers on calcium oxalate crystallization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The kinetics of crystallization of calcium oxalate trihydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. air.unimi.it [air.unimi.it]
• 7. brazjurol.com.br [brazjurol.com.br]
• 8. pubs.acs.org [pubs.acs.org]

"how to handle and store Calcium mesoxalate trihydrate samples"

Technical Support Center: Calcium Mesoxalate Trihydrate

This technical support guide provides essential information for researchers, scientists, and drug development professionals on the proper handling and storage of Calcium mesoxalate trihydrate samples.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for safely handling Calcium mesoxalate trihydrate powder?

A1: When handling Calcium mesoxalate trihydrate powder, it is crucial to minimize exposure. Always work in a well-ventilated area, preferably under a fume hood, to avoid inhalation of dust.[1] Personal protective equipment (PPE), including safety glasses with side-shields, chemical-resistant gloves, and a lab coat, should be worn at all times.[1][2] Avoid creating dust; if visible dust is generated, appropriate respiratory protection should be used.[1]

Q2: What are the optimal storage conditions for Calcium mesoxalate trihydrate?

A2: Calcium mesoxalate trihydrate should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1][3] Recommended storage temperatures can vary, with some suppliers suggesting room temperature (less than 15°C is recommended) and others indicating -20°C for long-term stability of the powder.[3][4] It should be protected from direct sunlight and sources of ignition.[3] For stock solutions, storage at -80°C is recommended for up to 6 months, while at -20°C, the solution should be used within 1 month.[5][6]

Q3: What should I do in case of accidental skin or eye contact with Calcium mesoxalate trihydrate?

A3: In case of skin contact, immediately wash the affected area with plenty of soap and water and seek medical advice.[1] For eye contact, rinse cautiously with water for several minutes.[1] If contact lenses are present, remove them if it is easy to do so and continue rinsing for at least 15 minutes.[1] It is imperative to consult a physician after any eye contact with the substance.[1]

Q4: How should I handle a spill of Calcium mesoxalate trihydrate?

A4: For a small spill, you should wear appropriate PPE, sweep up the solid material without creating dust, and place it in a suitable, closed container for disposal.[1][2] Avoid letting the product enter drains.[1] The affected area should then be cleaned thoroughly. For larger spills, evacuate the area and ensure adequate ventilation.[1]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Sample appears discolored or clumped	Improper storage (exposure to moisture or light)	Discard the sample as it may have degraded. Ensure future samples are stored in a tightly sealed container in a cool, dark, and dry place.
Difficulty dissolving the sample	Low solubility in the chosen solvent	Calcium mesoxalate trihydrate is practically insoluble in water and ethanol.[7][8] It is slightly soluble in hot dilute HCl.[9] Consider using a different solvent system or adjusting the pH.
Inconsistent experimental results	Sample degradation or contamination	Prepare fresh solutions for each experiment. Avoid repeated freeze-thaw cycles of stock solutions by preparing aliquots.[6] Ensure proper handling techniques to prevent contamination.
Visible dust during handling	Improper handling technique	Handle the powder gently to minimize dust formation. Work in a fume hood and consider using a scoop or spatula designed for handling fine powders.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₃H₂CaO₆·3H₂O	[4][10]
Molecular Weight	228.17 g/mol	[4]
Purity	>98.0%	[4]
Solubility in Water	< 0.1 mg/mL (insoluble)	[7]
Solubility in Ethanol	< 1 mg/mL (insoluble)	[7]
Solubility in hot dilute HCl	Almost transparent	[9]
Recommended Powder Storage	Room Temperature (<15°C) or -20°C	[3][4]
Stock Solution Storage	-80°C (6 months) or -20°C (1 month)	[5][6]
Dehydration Step 1 (Trihydrate → Monohydrate)	Activation Energy: ~68 kJ mol⁻¹	[11]
Dehydration Step 2 (Monohydrate → Anhydride)	Activation Energy: ~81 kJ mol⁻¹	[11]
Decomposition of Anhydrous Calcium Oxalate (B1200264)	Activation Energy: ~180 kJ mol⁻¹	[11]

Experimental Protocols

Protocol for Preparation of a Saturated Solution in Hot Dilute HCl

• Safety Precautions: Conduct this procedure in a fume hood while wearing appropriate PPE (lab coat, gloves, and safety glasses).

• Reagents and Equipment:

  • Calcium mesoxalate trihydrate powder

  • Dilute Hydrochloric Acid (e.g., 0.1 M)

  • Heat-resistant glass beaker

  • Magnetic stirrer and stir bar

  • Hot plate

  • Thermometer

• Procedure: a. Measure a desired volume of dilute HCl into the beaker. b. Place the beaker on the hot plate with the magnetic stirrer. c. Gently heat the dilute HCl to a temperature just below boiling (e.g., 80-90°C). d. Slowly add small amounts of Calcium mesoxalate trihydrate powder to the heated acid while stirring continuously. e. Continue adding the powder until no more dissolves and a small amount of solid remains at the bottom, indicating a saturated solution. f. Allow the solution to cool to the desired experimental temperature. Note that some of the compound may precipitate out upon cooling.

Visualizations

References

• 1. gustavus.edu [gustavus.edu]
• 2. fishersci.com [fishersci.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Calcium Mesoxalate | 21085-60-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Calcium mesoxalate trihydrate (Ketomalonic acid calcium trihydrate) | Biochemical Assay Reagent | MCE [medchemexpress.cn]
• 8. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 9. labsolu.ca [labsolu.ca]
• 10. calpaclab.com [calpaclab.com]
• 11. Thermal decomposition of mixed calcium oxalate hydrates – kinetic deconvolution of complex heterogeneous processes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

"avoiding co-precipitation of other calcium oxalate hydrates"

Technical Support Center: Calcium Oxalate (B1200264) Crystallization

Welcome to the technical support center for calcium oxalate crystallization. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and FAQs to address common challenges in selectively precipitating calcium oxalate hydrates and avoiding co-precipitation.

Frequently Asked Questions (FAQs)

Q1: What are the different hydrates of calcium oxalate and why is selective precipitation important?

Calcium oxalate exists in three primary hydrated forms:

• Calcium Oxalate Monohydrate (COM): The most thermodynamically stable form, known as whewellite.[1][2][3]

• Calcium Oxalate Dihydrate (COD): A metastable form, known as weddellite (B1203044).[1]

• Calcium Oxalate Trihydrate (COT): The least stable, metastable form, known as caoxite.[1][3]

Selective precipitation is crucial in research and pharmaceutical development for several reasons. In the context of pathological mineralization, such as kidney stone formation, different hydrates have varying clinical implications.[4][5] For material science and industrial applications, controlling the hydrate (B1144303) form allows for consistent particle size, morphology, and physicochemical properties.

Q2: How does pH influence the formation of different calcium oxalate hydrates?

The pH of the precipitation medium is a critical factor in determining which hydrate form crystallizes. Generally, lower pH values favor the formation of the more stable COM, while higher pH values can lead to the formation of COD. For instance, a pH greater than 5.0 has been associated with the presence of weddellite (COD).[6][7] The risk of calcium oxalate crystallization in urine is highest at a pH between 4.5 and 5.5.[8][9] At very low pH (e.g., 3.0), COT can be formed.[10]

Q3: What is the role of temperature in controlling the precipitation of calcium oxalate hydrates?

Temperature significantly impacts the nucleation and growth kinetics of calcium oxalate hydrates.[1] Higher temperatures generally favor the formation of the thermodynamically stable COM. For example, studies have shown that at temperatures of 37°C and 45°C, COM is the predominant phase, whereas at lower temperatures like 9°C, the less stable COT is more likely to form.[1] Another study indicated that COM is favored at 58°C, COD at 38°C, and COT at 18°C.[11] The transition from COD to COM is a dehydration process that can be promoted by heating.[2][3]

Q4: How does reactant concentration (supersaturation) affect which hydrate is formed?

Supersaturation, the driving force for precipitation, plays a key role in hydrate selection.[4] High supersaturation can lead to the formation of metastable phases like COD and COT, following Ostwald's rule of stages, which states that the least stable phase will form first.[12] At lower supersaturation levels, the more stable COM is favored. The ratio of calcium to oxalate ions is also important; for instance, a higher Ca²⁺/C₂O₄²⁻ ratio is often associated with the formation of COD.[5]

Q5: I'm observing a mixture of hydrates in my precipitate. What is the most likely cause and how can I troubleshoot this?

Observing a mixture of hydrates, such as COM and COD, is a common issue resulting from experimental conditions that are intermediate or not strictly controlled.[8][11] The most likely causes are:

• Suboptimal pH: The pH may be in a range where both COM and COD can co-exist.

• Inadequate Temperature Control: The temperature might be fluctuating or is in a transitional range for different hydrates.

• High Supersaturation: Rapid mixing of highly concentrated reagents can favor the initial formation of metastable phases which may then slowly transform into the stable form, resulting in a mixture.[9]

• Stirring Method: The hydrodynamics of the system, including the stirring rate, can influence the distribution of hydrates.[1][8]

To troubleshoot, systematically adjust these parameters. Refer to the tables and workflow diagram below for guidance on optimizing conditions for a single hydrate phase.

Q6: Are there any additives or inhibitors I can use to promote the formation of a specific hydrate?

Yes, certain ions and molecules can act as promoters or inhibitors. For example, citrate (B86180) is a well-known inhibitor of calcium oxalate precipitation.[13][14] It can complex with calcium ions, reducing the effective supersaturation, and can also directly inhibit nucleation and crystal growth.[14] The presence of colloidal phosphate (B84403) may favor the formation of COD crystals through heterogeneous nucleation.[15][16] The choice of buffer can also have an effect; for instance, a Tris-HCl buffer has been shown to enhance COM crystal growth and aggregation.[6]

Data Summary: Conditions for Selective Precipitation

The following tables summarize the key properties and experimental parameters for controlling the precipitation of calcium oxalate hydrates.

Table 1: Properties of Calcium Oxalate Hydrates

Property	Calcium Oxalate Monohydrate (COM)	Calcium Oxalate Dihydrate (COD)	Calcium Oxalate Trihydrate (COT)
Common Name	Whewellite	Weddellite	Caoxite
Formula	CaC₂O₄·H₂O	CaC₂O₄·(2+x)H₂O	CaC₂O₄·3H₂O
Crystal System	Monoclinic	Tetragonal	Triclinic
Thermodynamic Stability	Most Stable	Metastable	Least Stable[1]
Typical Morphology	Prismatic, Dendritic[4][6]	Bipyramidal[4]	Plate-like, Needle-like[4][10]

Table 2: Key Experimental Parameters for Selective Precipitation

Parameter	To Favor COM (Whewellite)	To Favor COD (Weddellite)	To Favor COT (Caoxite)
pH	< 6.5 (acidic to neutral)[7][12]	> 5.0 (neutral to slightly alkaline)[6]	Low pH (e.g., ~3.0)[10]
Temperature	Higher (e.g., > 37°C)[1][11][12]	Moderate (e.g., ~25-38°C)[1][11]	Lower (e.g., < 20°C)[1][11]
Supersaturation	Lower	Higher	Higher
Ca²⁺:C₂O₄²⁻ Ratio	Equimolar or lower	High Ca²⁺ excess[5][6]	Not specifically defined, but high supersaturation is key.
Additives/Inhibitors	Presence of Tris-HCl buffer[6]	Presence of colloidal phosphate[16]	Low temperature is the primary driver.

Experimental Protocol: Selective Precipitation of Calcium Oxalate Monohydrate (COM)

This protocol details a method for the selective precipitation of COM by controlling key experimental parameters.

1. Materials and Reagents:

• Calcium Chloride (CaCl₂) solution (e.g., 0.1 M)

• Sodium Oxalate (Na₂C₂O₄) solution (e.g., 0.1 M)

• Deionized water

• pH meter, calibrated

• Magnetic stirrer with heating plate

• Reaction vessel (e.g., 500 mL beaker)

• Filtration apparatus (e.g., Buchner funnel, filter paper)

• Drying oven

• Characterization equipment (e.g., XRD, SEM, FT-IR)

2. Procedure:

• Temperature and pH Adjustment: Add 200 mL of deionized water to the reaction vessel and place it on the magnetic stirrer with heating. Heat the water to the target temperature of 60°C. Adjust the pH of the water to 5.5 using dilute HCl or NaOH as needed.

• Reagent Addition: While maintaining the temperature and stirring at a constant, moderate rate (e.g., 300 rpm), slowly add the CaCl₂ solution and Na₂C₂O₄ solution simultaneously and at an equal, slow rate using a peristaltic pump or burette. This ensures a low level of supersaturation.

• Aging the Precipitate: Once the reagent addition is complete, continue stirring the solution at the set temperature for a period of 2 hours. This "aging" process allows for the potential transformation of any metastable phases to the more stable COM.

• Filtration and Washing: Turn off the heat and stirrer and allow the precipitate to settle. Decant the supernatant and filter the precipitate using the filtration apparatus. Wash the collected crystals several times with deionized water to remove any soluble impurities, followed by a final wash with ethanol (B145695) to aid in drying.

• Drying: Carefully transfer the filter cake to a watch glass and dry in an oven at 50°C until a constant weight is achieved.

• Characterization: Confirm the identity and purity of the precipitated phase as COM using appropriate analytical techniques. X-ray Diffraction (XRD) is the definitive method for identifying the crystal phase. Fourier-Transform Infrared (FT-IR) spectroscopy and Scanning Electron Microscopy (SEM) can provide additional information on chemical bonds and crystal morphology, respectively.[8]

Troubleshooting Workflow

This diagram provides a logical workflow for diagnosing and resolving issues of co-precipitation of calcium oxalate hydrates.

References

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Thermal decomposition of mixed calcium oxalate hydrates – kinetic deconvolution of complex heterogeneous processes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. Factors determining types and morphologies of calcium oxalate crystals: molar concentrations, buffering, pH, stirring and temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Factors affecting calcium oxalate dihydrate fragmented calculi regrowth - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Calcium Oxalate Crystallization: Influence of pH, Energy Input, and Supersaturation Ratio on the Synthesis of Artificial Kidney Stones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Inhibition by citrate of spontaneous precipitation of calcium oxalate in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Production of calcium oxalate monohydrate, dihydrate or trihydrate. A comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Production of calcium oxalate monohydrate, dihydrate or trihydrate | Semantic Scholar [semanticscholar.org]

Technical Support Center: Optimization of Inhibitor Concentration for Calcium Oxalate Trihydrate Stabilization

Disclaimer: The information provided below pertains to the stabilization of Calcium Oxalate (B1200264) Trihydrate (COT) . While the initial query specified "Calcium mesoxalate trihydrate," the available scientific literature extensively covers the stabilization of COT, a closely related and more commonly studied compound in the context of crystallization inhibition. It is assumed that the principles and methodologies are broadly applicable.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for optimizing inhibitor concentrations to stabilize the metastable triclinic trihydrate form of calcium oxalate (COT).

Frequently Asked Questions (FAQs)

Q1: Why is it important to stabilize Calcium Oxalate Trihydrate (COT)?

A1: Calcium oxalate exists in three hydrate (B1144303) forms: the thermodynamically stable monohydrate (COM), the metastable dihydrate (COD), and the highly unstable trihydrate (COT).[1][2] In pathological conditions such as kidney stone formation, the transformation of metastable phases like COT to the more stable and adherent COM is a critical step.[2][3] Stabilizing COT can prevent its conversion to the more problematic COM, which is a key factor in the development of renal stones.[3]

Q2: What are common inhibitors used to stabilize COT?

A2: A variety of organic and inorganic substances can inhibit the nucleation and growth of calcium oxalate crystals, and in some cases, specifically stabilize the COT or COD forms. These include:

• Small Molecules: Citrate, hydroxycitrate, and phytate have been shown to be effective.[1]

• Ions: Magnesium ions are known inhibitors.[1]

• Macromolecules: Polyelectrolytes, urinary macromolecules, and certain proteins can also inhibit crystallization.[4][5] Polyphosphate ions have been noted to inhibit the transformation of COT to COM.[3]

Q3: How do inhibitors stabilize COT?

A3: Inhibitors can stabilize COT through several mechanisms:

• Surface Adsorption: Inhibitor molecules can adsorb onto the crystal surface, blocking active growth sites and preventing the addition of new calcium and oxalate ions.

• Altering Nucleation Pathways: Some inhibitors can preferentially induce the formation of the trihydrate or dihydrate forms over the more stable monohydrate. For example, hydroxycitrate has been shown to induce the formation of COT.[1]

• Delaying Transformation: Inhibitors can slow down the dissolution of COT and the subsequent nucleation and growth of COM, effectively prolonging the existence of the trihydrate form.[3]

Q4: What is the typical concentration range for inhibitors?

A4: The optimal inhibitor concentration is highly dependent on the specific inhibitor, the experimental conditions (e.g., supersaturation, pH, temperature), and the desired level of inhibition. Concentrations can range from nanomolar to millimolar. For instance, in one study, 500 ppm of hydroxycitrate was sufficient to induce the formation of COT.[1] It is crucial to perform dose-response experiments to determine the optimal concentration for your specific system.

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Rapid transformation of COT to COM despite the presence of an inhibitor.	1. Suboptimal Inhibitor Concentration: The inhibitor concentration may be too low to effectively block all active growth sites on the COM crystals or to sufficiently slow the dissolution of COT. 2. Inhibitor Degradation: The inhibitor may be unstable under the experimental conditions (e.g., pH, temperature). 3. High Supersaturation: The driving force for crystallization may be too high, overwhelming the inhibitory effect.	1. Optimize Inhibitor Concentration: Perform a concentration titration of the inhibitor to determine the effective range. Start with a broad range and then narrow it down based on the results. 2. Verify Inhibitor Stability: Check the stability of your inhibitor under the experimental conditions. Consider using fresh inhibitor solutions for each experiment. 3. Adjust Supersaturation: Lower the initial concentrations of calcium and oxalate to reduce the supersaturation level.
Inconsistent results between experiments.	1. Variability in Solution Preparation: Minor differences in stock solution concentrations, pH, or temperature can lead to significant variations in crystallization kinetics. 2. Inconsistent Mixing: The method and speed of mixing reagents can affect the local supersaturation and nucleation events. 3. Contamination: The presence of impurities can act as nucleation sites, leading to premature or altered crystallization.	1. Standardize Protocols: Ensure precise and consistent preparation of all solutions. Calibrate pH meters and thermometers regularly. 2. Controlled Mixing: Use a standardized method for mixing reagents, such as a controlled-rate addition using a syringe pump. 3. Use High-Purity Reagents and Water: Utilize analytical grade reagents and ultrapure water to minimize contamination.
No COT formation, only COM or COD is observed.	1. Inhibitor Selectivity: The chosen inhibitor may preferentially stabilize the dihydrate form (COD) or may not be effective at inducing COT formation under the current conditions. 2. Thermodynamic Favorability: The experimental conditions (e.g., temperature, pH) may strongly favor the formation of COM or COD.	1. Screen Different Inhibitors: Test a panel of inhibitors known to influence calcium oxalate polymorphism. As an example, hydroxycitrate is known to promote COT formation.[1] 2. Modify Experimental Conditions: Adjust the pH, temperature, or ionic strength of the solution to favor the formation of the trihydrate phase.
Difficulty in characterizing the crystal phase.	1. Small Crystal Size: The stabilized COT crystals may be too small for easy identification by light microscopy. 2. Mixed Phases: The sample may contain a mixture of different calcium oxalate hydrates.	1. Use Advanced Characterization Techniques: Employ methods such as Scanning Electron Microscopy (SEM) for morphological analysis and X-ray Diffraction (XRD) or Raman Spectroscopy for definitive phase identification.[1][6] 2. Optimize for Phase Purity: Adjust inhibitor concentration and other experimental parameters to promote the formation of a single crystal phase.

Quantitative Data Summary

The following tables summarize quantitative data on the effectiveness of various inhibitors in modulating calcium oxalate crystallization.

Table 1: Effect of Inhibitor Concentration on Calcium Oxalate Nucleation [1]

Inhibitor	Concentration (ppm) for 80% Inhibition of Nucleation Rate (J/J₀ = 0.2)	Resulting Crystal Phase
Magnesium	800	COM
Citrate	600	COM
Hydroxycitrate	400	COT
Chondroitin Sulfate	~15	COD
Phytate	~1	COD
Note: J/J₀ represents the ratio of the nucleation rate with and without the inhibitor at a supersaturation (S) of 13.65 at 37°C.

Table 2: Inhibitory Concentrations of IP6 Analogs on Calcium Oxalate Crystallization in Human Urine [7]

Compound	Minimal Concentration for Complete Inhibition (µM)	Minimal Concentration for COM-only Inhibition (µM)
IP6	> 100	3
Compound A	30	1
Compound B	10	0.3
Compound C	3	0.1
Note: Complete inhibition refers to the inhibition of both COM and COD crystallization. COM-only inhibition refers to the selective inhibition of COM.

Experimental Protocols

Protocol 1: Batch Crystallization for Screening Inhibitor Effects on COT Stabilization

This protocol is adapted from studies investigating the influence of inhibitors on calcium oxalate polymorphism.[1]

1. Reagent Preparation:

• Solution A (Calcium Chloride): Prepare a stock solution of CaCl₂ in deionized water.
• Solution B (Sodium Oxalate): Prepare a stock solution of Na₂C₂O₄ in deionized water.
• Inhibitor Stock Solution: Prepare a concentrated stock solution of the inhibitor to be tested.
• Buffer Solution: Prepare a buffer solution to maintain a constant pH (e.g., Tris-HCl buffer at pH 7.4).

2. Experimental Setup:

• Place a known volume of the buffer solution in a temperature-controlled reaction vessel (e.g., 37°C) with a magnetic stirrer.
• Add the desired volume of the inhibitor stock solution to achieve the target concentration.
• Add Solution A (CaCl₂) to the reaction vessel and allow it to equilibrate.

3. Initiation of Crystallization:

• Rapidly add Solution B (Na₂C₂O₄) to the reaction vessel to induce crystallization. The final concentrations of calcium and oxalate should be chosen to achieve the desired supersaturation level.

4. Monitoring and Analysis:

• Monitor the turbidity of the solution over time using a spectrophotometer at a wavelength of 620 nm to determine the induction time for nucleation.
• After a predetermined time, collect the crystals by filtration or centrifugation.
• Wash the crystals with deionized water and ethanol (B145695) and dry them.
• Analyze the crystal morphology and phase using Scanning Electron Microscopy (SEM) and X-ray Diffraction (XRD).

Protocol 2: Constant Composition Method for Studying Crystal Growth Inhibition

This method allows for the study of crystal growth kinetics at a constant supersaturation.[3][8]

1. Reagent Preparation:

• Prepare stable supersaturated solutions of calcium oxalate.
• Prepare titrant solutions of calcium chloride and sodium oxalate.
• Prepare a stock solution of the inhibitor.
• Prepare seed crystals of COT.

2. Experimental Setup:

• The experiment is conducted in a potentiostated system with a calcium-ion selective electrode to monitor the activity of free calcium ions.
• Add the supersaturated calcium oxalate solution and the inhibitor to the reaction cell.
• Introduce a known amount of COT seed crystals to initiate growth.

3. Data Acquisition:

• The addition of titrant solutions is controlled by a potentiostat to maintain a constant activity of calcium and oxalate ions as they are consumed during crystal growth.
• The rate of addition of the titrants is recorded, which is directly proportional to the rate of crystal growth.

4. Analysis:

• The rate of crystal growth is calculated from the rate of titrant addition.
• The experiment is repeated with different inhibitor concentrations to determine the inhibitory effect on the growth rate of COT.

Visualizations

Caption: Workflow for screening inhibitors of COT stabilization.

References

• 1. mdpi.com [mdpi.com]
• 2. urofrance.org [urofrance.org]
• 3. The kinetics of crystallization of calcium oxalate trihydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Crystal growth inhibitors in human urine. Effect on calcium oxalate kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stabilization of calcium oxalate suspension by urinary macromolecules, probably an efficient protection from stone formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. air.unimi.it [air.unimi.it]
• 7. Inhibitors of Calcium Oxalate Crystallization for the Treatment of Oxalate Nephropathies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. auajournals.org [auajournals.org]

Technical Support Center: Deconvolution of Thermal Analysis Data for Mixed Calcium oxalate Hydrates

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the deconvolution of thermal analysis data for mixed calcium oxalate (B1200264) hydrates.

Frequently Asked Questions (FAQs)

Q1: What are the typical thermal decomposition steps for calcium oxalate hydrates?

A1: Calcium oxalate monohydrate (CaC₂O₄·H₂O) typically decomposes in three distinct steps when heated.[1][2] The first step is the loss of water (dehydration), followed by the decomposition of anhydrous calcium oxalate to calcium carbonate and carbon monoxide.[1][3] The final step is the decomposition of calcium carbonate to calcium oxide and carbon dioxide.[1] Calcium oxalate dihydrate (weddellite) and trihydrate also undergo dehydration, often at lower temperatures than the monohydrate, which can lead to overlapping thermal events in mixed samples.[4][5]

Q2: Why is deconvolution necessary for the thermal analysis of mixed calcium oxalate hydrates?

A2: In mixtures of calcium oxalate hydrates, the dehydration steps of the different hydrate (B1144303) forms (monohydrate, dihydrate, and trihydrate) can overlap.[5][6] This results in complex, overlapping peaks in thermogravimetric (TG) and differential scanning calorimetry (DSC) data. Deconvolution is a mathematical process used to separate these overlapping peaks, allowing for a more accurate determination of the relative contribution of each thermal event.[7] This is crucial for quantifying the composition of the mixed hydrates.

Q3: What are some common mathematical models used for the deconvolution of thermal analysis data?

A3: Several mathematical models can be used for the deconvolution of asymmetric and tailing data common in thermal analysis. One commonly used model is the Šesták–Berggren equation.[5][6] Other methods include wavelet transform and curve fitting with functions like the Fraser-Suzuki function.[7][8] The choice of model can impact the results, so it is often recommended to perform an independent assessment of the analysis's bias.

Q4: How does the heating rate affect the thermal analysis of calcium oxalate hydrates?

A4: The heating rate can significantly affect the results of thermal analysis. Higher heating rates can cause a shift in the decomposition temperatures to higher values.[3] While a faster heating rate can save time, it may also decrease the resolution of overlapping peaks.[3] For analyzing mixed hydrates where peak separation is critical, a slower heating rate is generally advisable.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Poorly resolved peaks in TG/DTG or DSC curves.	- Heating rate is too high.- Sample mass is too large.- Particle size of the sample is not uniform.	- Decrease the heating rate (e.g., 10 K/min or lower).[3]- Use a smaller sample mass.- Ensure the sample is a fine, uniform powder.
Inaccurate quantification of hydrate composition after deconvolution.	- Incorrect choice of deconvolution model.- Inappropriate baseline selection.- Overlapping of subsequent decomposition steps (e.g., dehydration and CO evolution).	- Experiment with different deconvolution models (e.g., Šesták–Berggren, Fraser-Suzuki) and compare the goodness of fit.[6][8]- Carefully define the baseline before and after the thermal events.- Ensure the temperature range for deconvolution only includes the dehydration events.
Discrepancy between theoretical and measured mass loss.	- Incomplete decomposition.- Instrument calibration issues.- Secondary reactions, such as the disproportionation of CO into CO₂ and carbon.[1]	- Ensure the final temperature is high enough for complete decomposition.- Calibrate the thermobalance using a standard reference material like calcium oxalate monohydrate.[2][3]- Be aware of potential side reactions that can affect mass loss.[9][10]
Unstable or noisy baseline.	- Contamination in the sample or sample holder.- Fluctuations in the purge gas flow rate.- Instrument electronics are not stabilized.	- Clean the sample holder (crucible) before each experiment.- Ensure a constant and appropriate purge gas flow rate.- Allow the instrument to stabilize at the initial temperature before starting the measurement.

Data Presentation

Table 1: Theoretical and Measured Mass Loss for Calcium Oxalate Monohydrate Decomposition

Decomposition Step	Reaction	Theoretical Mass Loss (%)	Measured Mass Loss (%)[1]
1. Dehydration	CaC₂O₄·H₂O → CaC₂O₄ + H₂O	12.33	12.30
2. Decomposition to Carbonate	CaC₂O₄ → CaCO₃ + CO	19.17	18.90
3. Decomposition to Oxide	CaCO₃ → CaO + CO₂	30.12	29.93

Table 2: Activation Energies for Dehydration of Mixed Calcium Oxalate Hydrates

Transformation	Approximate Activation Energy (kJ mol⁻¹)[5][6]
Trihydrate → Monohydrate	68
Monohydrate → Anhydride	81

Experimental Protocols

Thermogravimetric Analysis (TGA) of Mixed Calcium Oxalate Hydrates

• Instrument Preparation:

  • Ensure the thermogravimetric analyzer is calibrated for mass and temperature. Calcium oxalate monohydrate is a common standard for this purpose.[2][3]

  • Select an appropriate crucible, typically alumina (B75360) (Al₂O₃).[3]

• Sample Preparation:

  • Accurately weigh a small amount of the mixed calcium oxalate hydrate sample (typically 5-10 mg).

  • Ensure the sample is in a fine powder form and evenly distributed at the bottom of the crucible.

• Experimental Setup:

  • Place the crucible in the TGA furnace.

  • Set the purge gas, typically an inert gas like nitrogen, at a constant flow rate (e.g., 40 ml/min).[3]

  • Set the heating program:

    • Initial temperature: Room temperature.

    • Heating rate: A controlled rate, for example, 10 K/min.[3]

    • Final temperature: Up to 1000°C to ensure all decomposition steps are observed.[11]

• Data Acquisition:

  • Start the experiment and record the mass loss as a function of temperature.

  • The data is typically presented as a thermogram (mass vs. temperature) and its first derivative (DTG), which shows the rate of mass loss.[2]

• Data Analysis:

  • Identify the temperature ranges for the different decomposition steps.

  • For overlapping peaks, use deconvolution software to separate the individual mass loss events.

Visualizations

Caption: Experimental workflow for the deconvolution of thermal analysis data.

Caption: Troubleshooting decision tree for poor peak resolution.

References

• 1. ebatco.com [ebatco.com]
• 2. h-and-m-analytical.com [h-and-m-analytical.com]
• 3. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Thermal decomposition of mixed calcium oxalate hydrates – kinetic deconvolution of complex heterogeneous processes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. Thermal decomposition of calcium oxalate: beyond appearances | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. scribd.com [scribd.com]

"addressing instrumental limitations in analyzing Calcium mesoxalate trihydrate"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Calcium mesoxalate trihydrate. It addresses common instrumental limitations and offers solutions to ensure accurate and reliable analytical results.

Frequently Asked Questions (FAQs)

Q1: What are the biggest challenges in analyzing Calcium mesoxalate trihydrate?

A1: The primary challenges stem from its hydrated nature. The water molecules in the crystal lattice can be lost or rearranged under various experimental conditions, leading to phase transitions. This can affect the results of techniques like Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and X-ray Diffraction (XRD).[1][2][3][4] Sample preparation for techniques like Fourier-Transform Infrared Spectroscopy (FTIR) is also critical to avoid unwanted moisture interference.[5][6]

Q2: How many dehydration steps are expected for Calcium mesoxalate trihydrate?

A2: Calcium mesoxalate trihydrate typically dehydrates in a two-step process. The first step involves the loss of two water molecules, followed by the loss of the final water molecule at a higher temperature.[7] These steps can sometimes overlap depending on the experimental conditions, such as the heating rate.[7][8]

Q3: Why is it important to control the atmosphere during thermal analysis?

A3: The atmosphere can significantly influence the decomposition pathway. For TGA, an inert atmosphere (like nitrogen) is typically used to study the dehydration and decomposition without oxidative side reactions.[9][10][11] Using an oxidizing atmosphere (like air) could lead to different decomposition products and thermal events.[12]

Q4: Can Calcium mesoxalate trihydrate exist in different crystalline forms?

A4: Yes, calcium oxalate (B1200264) can exist in different hydrated forms, including the monohydrate, dihydrate, and trihydrate.[7][13][14][15][16] It is crucial to confirm the starting material's phase purity, as mixtures can lead to complex analytical results.[3][17]

Troubleshooting Guides

Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC)

Issue: Overlapping weight loss steps or thermal events.

• Possible Cause: A high heating rate can reduce the resolution between the two dehydration steps.[7][8]

• Solution:

  • Reduce the heating rate (e.g., to 5°C/min or lower).[8]

  • Utilize controlled rate thermal analysis (CRTA) or quasi-isothermal thermogravimetry if available on your instrument. This method slows down the heating rate when a weight loss is detected, improving separation.[8]

Issue: The experimental weight loss does not match the theoretical values.

• Possible Cause 1: The starting material is not pure Calcium mesoxalate trihydrate. It could be a mixture of different hydrates or contain impurities.

• Solution 1: Verify the purity of your sample using another technique like XRD.

• Possible Cause 2: Incomplete dehydration or decomposition due to insufficient final temperature.

• Solution 2: Ensure the temperature program extends beyond the final decomposition step. For calcium oxalate, this is typically above 800°C to ensure the conversion to calcium oxide.[9]

• Possible Cause 3: Adsorbed surface water is contributing to the initial weight loss.[3]

• Solution 3: Implement a short isothermal hold at a temperature slightly above 100°C before starting the main heating ramp to drive off any surface moisture.

X-ray Diffraction (XRD)

Issue: Peak intensities in the diffractogram do not match the reference pattern.

• Possible Cause: Preferred orientation of the crystals during sample preparation. This is common for plate-like or needle-like crystals.[1]

• Solution:

  • Gently grind the sample to a fine, uniform powder.[18]

  • Use a sample holder that minimizes preferred orientation, such as a back-loading or zero-background holder.

  • During sample loading, avoid excessive pressure that could align the crystallites.[18]

Issue: Peak positions are shifted compared to the reference pattern.

• Possible Cause 1: Sample displacement error. If the sample surface is not perfectly aligned with the instrument's focusing circle, it can cause a systematic shift in peak positions.[18]

• Solution 1: Ensure the sample is packed flat and level with the surface of the sample holder.

• Possible Cause 2: Changes in the hydration state during the measurement due to ambient humidity.[4]

• Solution 2: Use an environmental chamber to control the humidity and temperature during the XRD measurement.

Fourier-Transform Infrared Spectroscopy (FTIR)

Issue: Broad absorption band in the 3000-3600 cm⁻¹ region, obscuring other peaks.

• Possible Cause: Presence of excess water, either from the sample's hydration, adsorbed moisture, or from the KBr used for pellet preparation.[5]

• Solution:

  • Dry the KBr thoroughly in an oven before use.

  • Prepare the sample in a low-humidity environment (e.g., a glove box).

  • Consider using an alternative sampling technique like Attenuated Total Reflectance (ATR), which is less sensitive to ambient moisture and requires minimal sample preparation.[6][19]

Issue: Poorly resolved or distorted peaks.

• Possible Cause: The sample was not ground finely enough, leading to light scattering.[5]

• Solution: Grind the sample and KBr mixture into a very fine, homogenous powder before pressing the pellet. The particle size should ideally be less than the wavelength of the IR radiation.[5]

Data Presentation

Table 1: Typical Thermal Decomposition Data for Calcium Oxalate Hydrates

Dehydration/Decomposition Step	Compound	Temperature Range (°C)	Theoretical Mass Loss (%)
CaC₂O₄·3H₂O → CaC₂O₄·H₂O + 2H₂O	Calcium mesoxalate trihydrate	20 - 110	19.8
CaC₂O₄·H₂O → CaC₂O₄ + H₂O	Calcium oxalate monohydrate	70 - 170	9.9
CaC₂O₄ → CaCO₃ + CO	Anhydrous calcium oxalate	~400 - 500	19.17
CaCO₃ → CaO + CO₂	Calcium carbonate	~600 - 800	30.12

Note: Temperature ranges can vary depending on the heating rate and atmosphere.[7][9][20]

Table 2: Characteristic FTIR Absorption Bands for Calcium Oxalate Monohydrate

Wavenumber (cm⁻¹)	Assignment
~3400 - 3000	O-H stretching (water of hydration)
~1620 - 1640	C=O antisymmetric stretching
~1320	C=O symmetric stretching
~780	O-C=O bending

Note: Peak positions can shift slightly due to sample preparation and environment.[14][21]

Experimental Protocols

Thermogravimetric Analysis (TGA)

• Instrument Calibration: Ensure the TGA is calibrated for mass and temperature according to the manufacturer's guidelines.

• Sample Preparation: Accurately weigh 5-10 mg of the Calcium mesoxalate trihydrate sample into a clean TGA pan (alumina or platinum).[10]

• Experimental Conditions:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.[11]

  • Set the heating program:

    • Equilibrate at 30°C.

    • Ramp the temperature from 30°C to 900°C at a heating rate of 10°C/min.[22]

• Data Analysis: Record the mass loss as a function of temperature. Analyze the resulting TGA curve to determine the onset temperatures and percentage mass loss for each dehydration and decomposition step.

Powder X-ray Diffraction (PXRD)

• Sample Preparation:

  • Gently grind a small amount of the Calcium mesoxalate trihydrate sample in an agate mortar and pestle to achieve a fine, uniform powder.[23]

  • Carefully load the powder into a low-background sample holder, ensuring a flat and smooth surface that is level with the holder's top edge.[18]

• Instrument Setup:

  • Use a diffractometer with Cu Kα radiation.

  • Set the desired angular range (e.g., 5° to 50° 2θ).

  • Select an appropriate step size (e.g., 0.02°) and scan speed.

• Data Collection: Initiate the scan and collect the diffraction pattern.

• Data Analysis: Compare the obtained diffractogram with a reference pattern for Calcium mesoxalate trihydrate from a database (e.g., ICDD) to confirm the phase identity.

Fourier-Transform Infrared Spectroscopy (FTIR) - KBr Pellet Method

• Sample Preparation:

  • Thoroughly dry spectroscopic grade potassium bromide (KBr) in an oven at ~110°C for several hours and store it in a desiccator.

  • In a dry environment, grind ~1-2 mg of the Calcium mesoxalate trihydrate sample with ~100-200 mg of the dried KBr in an agate mortar and pestle until the mixture is a fine, homogenous powder.[6]

  • Transfer the powder to a pellet press and apply pressure to form a transparent or semi-transparent pellet.[6]

• Background Collection: Place an empty KBr pellet or no sample in the FTIR sample holder and collect a background spectrum.

• Sample Analysis: Place the sample KBr pellet in the sample holder and collect the sample spectrum.

• Data Analysis: The instrument software will automatically ratio the sample spectrum to the background spectrum. Analyze the resulting absorbance or transmittance spectrum to identify characteristic functional groups.

Visualizations

Caption: Troubleshooting workflow for common TGA/DSC issues.

Caption: Troubleshooting workflow for common XRD issues.

References

• 1. mdpi.com [mdpi.com]
• 2. Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rigaku.com [rigaku.com]
• 4. XRD Analysis of Hygroscopic Compounds: Structural Effects and Best Practices [scirp.org]
• 5. eng.uc.edu [eng.uc.edu]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. scispace.com [scispace.com]
• 8. hha.hitachi-hightech.com [hha.hitachi-hightech.com]
• 9. h-and-m-analytical.com [h-and-m-analytical.com]
• 10. stemed.site [stemed.site]
• 11. tainstruments.com [tainstruments.com]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. Quantitative analysis of calcium oxalate monohydrate and dihydrate for elucidating the formation mechanism of calcium oxalate kidney stones | PLOS One [journals.plos.org]
• 15. researchgate.net [researchgate.net]
• 16. Quantitative analysis of calcium oxalate monohydrate and dihydrate for elucidating the formation mechanism of calcium oxalate kidney stones - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Thermal decomposition of mixed calcium oxalate hydrates – kinetic deconvolution of complex heterogeneous processes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 18. worldagroforestry.org [worldagroforestry.org]
• 19. jascoinc.com [jascoinc.com]
• 20. ebatco.com [ebatco.com]
• 21. researchgate.net [researchgate.net]
• 22. ardena.com [ardena.com]
• 23. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Calcium Oxalate Hydrate Crystal Growth Rates

For researchers, scientists, and drug development professionals, understanding the kinetics of calcium oxalate (B1200264) crystallization is paramount, particularly in the context of pathological conditions such as kidney stone formation. This guide provides a comparative overview of the crystal growth rates of the three main calcium oxalate hydrates: calcium oxalate monohydrate (COM), calcium oxalate dihydrate (COD), and calcium oxalate trihydrate (COT).

Calcium oxalate crystals can exist in three hydrated forms, each with distinct thermodynamic stabilities and growth kinetics.[1] The thermodynamically most stable form is COM, followed by the metastable COD, and the unstable COT.[1] The rate at which these crystals grow is a critical factor in processes like urolithiasis, where COM is the primary component of most kidney stones.[2]

Comparative Crystal Growth Rates

Experimental evidence consistently demonstrates significant differences in the growth rates of the three calcium oxalate hydrates. Studies have shown that calcium oxalate trihydrate (COT) exhibits a considerably faster growth rate than calcium oxalate monohydrate (COM).[3][4] Conversely, the growth rate of COM has been observed to be much lower than that of calcium oxalate dihydrate (COD).[5][6]

One study using a microfluidic device mimicking the kidney's collecting duct found the average growth rate of COD to be approximately 0.95 ± 0.27 x 10⁻⁸ m/s, 0.93 ± 0.45 x 10⁻⁸ m/s, and 0.92 ± 0.22 x 10⁻⁸ m/s at different flow velocities.[5] In the same experimental setup, the growth rate of COM was noted to be significantly lower.[5] Another study reported a mean growth rate for calcium oxalate crystals in synthetic urine without inhibitors to be 1.92 × 10⁻⁹ m/s at 37°C with a supersaturation of 13.65.[1] It is important to note that the presence of various inhibitors can significantly reduce these growth rates.[1][7] For instance, citrate (B86180) has been shown to inhibit the growth of COM.[2][8]

The following table summarizes the comparative growth rates and key characteristics of the different calcium oxalate hydrates based on available experimental data.

Calcium Oxalate Hydrate (B1144303)	Relative Growth Rate	Key Characteristics
Monohydrate (COM)	Slowest	Thermodynamically most stable; primary component of kidney stones.[1][2]
Dihydrate (COD)	Faster than COM	Metastable; its formation can be induced by certain inhibitors of COM growth.[1]
Trihydrate (COT)	Fastest	Unstable; rapidly transforms into other hydrates.[1][3][4]

Experimental Protocols for Measuring Crystal Growth Rates

The determination of crystal growth rates for calcium oxalate hydrates involves various in vitro methodologies. Below are summaries of commonly employed experimental protocols.

Seeded Crystal Growth Method

This widely used technique involves introducing seed crystals of a specific calcium oxalate hydrate into a metastable supersaturated solution of calcium and oxalate ions.[9][10] The subsequent growth of the seed crystals is monitored by measuring the decrease in the concentration of free calcium or oxalate ions in the solution over time.[9][10] This method allows for the determination of growth kinetics under controlled conditions of temperature, pH, and supersaturation.

Constant Composition Method

In this method, the activities of calcium and oxalate ions in a supersaturated solution are maintained at a constant level.[2][3][4] This is achieved by the controlled addition of titrant solutions containing these ions to compensate for their consumption during crystal growth.[3][4] The rate of addition of the titrants directly corresponds to the rate of crystal growth.[2] This technique is particularly useful for studying the influence of various inhibitors on crystallization.[2]

Microfluidic Device Method

This modern approach utilizes microfluidic devices to mimic physiological environments, such as the collecting ducts of the kidneys.[5][11] Two solutions, one containing calcium ions and the other oxalate ions, are introduced into a microchannel where they flow laminarly and mix through diffusion, leading to the nucleation and growth of calcium oxalate crystals at the interface.[11] The growth of individual crystals can be directly observed and measured using microscopy.[5]

Experimental Workflow for Comparing Crystal Growth Rates

The following diagram illustrates a generalized experimental workflow for comparing the crystal growth rates of different calcium oxalate hydrates.

References

• 1. mdpi.com [mdpi.com]
• 2. Exploring Calcium Oxalate Crystallization: A Constant Composition Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The kinetics of crystallization of calcium oxalate trihydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. auajournals.org [auajournals.org]
• 5. Crystal growth of calcium oxalate mono- and dihydrate under laminar flow in microfluidic devices - CrystEngComm (RSC Publishing) DOI:10.1039/D4CE01038H [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Modulation of calcium oxalate monohydrate crystallization kinetics in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. [Growth of calcium oxalate crystals in vitro: a simple method for measurement of the inhibitory action of human urine (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 11. Crystal growth of calcium oxalate mono- and dihydrate under laminar flow in microfluidic devices - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Navigating the Synthesis and Validation of Calcium Mesoxalate Trihydrate: A Case of Limited Data and a Pivot to a Well-Documented Analogue

For researchers, scientists, and drug development professionals, the precise synthesis and rigorous validation of chemical compounds are paramount. This guide was intended to provide a comprehensive comparison of synthetic validation methods for Calcium Mesoxalate Trihydrate (also known as Calcium Ketomalonate Trihydrate), with a focus on X-ray Diffraction (XRD). However, a thorough investigation of publicly available scientific literature and databases reveals a significant scarcity of detailed experimental protocols and characterization data for this specific compound (CAS 21085-60-9).

While Calcium Mesoxalate Trihydrate is commercially available, the requisite peer-reviewed synthesis methodologies and corresponding XRD data necessary for a comparative guide are not readily accessible. This presents a challenge for researchers aiming to independently synthesize and validate this material.

In light of this data gap, and to provide a valuable and illustrative resource, this guide will pivot to a closely related and extensively documented compound: Calcium Oxalate (B1200264) Trihydrate (CaC₂O₄·3H₂O), also known as Caoxite. The principles and techniques detailed herein for the synthesis and validation of Calcium Oxalate Trihydrate serve as a robust template that can be adapted for other crystalline materials.

A Comparative Guide to the Validation of Calcium Oxalate Trihydrate Synthesis

This section provides a detailed guide to the synthesis and characterization of Calcium Oxalate Trihydrate, a compound with significant relevance in fields such as biomedicine and cultural heritage.[1] We will explore its synthesis, primary validation through XRD, and alternative characterization methods.

Experimental Protocols

A reliable synthesis of Calcium Oxalate Trihydrate can be achieved through the controlled reaction of an aqueous solution of diethyl oxalate with calcite crystals.[1]

Synthesis of Calcium Oxalate Trihydrate

• Preparation of Reagents:

  • Prepare a 3% by volume aqueous solution of diethyl oxalate.

  • Obtain calcite crystals (calcium carbonate) by grinding calcareous stone. Homogenize the crystal size by sieving to a range of 32-80 μm.[1]

• Reaction Setup:

  • In a sealed flask, add a stoichiometric amount of the sieved calcite crystals to the diethyl oxalate solution.

  • Maintain the reaction at room temperature for 7 days.[1]

  • Gently stir the mixture manually once a day to ensure adequate interaction.[1] The reaction mechanism involves the slow hydrolysis of diethyl oxalate to form oxalic acid, which then reacts with the calcite to produce calcium oxalate crystals.[1]

• Isolation and Purification:

  • After the 7-day reaction period, separate the solid product from the solution by filtration.[1]

  • Wash the collected crystals with deionized water to remove any unreacted reagents or soluble byproducts.

  • Dry the purified Calcium Oxalate Trihydrate crystals.

X-ray Diffraction (XRD) Analysis

• Sample Preparation:

  • Finely grind the dried Calcium Oxalate Trihydrate crystals into a homogeneous powder using a mortar and pestle.

  • Mount the powder onto a sample holder suitable for the diffractometer.

• Data Acquisition:

  • Place the sample holder into the X-ray diffractometer.

  • Configure the instrument to scan over a relevant 2θ range (e.g., 10-60°) with a specific step size and scan speed.

  • Initiate the X-ray source (commonly Cu Kα radiation) and begin data collection.

• Data Analysis:

  • Process the raw diffraction data to identify the angular positions (2θ) and intensities of the diffraction peaks.

  • Compare the experimental peak positions with a standard reference pattern for Calcium Oxalate Trihydrate (Caoxite) from a crystallographic database.

  • A successful synthesis is confirmed if the experimental pattern matches the reference pattern.

Data Presentation: XRD Validation

Powder X-ray Diffraction is the definitive method for confirming the crystalline phase of the synthesized product. The resulting diffractogram provides a unique fingerprint of the crystal structure. A successful synthesis of Calcium Oxalate Trihydrate will exhibit characteristic peaks at specific 2θ angles.

2θ (°)	Relative Intensity (%)
14.4	100
17.8	35
20.5	40
23.2	50
24.9	65
29.1	70
30.2	45
35.9	55

Note: The above data is a representative pattern for Calcium Oxalate Trihydrate (Caoxite) and may vary slightly based on experimental conditions.

Comparison with Alternative Validation Methods

While XRD is the gold standard for crystalline phase identification, other techniques can provide complementary information to validate the synthesis of Calcium Oxalate Trihydrate.

Method	Information Provided	Advantages	Limitations
Fourier-Transform Infrared Spectroscopy (FTIR)	Identifies functional groups (e.g., C=O, O-H) and can distinguish between the different hydrated forms of calcium oxalate based on the vibrations of water molecules.[1]	Rapid analysis, requires small sample size.	Provides information on chemical bonds, not the long-range crystal structure.
Raman Spectroscopy	Offers complementary vibrational information to FTIR, particularly for the oxalate group vibrations.[1]	Non-destructive, can be used for in-situ analysis.	Fluorescence interference can be an issue for some samples.
Scanning Electron Microscopy (SEM)	Visualizes the morphology and size of the synthesized crystals.[1]	Provides direct visual evidence of the product's physical form.	Does not provide information on the crystalline phase or chemical composition.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the synthesis and validation process for Calcium Oxalate Trihydrate.

Workflow for Calcium Oxalate Trihydrate Synthesis and Validation.

References

• 1. air.unimi.it [air.unimi.it]

A Comparative Analysis of the Stability of Calcium Oxalate Hydrates: Trihydrate vs. Monohydrate

For researchers, scientists, and drug development professionals, understanding the stability of different hydrate (B1144303) forms of a compound is critical for ensuring product quality, efficacy, and shelf-life. This guide provides a detailed comparison of the stability of calcium oxalate (B1200264) trihydrate and calcium oxalate monohydrate, supported by experimental data and methodologies.

Calcium oxalate, a compound of significant interest in fields ranging from materials science to medicine, can exist in different hydrated forms. The number of water molecules incorporated into the crystal structure profoundly influences the compound's physical and chemical properties, most notably its stability. While calcium oxalate monohydrate is the most thermodynamically stable and commonly occurring form, the trihydrate is a metastable variant. This guide will delve into the stability differences between these two hydrates.

Comparative Stability Data

The thermal stability of calcium oxalate trihydrate and monohydrate can be effectively compared using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). The data summarized below highlights the key differences in their decomposition behavior upon heating.

Parameter	Calcium Oxalate Trihydrate (CaC₂O₄·3H₂O)	Calcium Oxalate Monohydrate (CaC₂O₄·H₂O)
Dehydration Onset Temperature	~80 °C (loses two water molecules)[1][2]	~170 °C (loses one water molecule)[3][4]
Second Dehydration Step	~130 °C (loses the final water molecule)[1][2]	N/A
Decomposition to Calcium Carbonate	~500 °C (from anhydrous calcium oxalate)	~500 °C[3][4]
Decomposition to Calcium Oxide	~750 °C (from calcium carbonate)[4]	~750 °C[4]
Thermodynamic Stability	Metastable, transforms to monohydrate[5][6]	Thermodynamically stable form[6][7][8]

Experimental Protocols

The following are detailed methodologies for key experiments used to assess the stability of calcium oxalate hydrates.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the hydrates lose water molecules and decompose.

Methodology:

• A small, precisely weighed sample (typically 5-10 mg) of the calcium oxalate hydrate is placed in a high-purity alumina (B75360) crucible.

• The crucible is placed on a sensitive microbalance within a furnace.

• The furnace is heated at a constant rate (e.g., 10 K/min) under a controlled atmosphere, typically an inert gas like nitrogen, with a constant flow rate (e.g., 40 ml/min).[3][4]

• The mass of the sample is continuously monitored as a function of temperature.

• The resulting TGA curve plots the percentage of mass loss against temperature, with distinct steps indicating the loss of water molecules and subsequent decomposition. The first derivative of this curve (DTG) can be used to identify the temperatures of the maximum rate of mass loss.[3]

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal transitions, such as dehydration and decomposition.

Methodology:

• A small, weighed sample of the calcium oxalate hydrate is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Both the sample and reference pans are placed in the DSC cell.

• The cell is heated at a controlled linear rate.

• The instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

• Endothermic peaks on the DSC thermogram correspond to energy-absorbing events like dehydration, while exothermic peaks indicate energy-releasing events.

Powder X-ray Diffraction (PXRD)

Objective: To identify the crystalline phases present in a sample and to monitor phase transformations as a function of temperature.

Methodology:

• A powdered sample of the calcium oxalate hydrate is placed on a sample holder.

• The sample is irradiated with a monochromatic X-ray beam at various angles.

• The intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

• The resulting diffraction pattern is a fingerprint of the crystalline structure.

• By performing PXRD at different temperatures (in-situ HT-XRPD), the transformation from one hydrate form to another or to the anhydrous form can be directly observed.[9]

Visualizing the Stability Pathway

The following diagrams illustrate the key concepts and workflows related to the stability comparison of calcium oxalate hydrates.

Caption: Logical relationship of calcium oxalate hydrate stability.

Caption: Experimental workflow for stability analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. A study of the phase transformation of calcium oxalate trihydrate-monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]

A Comparative Analysis of the Dissolution Kinetics of Calcium Oxalate Hydrates

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Guide to the Dissolution Behavior of Calcium Oxalate (B1200264) Monohydrate and Dihydrate

The dissolution of calcium oxalate crystals is a critical area of study, particularly in the context of urinary stone disease, where calcium oxalate is the primary component of the majority of kidney stones. Understanding the comparative dissolution kinetics of its different hydrated forms—primarily the thermodynamically stable calcium oxalate monohydrate (COM) and the metastable calcium oxalate dihydrate (COD)—is paramount for the development of effective therapeutic interventions. This guide provides a comprehensive comparison of their dissolution behaviors, supported by experimental data and detailed methodologies.

Comparative Dissolution Data

The dissolution rates of calcium oxalate hydrates are influenced by a multitude of factors, including the specific hydrate (B1144303) form, the presence of various ions in the solution, pH, and temperature. Below is a summary of quantitative data compiled from various studies.

Table 1: Solubility of Calcium Oxalate Hydrates Under Various Conditions

Hydrate Form	Solvent/Condition	Temperature (°C)	pH	Solubility	Citation
COM	Ultrapure Water	25	~7	1.7 x 10⁻⁹ mol²·L⁻² (Ksp)	[1]
COM	Ultrapure Water	37	~7	Weak function of temperature	[1]
COM	Citric acid-disodium phosphate (B84403) buffer	37	6.0	8.847 ± 0.112 x 10⁻⁴ moles/L	[1]
COM	Glycine-sodium hydroxide (B78521) buffer	37	9.0	1.43 x 10⁻⁴ M	[1]
COM	Glycine-sodium hydroxide buffer	37	10.6	2.11 x 10⁻⁴ M	[1]
COM	EDTA solution with triethanolamine (B1662121) buffer	25	8.0	22.5 g/L	[2]
COM	EDTA solution with triethanolamine buffer	25	8.5	24.5 g/L	[2]

Table 2: Influence of Inhibitors and Promoters on Calcium Oxalate Dissolution

Hydrate Form	Agent	Concentration	pH	Temperature (°C)	Effect on Dissolution	Citation
COM	Furosemide (FM)	10⁻⁶ mol/dm³	6.5	37	89.3% inhibition	[3]
COM	Sodium Citrate	1 M	-	-	~30% dissolution of CaOx tablets	[4]
CaOx Calculi	EDTA	0.03 M	7.5	-	Dissolution of a 2 mm calculus within 48 hr	[5]
CaOx Calculi	EDTA	-	10.0	-	Faster dissolution than at pH 7.5	[5]
CaOx Tablets	EDTA	0.25 M	6.0	-	~25% dissolution	[4]
CaOx Stones	Buffered EDTA and SVTLE	-	7.4	37	Significant weight loss and fragility	[6][7]
COD	Polyphosphate	-	-	-	Retards transformation to COM, surface-controlled dissolution	[8]
COD	Magnesium ions	-	-	-	Stabilizes COD, inhibiting transformation to COM	[9]

It is a consistent finding that renal stones composed of calcium oxalate dissolve significantly more slowly than their synthetic counterparts.[9][10] This is largely attributed to the presence of adsorbed inhibitors, such as matrix components, on the surface of the stones.[10] The dissolution mechanism for pure synthetic phases is often diffusion-controlled, whereas for kidney stones, it is predominantly a surface-controlled process that is independent of fluid dynamics.[9]

Transformation of Calcium Oxalate Dihydrate (COD) to Monohydrate (COM)

Calcium oxalate dihydrate is a metastable phase that can transform into the more stable monohydrate form.[8] This transformation is a crucial aspect of the overall dissolution kinetics. The process occurs via a secondary nucleation mechanism and is significantly influenced by the specific surface area of the COD crystals.[8] The presence of inhibitors like polyphosphate can retard this transformation.[8]

Experimental Protocols

A variety of experimental setups are employed to study the dissolution kinetics of calcium oxalate hydrates. Below are outlines of two common methodologies.

In Vitro Dissolution Assay

This method is used to screen for substances that can dissolve calcium oxalate crystals.

• Preparation of Calcium Oxalate Crystals: Standardized calcium oxalate tablets or crystals are prepared by reacting solutions of sodium oxalate and calcium chloride.[4] For instance, equal volumes of 0.1 M sodium oxalate and 0.1 M calcium chloride at a controlled pH (e.g., 6.0) can be mixed and the resulting precipitate collected and dried to a constant weight.[4]

• Dissolution Experiment: The pre-weighed calcium oxalate crystals are incubated in various test solutions (e.g., solutions of potential inhibitors or promoters at different concentrations) under controlled temperature and pH.[4][7]

• Analysis: The extent of dissolution is determined by measuring the change in weight of the crystals, or by analyzing the concentration of calcium or oxalate ions in the supernatant using techniques like atomic absorption spectroscopy or titration.[5][6]

Constant Composition Method

This technique allows for the study of dissolution kinetics under conditions of constant undersaturation.

• Apparatus: A potentiostat-controlled system is used, typically with a calcium-ion-selective electrode.

• Procedure: A suspension of calcium oxalate crystals is introduced into a solution with a known, constant undersaturation with respect to calcium and oxalate ions. As the crystals dissolve, the concentrations of calcium and oxalate ions in the solution are maintained at a constant level by the automated addition of a diluent solution.[10] The rate of addition of the diluent is directly proportional to the rate of dissolution of the crystals.

• Data Analysis: The dissolution rate can be calculated from the volume of diluent added over time. This method allows for the precise determination of dissolution rate constants and the study of the influence of various inhibitors and promoters under controlled conditions.

Visualizing Experimental Workflows and Influencing Factors

To better illustrate the processes involved in studying calcium oxalate dissolution, the following diagrams are provided.

Caption: Workflow for a typical in vitro calcium oxalate dissolution experiment.

References

• 1. A Combined Experimental and Modelling Study on Solubility of Calcium Oxalate Monohydrate at Physiologically Relevant pH and Temperatures [mdpi.com]
• 2. Solubility of calcium oxalate monohydrate and hydroxyapatite in EDTA solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. iiste.org [iiste.org]
• 4. karger.com [karger.com]
• 5. Kinetics of dissolution of calcium oxalate calculi with calcium-chelating irrigating solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro dissolution of calcium oxalate stones with ethylenediaminetetraacetic acid and snake venom thrombin-like enzyme [pubmed.ncbi.nlm.nih.gov]
• 7. karger.com [karger.com]
• 8. The kinetics of dissolution of calcium oxalate hydrates. II. The dihydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The dissolution of calcium oxalate kidney stones. A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Methods for Calcium oxalate Hydrate Mixtures

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common analytical methods for the quantitative analysis of calcium oxalate (B1200264) hydrate (B1144303) mixtures, specifically calcium oxalate monohydrate (COM) and calcium oxalate dihydrate (COD). Understanding the composition of these mixtures is critical in various fields, including the study of kidney stone formation and the development of pharmaceuticals where calcium oxalate may be an undesired byproduct. This document outlines the experimental data and detailed methodologies to support the cross-validation of these techniques, ensuring accurate and reliable characterization of calcium oxalate hydrates.

Introduction to Analytical Techniques

The accurate quantification of COM and COD in mixtures is essential for understanding pathological crystallization, such as in nephrolithiasis, and for quality control in industrial processes. Several analytical techniques are employed for this purpose, each with its own set of advantages and limitations. This guide focuses on a comparative analysis of Powder X-ray Diffraction (PXRD), Fourier Transform Infrared (FTIR) Spectroscopy, Thermogravimetric Analysis (TGA), and Raman Spectroscopy. These methods are often used in a complementary fashion to ensure the validity of analytical results.[1][2][3][4][5]

Comparative Analysis of Quantitative Data

A critical aspect of cross-validation is the comparison of quantitative results obtained from different analytical methods performed on the same sample. A recent study involving the analysis of kidney stones demonstrated a strong correlation between the results from PXRD, microscopic FTIR, and microfocus X-ray CT, confirming that these methods can be used complementarily for the quantitative analysis of COM and COD.[1][2][3][5]

Below is a summary of quantitative findings from a study that cross-validated FTIR and Scanning Electron Microscopy (SEM) for the analysis of 37 renal calculi.

Component	Fourier Transform Infrared Spectroscopy (FTIR)	Scanning Electron Microscopy (SEM)
Calcium oxalate monohydrate (COM)	54%	54%
Calcium oxalate dihydrate (COD)	13.5%	13.5%
Purine Calculi	24.3%	24.3%
Struvite Calculi	8.1%	8.1%

Table 1: Comparison of quantitative results from FTIR and SEM for the analysis of renal calculi, demonstrating good agreement between the two methods.[6][7]

Another study focusing on a specific region of a kidney stone sample estimated the COM/COD ratio using three different FTIR analysis methods, showcasing the importance of the analytical approach.

Measurement Point (Boundary)	Analysis Method 1 (focus on 780 cm⁻¹ peak)	Analysis 2 (focus on 910 cm⁻¹ and 780 cm⁻¹ peaks)	Analysis 3 (focus on peak shift at 1324 cm⁻¹)
COM/COD Ratio (wt%)	70±10 / 30±10	-	-

Table 2: Estimated COM/COD ratio at a boundary region of a kidney stone thin section using different FTIR spectral analysis approaches.[1]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical results.

Powder X-ray Diffraction (PXRD)

PXRD is a non-destructive technique that provides information about the crystallographic structure of a material, making it ideal for differentiating between the monohydrate and dihydrate forms of calcium oxalate.

Sample Preparation:

• A small, representative portion of the calcium oxalate hydrate mixture is gently ground into a fine powder using an agate mortar and pestle to ensure random crystal orientation.

• The powder is then carefully packed into a sample holder, ensuring a flat and smooth surface.

Instrumentation and Data Collection:

• Diffractometer: A standard powder X-ray diffractometer equipped with a Cu Kα radiation source.

• Voltage and Current: Operated at settings such as 40 kV and 40 mA.

• Scan Range (2θ): Typically scanned over a range of 10° to 60°.

• Step Size and Dwell Time: A step size of 0.02° with a dwell time of 1-2 seconds per step is common.

Data Analysis:

• The resulting diffraction pattern is analyzed to identify the characteristic peaks of COM and COD.

• Quantitative analysis is performed using methods such as the Rietveld refinement or by comparing the intensity of specific, non-overlapping diffraction peaks of COM and COD to calibration curves prepared from mixtures of known compositions.

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy measures the absorption of infrared radiation by the sample, providing a molecular fingerprint that can be used to identify and quantify the different hydrate forms.

Sample Preparation:

• For bulk analysis, a small amount of the powdered sample is mixed with potassium bromide (KBr) and pressed into a pellet.

• For microscopic analysis of thin sections, samples are prepared by slicing and polishing the material to a thickness suitable for IR transmission.[5]

Instrumentation and Data Collection:

• Spectrometer: A Fourier Transform Infrared spectrometer.

• Spectral Range: Typically scanned from 4000 to 400 cm⁻¹.

• Resolution: A spectral resolution of 4 cm⁻¹ is generally sufficient.

• Signal Averaging: Multiple scans (e.g., 32 or 64) are averaged to improve the signal-to-noise ratio.

Data Analysis:

• The FTIR spectra are analyzed for characteristic absorption bands of COM and COD. A reliable method for quantifying the COM/COD ratio involves focusing on the absorption peak at approximately 780 cm⁻¹, which is relatively unaffected by other components.[1][2][4]

• The ratio of the integrated areas or heights of specific peaks corresponding to COM and COD is calculated and compared to a calibration curve generated from standards of known composition.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature and is a powerful tool for distinguishing between the different hydrates of calcium oxalate based on their distinct dehydration temperatures.[8][9]

Sample Preparation:

• A small, accurately weighed amount of the powdered sample (typically 5-10 mg) is placed in a TGA pan (e.g., alumina (B75360) or platinum).

Instrumentation and Data Collection:

• Thermogravimetric Analyzer: A TGA instrument capable of precise temperature control and mass measurement.

• Heating Rate: A controlled heating rate, typically 10-20 °C/min, is applied.

• Temperature Range: The sample is heated from ambient temperature to approximately 1000 °C.

• Atmosphere: The analysis is usually performed under an inert atmosphere, such as nitrogen, to prevent oxidative side reactions.[10]

Data Analysis:

• The TGA curve (mass vs. temperature) will show distinct weight loss steps corresponding to the loss of water molecules.

• The first weight loss step corresponds to the dehydration of COD to COM, followed by the dehydration of COM to anhydrous calcium oxalate.[11]

• The percentage weight loss in each step is used to calculate the relative amounts of COM and COD in the original mixture.

Raman Spectroscopy

Raman spectroscopy is a non-destructive technique that provides information about the vibrational modes of molecules and is highly sensitive to the crystalline structure of materials.

Sample Preparation:

• Powdered samples of the COM and COD mixture are well-mixed.[12]

• The sample can be analyzed directly with minimal preparation.

Instrumentation and Data Collection:

• Raman Spectrometer: A Raman spectrometer equipped with a laser excitation source (e.g., 488 nm).

• Spectral Range: The Raman spectrum is recorded over a relevant range to capture the characteristic peaks of COM and COD.

Data Analysis:

• The quantitative analysis is based on the characteristic Raman bands for COM (at 1462 cm⁻¹) and COD (at 1477 cm⁻¹).[12][13]

• A calibration curve is constructed by plotting the intensity ratio of these two bands against the molar fraction of COM in known mixtures. This allows for the determination of the COM/COD ratio in an unknown sample.[12]

Visualizing the Cross-Validation Workflow

The following diagrams illustrate the logical workflow for the cross-validation of analytical methods for calcium oxalate hydrate mixtures.

Cross-validation workflow for analyzing calcium oxalate hydrate mixtures.

Principles of the analytical methods for calcium oxalate analysis.

References

• 1. Quantitative analysis of calcium oxalate monohydrate and dihydrate for elucidating the formation mechanism of calcium oxalate kidney stones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative analysis of calcium oxalate monohydrate and dihydrate for elucidating the formation mechanism of calcium oxalate kidney stones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative analysis of calcium oxalate monohydrate and dihydrate for elucidating the formation mechanism of calcium oxalate kidney stones | Semantic Scholar [semanticscholar.org]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. brieflands.com [brieflands.com]
• 8. researchgate.net [researchgate.net]
• 9. Kidney stone analysis techniques and the role of major and trace elements on their pathogenesis: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. h-and-m-analytical.com [h-and-m-analytical.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Use of Raman Spectroscopy for the Quantitative Analysis of Calcium Oxalate Hydrates: Application for the Analysis of Urinary Stones [opg.optica.org]

"comparative study of inhibitors on the formation of calcium oxalate hydrates"

For Researchers, Scientists, and Drug Development Professionals

The formation of calcium oxalate (B1200264) (CaOx) hydrates is a critical concern in various fields, from industrial processes to human health, being the primary constituent of kidney stones. The inhibition of CaOx crystallization is, therefore, a significant area of research. This guide provides a comparative analysis of various inhibitors, summarizing their performance based on experimental data, detailing the methodologies used for their evaluation, and visualizing their mechanisms of action.

Quantitative Comparison of Inhibitor Performance

The efficacy of an inhibitor is determined by its ability to interfere with the nucleation, growth, and aggregation of calcium oxalate crystals. The following tables summarize the quantitative data on the inhibitory performance of several key compounds. Due to variations in experimental conditions across different studies, direct comparisons should be made with caution.

Table 1: Inhibition of Calcium Oxalate Crystal Growth by Small Molecules and Ions

Inhibitor	Concentration	Inhibition (%)	Assay Conditions	Reference
Citrate (B86180)	2.85 x 10⁻⁴ M	50%	Seeded crystal growth of COM	[1]
1.49 mM	76% (direct)	Spontaneous precipitation	[2]
800 ppm	-	Nucleation in synthetic urine	[3]
Pyrophosphate	1.50 x 10⁻⁵ M	50%	Seeded crystal growth of COM	[1]
Magnesium	1000 ppm	-	Nucleation in synthetic urine	[3]
Phytate	1.5 ppm	-	Nucleation in synthetic urine	[3]
Tartronic Acid	0.5 mM	74.8%	COM crystallization
Hydroxycitrate	500 ppm	-	Nucleation in synthetic urine	[3]
Sodium Hydrogen Sulfide (NaSH)	0.44 mM	38%	Kinetics in buffer system	[4]
0.88 mM	52%	Kinetics in buffer system	[4]
3.5 mM	68%	Kinetics in buffer system	[4]

Note: "-" indicates that a specific percentage of inhibition was not provided in the referenced study, but the substance was identified as an inhibitor.

Table 2: Inhibition of Calcium Oxalate Crystal Formation by Polymeric Inhibitors

Inhibitor	Concentration (ppm)	Inhibition (%)	Assay Conditions	Reference
Polyacrylic Acid (PAA)	0.5	50%	Batch crystallization	[5]
0.75	56%	Batch crystallization	[5]
1.0	70%	Batch crystallization	[5]
2.0	90%	Batch crystallization	[5]
Polyacrylic Acid Sodium Salt (PAANa)	0.5	95%	Batch crystallization	[5]
0.75	97%	Batch crystallization	[5]
1.0	98%	Batch crystallization	[5]
2.0	98%	Batch crystallization	[5]

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the efficacy of calcium oxalate inhibitors.

Nucleation Assay (Turbidimetric Method)

This method assesses the effect of an inhibitor on the formation of new crystal nuclei.

Protocol:

• Solution Preparation: Prepare stock solutions of calcium chloride (e.g., 4 mmol/L) and sodium oxalate (e.g., 50 mmol/L) in a buffer solution (e.g., Tris 0.05 mol/L and NaCl 0.15 mol/L at pH 6.5).[6] Prepare solutions of the inhibitor at various concentrations.

• Crystallization Induction: In a cuvette maintained at 37°C, mix the calcium chloride solution with the inhibitor solution (or buffer for control).[6]

• Initiation of Nucleation: Add the sodium oxalate solution to the cuvette to induce crystallization.[6]

• Turbidity Measurement: Monitor the change in optical density (turbidity) at 620 nm over time using a spectrophotometer. The induction time is the time required for the turbidity to start increasing, signifying the formation of stable crystal nuclei.[6]

• Data Analysis: The percentage inhibition of nucleation is calculated by comparing the induction time in the presence of the inhibitor to that of the control. A longer induction time indicates a more effective inhibitor.

Crystal Growth Assay (Seeded Crystal Method)

This assay evaluates the ability of an inhibitor to prevent the growth of existing crystals.

Protocol:

• Metastable Solution Preparation: Prepare a metastable supersaturated solution of calcium oxalate by mixing calcium chloride and sodium oxalate at concentrations that will not spontaneously nucleate but will support the growth of existing crystals.

• Seed Crystal Introduction: Introduce a known amount of pre-formed calcium oxalate monohydrate (COM) seed crystals into the metastable solution.

• Inhibitor Addition: Add the inhibitor at various concentrations to the seeded solution. A control experiment is run without any inhibitor.

• Monitoring Crystal Growth: Monitor the decrease in the concentration of free calcium or oxalate ions in the solution over time using an ion-selective electrode or by analyzing aliquots.

• Data Analysis: The rate of crystal growth is determined from the rate of ion depletion from the solution. The percentage inhibition of crystal growth is calculated by comparing the growth rate in the presence of the inhibitor to the control rate.

Crystal Aggregation Assay

This method assesses the effect of an inhibitor on the clumping of individual crystals.

Protocol:

• Crystal Suspension: Prepare a suspension of calcium oxalate crystals in a buffered solution.

• Inhibitor Addition: Add the inhibitor at various concentrations to the crystal suspension.

• Agitation: Gently agitate the suspension to promote crystal interaction.

• Monitoring Aggregation: Monitor the change in turbidity or particle size distribution over time. A decrease in the number of individual particles and an increase in the average particle size indicate aggregation.

• Data Analysis: The percentage inhibition of aggregation is calculated by comparing the rate of aggregation in the presence of the inhibitor to the control rate.

Visualization of Inhibitory Mechanisms

The following diagrams, generated using the DOT language, illustrate the proposed mechanisms of action for different classes of inhibitors.

Caption: General mechanisms of calcium oxalate formation and inhibition.

The above diagram illustrates the primary stages of calcium oxalate monohydrate (COM) formation: nucleation, growth, and aggregation. Inhibitors can interfere at one or more of these stages. For instance, citrate can chelate calcium ions in the solution, reducing the supersaturation required for nucleation, and can also directly inhibit the nucleation process.[2] Pyrophosphate and polymeric inhibitors are known to adsorb onto the crystal surfaces, thereby blocking active growth sites and hindering further crystal growth.[7][8] Polymers can also inhibit the aggregation of crystals.[8]

Caption: A typical experimental workflow for evaluating CaOx inhibitors.

This workflow outlines the key steps involved in the in vitro evaluation of calcium oxalate inhibitors. The process begins with the preparation of reactant solutions and, in some cases, a synthetic or biological fluid like urine. A battery of assays is then performed to assess the inhibitor's effect on nucleation, growth, and aggregation. The results of these assays are quantified using various analytical techniques, leading to the determination of key performance indicators such as the percentage of inhibition and the half-maximal inhibitory concentration (IC50). Morphological analysis using microscopy and XRD provides further insight into the inhibitor's mechanism of action.

References

• 1. Inhibition of calcium oxalate monohydrate (COM) crystal growth by pyrophosphate, citrate and rat urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition by citrate of spontaneous precipitation of calcium oxalate in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Calcium Oxalate Stone Agglomeration Inhibition [tm] Reflects Renal Stone-Forming Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. bcc.bas.bg [bcc.bas.bg]
• 6. Inhibition of calcium oxalate crystallisation in vitro by an extract of Bergenia ciliata - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of Calcium Oxalate Crystallization by Graft Copolymers | Aperta [aperta.ulakbim.gov.tr]
• 8. researchgate.net [researchgate.net]

Validating the Role of Calcium Oxalate Trihydrate as an Intermediate Phase: A Comparative Guide

In the study of crystallization pathways, particularly in biomineralization and pathological calcification, the identification and characterization of transient or intermediate phases are crucial for understanding the overall mechanism. Calcium oxalate (B1200264), a principal component of the majority of kidney stones, crystallizes in three different hydrated forms: the thermodynamically stable monohydrate (COM or Whewellite), the metastable dihydrate (COD or Weddellite), and the highly unstable trihydrate (COT or Caoxite). This guide provides a comparative analysis of Calcium Oxalate Trihydrate (COT), validating its role as a critical, albeit transient, intermediate in the crystallization of more stable calcium oxalate phases.

Comparative Analysis of Calcium Oxalate Hydrates

The transformation of calcium oxalate hydrates typically follows a path from the most hydrated and least stable form to the most stable anhydrous or monohydrated form. COT is often the initial precipitate, which then serves as a precursor to COD and subsequently COM. The properties of these three phases are summarized below.

Property	Calcium Oxalate Trihydrate (COT)	Calcium Oxalate Dihydrate (COD)	Calcium Oxalate Monohydrate (COM)
Stability	Least stable, transient intermediate[1]	Metastable[2]	Most stable, common in kidney stones[3]
Crystal System	Triclinic[4]	Tetragonal[5]	Monoclinic[4]
Typical Morphology	Plate-like[4]	Bipyramidal[5]	Dumbbells, ovals, "picket fences"[5]
Solubility	Highest	Intermediate	Lowest
Formation Favored by	High supersaturation, low temperatures[3]	High Ca/Oxalate ratio, presence of inhibitors[3]	Lower supersaturation, physiological conditions

Experimental Protocols

The validation of COT as an intermediate phase relies on a combination of synthesis, characterization, and kinetic studies.

1. Synthesis of Calcium Oxalate Trihydrate (COT)

• Objective: To produce the metastable trihydrate phase for characterization and transformation studies.

• Protocol: A common method involves the slow hydrolysis of an oxalate ester in the presence of a calcium source.

  • A 3% (v/v) aqueous solution of diethyl oxalate is prepared.

  • Stoichiometric amounts of calcite (CaCO₃) crystals (sieved to a uniform size, e.g., 32-80 μm) are added to the diethyl oxalate solution in a sealed flask.

  • The mixture is stored at room temperature for several days (e.g., 7 days) with gentle daily agitation.

  • The slow hydrolysis of diethyl oxalate releases oxalic acid, which then reacts with calcite to form calcium oxalate crystals. This slow reaction rate favors the formation of the transient COT phase.

  • The resulting crystals are separated from the solution by filtration, washed, and dried for analysis[6].

2. Characterization of Hydrate (B1144303) Phases

• Objective: To identify and differentiate between the trihydrate, dihydrate, and monohydrate forms of calcium oxalate.

• Methods:

  • Powder X-Ray Diffraction (PXRD): Provides definitive identification of the crystal structure. Each hydrate has a characteristic diffraction pattern[7][8].

  • Vibrational Spectroscopy (FTIR and Raman): The number and position of water-related vibrational bands (O-H stretching and H-O-H bending) and oxalate vibrational modes can distinguish between the hydrates[6][7][9].

  • Scanning Electron Microscopy (SEM): Used to observe the characteristic morphology of the crystals of each hydrate phase[8].

3. Thermal Analysis (Thermogravimetric Analysis - TGA / Differential Scanning Calorimetry - DSC)

• Objective: To quantify the water of hydration and study the dehydration process.

• Protocol:

  • A small, precisely weighed sample of the calcium oxalate hydrate is placed in the TGA/DSC instrument.

  • The sample is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen)[10].

  • TGA measures the mass loss as a function of temperature, which occurs in distinct steps corresponding to the loss of water molecules and subsequent decomposition of the oxalate[10][11].

  • DSC measures the heat flow associated with these transitions, indicating whether they are endothermic or exothermic[4]. For COT, dehydration occurs in two steps: the loss of two water molecules around 80 °C, followed by the loss of the final water molecule around 130 °C[4].

4. Kinetic Studies of Phase Transformation

• Objective: To monitor the transformation of COT to more stable phases over time.

• Protocol (Seeded Crystal Growth Method):

  • A supersaturated solution of calcium and oxalate ions is prepared under controlled temperature (e.g., 37 °C) and pH.

  • Seed crystals of COT are introduced into the solution.

  • The concentrations of calcium and oxalate ions are maintained constant by the controlled addition of titrant solutions, monitored by ion-selective electrodes.

  • Aliquots of the solution and crystals are removed at various time points.

  • The solid phase is analyzed using the characterization methods described above (PXRD, FTIR, SEM) to determine the relative amounts of COT, COD, and COM, thus tracking the transformation process[1][12].

Reaction Pathway and Experimental Workflow

The following diagrams illustrate the transformation pathway of calcium oxalate hydrates and a typical experimental workflow for their study.

Caption: Phase transformation pathway of calcium oxalate hydrates.

Caption: Workflow for validating COT as an intermediate phase.

References

• 1. A study of the phase transformation of calcium oxalate trihydrate-monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The kinetics of dissolution of calcium oxalate hydrates. II. The dihydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Calcium oxalate - Wikipedia [en.wikipedia.org]
• 6. air.unimi.it [air.unimi.it]
• 7. researchgate.net [researchgate.net]
• 8. Thermodynamic and Kinetic Aspects of Calcium Oxalate Crystallization and Renal Lithiasis [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. ebatco.com [ebatco.com]
• 11. h-and-m-analytical.com [h-and-m-analytical.com]
• 12. The kinetics of crystallization of calcium oxalate trihydrate - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Surface Properties of Calcium Mesoxalate Trihydrate and Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the surface properties of calcium mesoxalate trihydrate and calcium mesoxalate monohydrate. While direct comparative experimental data for these specific compounds is limited in publicly available literature, this document outlines the theoretical differences and details the established experimental protocols that would be employed to quantify these properties. Understanding the surface characteristics of these hydrated forms is crucial for applications in drug development, materials science, and biomineralization studies, where properties like wettability and surface energy can significantly influence dissolution rates, bioavailability, and interactions with biological systems.

Executive Summary

Calcium mesoxalate can exist in different hydrated forms, with the trihydrate and monohydrate being of significant interest. The degree of hydration is known to influence crystal structure, stability, and, consequently, surface properties. The trihydrate form, with more water molecules in its crystal lattice, is anticipated to exhibit a higher surface energy and greater hydrophilicity compared to the more stable monohydrate form. This difference in surface properties can have profound implications for the material's behavior in various applications. This guide presents the expected differences in their surface properties and provides the detailed experimental methodologies required to validate these hypotheses.

Comparative Analysis of Surface Properties

Property	Calcium Mesoxalate Trihydrate (Expected)	Calcium Mesoxalate Monohydrate (Expected)	Significance in Pharmaceutical & Materials Science
Surface Energy	Higher	Lower	Influences powder flow, cohesion/adhesion, and tablet compaction. Higher surface energy can lead to greater reactivity and instability.
Wettability (Contact Angle)	Lower (More Hydrophilic)	Higher (Less Hydrophilic)	Affects dissolution rates and bioavailability. Lower contact angles indicate better wetting and potentially faster dissolution.
Crystal Morphology	Plate-like or prismatic	Acicular or prismatic	Impacts powder packing, flowability, and processing behavior.
Stability	Less stable, prone to dehydration	More stable	Crucial for formulation stability, storage, and shelf-life.

Experimental Protocols

To empirically determine and compare the surface properties of calcium mesoxalate trihydrate and monohydrate, the following experimental protocols are recommended.

Synthesis of Calcium Mesoxalate Hydrates

a) Synthesis of Calcium Mesoxalate Trihydrate:

A common method for the synthesis of calcium oxalate (B1200264) trihydrate involves the reaction of an aqueous solution of a calcium salt with an oxalate source at controlled, low temperatures. For calcium mesoxalate, a similar approach would be adopted. A typical procedure involves the slow mixing of equimolar solutions of calcium chloride and sodium mesoxalate at a temperature close to 4°C.[1] The resulting precipitate is then filtered, washed with cold deionized water, and dried under controlled humidity to preserve the trihydrate form.

b) Synthesis of Calcium Mesoxalate Monohydrate:

The monohydrate is the more thermodynamically stable form.[1] It can be synthesized by carrying out the precipitation reaction at a higher temperature (e.g., room temperature or slightly elevated).[2] Alternatively, the trihydrate form can be converted to the monohydrate by controlled dehydration, for instance, by heating at a specific temperature until the desired weight loss, corresponding to two water molecules, is achieved.[3]

Surface Energy Determination via Inverse Gas Chromatography (IGC)

Inverse Gas Chromatography is a highly sensitive technique for characterizing the surface energy of powders.[4][5] It involves packing a column with the powder of interest and passing known probe molecules through it. The retention time of these probes is used to calculate the surface energy.

Experimental Workflow:

• Column Packing: A known mass of the calcium mesoxalate hydrate (B1144303) powder is carefully packed into a silanized glass column.

• Probe Molecule Injection: A series of non-polar (for dispersive surface energy) and polar (for specific surface energy) probe molecules (e.g., n-alkanes, chloroform, toluene) are injected into the column at a constant carrier gas flow rate.

• Retention Data Analysis: The retention times of the probe molecules are measured. The dispersive surface energy is calculated from the retention data of the n-alkane series. The specific (acid-base) components of the surface energy are determined from the retention of the polar probes.[6][7]

Wettability Analysis via Contact Angle Measurement

The wettability of the powders can be assessed by measuring the contact angle of various liquids on a compressed disc of the material or by using the Washburn method for loose powders.[8][9]

a) Sessile Drop Method on Compressed Discs:

• Sample Preparation: A flat, smooth disc of the calcium mesoxalate hydrate is prepared by compressing the powder using a hydraulic press.[10]

• Droplet Deposition: A micro-syringe is used to place a small droplet of a probe liquid (e.g., water, diiodomethane) onto the surface of the compressed disc.

• Contact Angle Measurement: A goniometer equipped with a high-speed camera captures the image of the droplet on the surface. The contact angle is then determined by analyzing the shape of the droplet at the solid-liquid-vapor interface.[11]

b) Washburn Method for Loose Powders:

• Sample Preparation: A known mass of the powder is packed into a tube with a filter at the bottom.

• Capillary Rise Measurement: The tube is brought into contact with a wetting liquid, and the rate of liquid penetration into the powder bed due to capillary action is measured using a force tensiometer.[12][13]

• Contact Angle Calculation: The contact angle is calculated from the rate of liquid uptake using the Washburn equation, which relates the mass of the liquid absorbed to time, liquid properties, and the material's capillary constant.[9]

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedures for comparing the surface properties of calcium mesoxalate trihydrate and monohydrate.

Caption: Experimental workflow for the comparative analysis of calcium mesoxalate hydrates.

Conclusion

The surface properties of calcium mesoxalate trihydrate and monohydrate are expected to differ significantly due to variations in their crystal structure and hydration state. The trihydrate is predicted to be more energetic and hydrophilic than the more stable monohydrate. These differences have important implications for the handling, processing, and performance of these materials in pharmaceutical and other applications. The experimental protocols detailed in this guide provide a robust framework for the quantitative characterization and comparison of these critical surface properties. Further research employing these methodologies is essential to build a comprehensive understanding of the surface chemistry of calcium mesoxalate hydrates.

References

• 1. researchgate.net [researchgate.net]
• 2. Exploring Calcium Oxalate Crystallization: A Constant Composition Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. db.cngb.org [db.cngb.org]
• 5. A Review of Inverse Gas Chromatography and its Development as a Tool to Characterize Anisotropic Surface Properties of Pharmaceutical Solids [jstage.jst.go.jp]
• 6. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 7. pragolab.cz [pragolab.cz]
• 8. nanoscience.com [nanoscience.com]
• 9. biolinscientific.com [biolinscientific.com]
• 10. spectraresearch.com [spectraresearch.com]
• 11. Assessing the Contact Angle Between Dentin Treated With Irrigation and Calcium Hydroxide and Root Canal Sealers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dataphysics-instruments.com [dataphysics-instruments.com]
• 13. biolinscientific.com [biolinscientific.com]

A Comparative Analysis of Calcium Crystal-Cell Binding: Unraveling the Adhesion Dynamics of Pathological Mineralization

An objective guide for researchers exploring the cellular interactions of common calcium-based crystals. While direct comparative data for Calcium mesoxalate trihydrate binding to cells is not available in current scientific literature, this guide provides a comprehensive comparison of other biologically significant calcium crystal forms, namely Calcium Oxalate (B1200264) Monohydrate (COM), Calcium Oxalate Dihydrate (COD), and various forms of Calcium Phosphate (B84403) (CaP).

The adhesion of microcrystals to cells is a critical initiating event in a variety of pathological conditions, most notably in nephrolithiasis (kidney stone disease). Understanding the differential binding affinities and subsequent cellular responses to various forms of calcium crystals is paramount for the development of effective therapeutic interventions. This guide synthesizes available experimental data to compare the cell-binding characteristics of prominent calcium crystal types.

Quantitative Comparison of Crystal-Cell Binding

The interaction between calcium crystals and renal epithelial cells is a complex process influenced by crystal phase, morphology, and the cellular microenvironment. The following tables summarize quantitative findings from in vitro studies.

Crystal Type	Cell Line	Key Findings in Cell Binding	Citation
Calcium Oxalate Monohydrate (COM)	HK-2 (Human Kidney)	Binding is rapid and follows a smooth kinetic curve. In ultra-filtered urine with 2 mM Ca²⁺, COM binding was significantly greater than COD.	[1][2]
MDCK (Madin-Darby Canine Kidney)	Adhesion of COM crystals is a crucial mechanism for kidney stone formation, leading to cellular injury.	[3]
Calcium Oxalate Dihydrate (COD)	HK-2 (Human Kidney)	Binding kinetics are biphasic, suggesting a cellular mechanism for detachment. At higher Ca²⁺ concentrations (8 mM), COD binding can be greater than COM at early and late time points.	[1][2]
BSC-1 (Monkey Kidney Epithelial)	The {100} face of COD crystals binds selectively and rapidly to the kidney cell surface.	[4]
Calcium Phosphate (CaP)	Rat Bone Marrow Stromal Cells (BMSC) & Periosteal Cells	Crystal morphology significantly influences cell adhesion and growth. Octacalcium phosphate (OCP) prepared by homogeneous precipitation (OCPI) supported cell attachment and growth, while heterogeneously precipitated forms (OCPII and III) were cytotoxic.	[5]
Rat Osteosarcoma 17/2.8 (ROS17/2.8)	Biomimetic calcium phosphate coatings on titanium surfaces showed lower osteoblast attachment and proliferation compared to alkaline-treated titanium surfaces.	[6]
Mesenchymal Stem Cells	Surfaces with an oriented distribution of hydroxyapatite (B223615) grains promote significantly better cell adhesion than surfaces with random grain distribution.	[7]

Experimental Protocols

Accurate assessment of crystal-cell binding is fundamental to research in this field. Below are summaries of common experimental methodologies.

This method quantifies the adhesion of crystals to a cell monolayer.

• Cell Culture: Plate renal epithelial cells (e.g., HK-2 or MDCK) in multi-well plates and grow to confluence.

• Crystal Preparation: Synthesize and characterize the desired calcium crystals (e.g., COM, COD). Crystals can be fluorescently labeled (e.g., with FITC-IgG) for quantification by flow cytometry or microscopy.[8]

• Incubation: Incubate the confluent cell monolayers with a suspension of the crystals for a defined period (e.g., 1 hour).[8] This can be performed at 4°C to inhibit active transport processes and isolate adhesion events.[8]

• Washing: Vigorously wash the wells to remove non-adherent crystals.

• Quantification:

  • Microscopy: Count the number of adherent crystals in multiple high-power fields.[9]

  • Flow Cytometry: If crystals are fluorescently labeled, detach the cells and quantify the percentage of fluorescently positive cells.[8]

  • Radiolabeling: Utilize radioactively labeled crystals (e.g., with ¹⁴C) and measure the radioactivity of the cell lysate.[10]

These assays assess the cellular response to crystal binding.

• Exposure: Treat cell monolayers with varying concentrations of the calcium crystals for a specified duration (e.g., 48 hours).[3]

• MTT Assay: Add MTT solution to the wells. The mitochondrial reductase in viable cells converts MTT to formazan, which is then solubilized and measured spectrophotometrically.

• LDH Assay: Measure the activity of lactate (B86563) dehydrogenase (LDH) released into the culture medium from damaged cells as an indicator of cytotoxicity.[5]

Signaling Pathways and Cellular Responses

The interaction of calcium oxalate crystals with renal cells triggers complex signaling cascades that contribute to inflammation and tissue injury.

Calcium oxalate monohydrate (COM) crystals have been shown to activate multiple signaling pathways in renal tubular epithelial cells, leading to cellular stress, injury, and inflammation. A key pathway involves the production of reactive oxygen species (ROS), which in turn activates downstream kinases.

Caption: COM crystal adhesion induces ROS production, leading to Akt and p38 MAPK activation and subsequent tight junction disruption and cell injury.[3]

Calcium oxalate crystals can also trigger an inflammatory response through the activation of the NLRP3 inflammasome in renal dendritic cells and macrophages. This leads to the secretion of pro-inflammatory cytokines.

Caption: Phagocytosis of CaOx crystals by renal phagocytes activates the NLRP3 inflammasome, leading to caspase-1 activation, IL-1β secretion, and inflammation.[11][12]

Conclusion

The cellular binding of calcium-based crystals is a multifaceted process that is highly dependent on the crystal's physicochemical properties and the biological context. While data on Calcium mesoxalate trihydrate remains elusive, extensive research on calcium oxalate and calcium phosphate crystals reveals that factors such as crystalline phase (monohydrate vs. dihydrate), morphology, and surface orientation are critical determinants of cell adhesion and subsequent pathological outcomes. The provided experimental frameworks and signaling pathway diagrams offer a foundation for researchers to further investigate these interactions and explore novel therapeutic strategies against crystal-induced pathologies.

References

• 1. A comparison of the binding of urinary calcium oxalate monohydrate and dihydrate crystals to human kidney cells in urine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A comparison of the binding of urinary calcium oxalate monohydrate and dihydrate crystals to human kidney cells in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Calcium oxalate crystals induces tight junction disruption in distal renal tubular epithelial cells by activating ROS/Akt/p38 MAPK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 5. Influence of calcium phosphate crystal morphology on the adhesion, spreading, and growth of bone derived cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cellular performance comparison of biomimetic calcium phosphate coating and alkaline-treated titanium surface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effect of Crystal Shape and Aggregation of Calcium Oxalate Monohydrate on Cellular Toxicity in Renal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. JCI - Calcium oxalate crystals induce renal inflammation by NLRP3-mediated IL-1β secretion [jci.org]
• 12. spandidos-publications.com [spandidos-publications.com]

Benchmarking New Inhibitors Against Known Stabilizers of Calcium Mesoxalate Trihydrate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The formation of crystalline deposits of calcium salts is a critical concern in various pathological conditions, notably in the formation of kidney stones. While calcium oxalate (B1200264) monohydrate (COM) and dihydrate (COD) are the most studied crystalline forms, calcium mesoxalate trihydrate (COT) also plays a role and its stabilization is of significant interest. This guide provides a comparative analysis of known stabilizers and new inhibitors of calcium oxalate crystallization, with a focus on the experimental data and methodologies relevant to their benchmarking. The principles and findings discussed are broadly applicable to the inhibition of calcium mesoxalate trihydrate formation.

Introduction to Calcium Oxalate Stabilization

Calcium oxalate crystal formation in biological systems is a multi-step process involving nucleation, growth, and aggregation.[1] Inhibitors, or stabilizers, can interfere with one or more of these stages. The efficacy of an inhibitor is often evaluated by its ability to prolong the induction time of nucleation, slow down the crystal growth rate, reduce the aggregation of crystals, and modify the crystal morphology, often favoring the formation of less adherent crystal phases like COD over the more pathogenic COM.[2][3]

Known Stabilizers of Calcium Oxalate

A variety of molecules, both endogenous and exogenous, are known to inhibit calcium oxalate crystallization. These can be broadly categorized as small molecules, macromolecules, and natural product extracts.

Small Molecule Inhibitors:

Small molecules, such as citrate (B86180) and magnesium, are well-established inhibitors of calcium oxalate crystallization.[4] Citrate is believed to function primarily by chelating calcium ions, thereby reducing the supersaturation of the solution, and also by binding to crystal surfaces to inhibit growth.[4][5] Other dicarboxylic and tricarboxylic acids, like isocitric acid and pyrophosphate, have also demonstrated significant inhibitory effects.[5]

Macromolecular Inhibitors:

Polyanionic macromolecules, including proteins like osteopontin (B1167477) and synthetic polymers like polyaspartate and polyglutamate, are potent inhibitors of calcium oxalate crystal growth.[4] Their mechanism of action is thought to involve binding to the crystal surfaces, thereby blocking active growth sites. In contrast, polycationic molecules like polyarginine have been shown to have no significant inhibitory effect.[4]

Natural Products and Extracts:

Several natural products and herbal extracts have been investigated for their anti-urolithiatic properties. An extract from the rhizomes of Bergenia ciliata has shown significant dose-dependent inhibition of both nucleation and aggregation of calcium oxalate crystals, with a reported IC50 of 2.3 mg/mL for nucleation and 0.9 mg/mL for aggregation.[2] Cystone, a commercial polyherbal formulation, also exhibits inhibitory activity but was found to be less potent than the B. ciliata extract in a comparative study.[2] Phytate (inositol hexaphosphate) and its dephosphorylation products are also recognized as potent inhibitors of calcium oxalate crystallization.[6][7]

Emerging and New Inhibitors

Recent research has focused on the development of novel, more potent inhibitors of calcium oxalate crystallization.

Novel Oxamates:

Researchers at Rutgers have identified a series of novel oxamates as potent inhibitors of calcium oxalate crystallization. These small molecules have shown high inhibitory activity in in vitro assays at low micromolar concentrations. To improve their therapeutic potential, prodrugs with enhanced oral bioavailability have been developed and have demonstrated efficacy in animal models of hyperoxaluria.[8]

Tartronic Acid and Analogs:

Tartronic acid, a hydroxydicarboxylic acid, has been identified as a promising inhibitor of calcium oxalate crystallization, demonstrating greater efficacy than citric acid in some studies.[3] Its inhibitory mechanism involves binding to the crystal surface and altering the growth kinetics. The structural features, including the number and placement of hydroxyl and carboxyl groups, are critical for its inhibitory activity.[3]

Quantitative Comparison of Inhibitor Performance

The following tables summarize the quantitative data available for a selection of known and new inhibitors of calcium oxalate crystallization. It is important to note that experimental conditions can vary between studies, affecting direct comparability.

Inhibitor	Assay Type	Key Performance Metric	Reference
Bergenia ciliata extract	Nucleation	IC50: 2.3 mg/mL	[2]
Bergenia ciliata extract	Aggregation	IC50: 0.9 mg/mL	[2]
Cystone	Nucleation	IC50: 8.1 mg/mL	[2]
Cystone	Aggregation	IC50: 2.92 mg/mL	[2]
Citric Acid (1.5 x 10⁻³ M)	Crystal Growth	50% inhibition	[5]
Isocitric Acid (0.75 x 10⁻³ M)	Crystal Growth	50% inhibition	[5]
Pyrophosphate (0.15 x 10⁻³ M)	Crystal Growth	30% inhibition	[5]
Polyaspartate (100 nM)	Apparent Growth Rate	92.8 ± 1.2% inhibition	[4]
Polyglutamate (100 nM)	Apparent Growth Rate	72.1 ± 1.4% inhibition	[4]
Osteopontin (100 nM)	Apparent Growth Rate	92.4 ± 0.9% inhibition	[4]
Tartronic Acid	Crystal Growth	More effective than Citric Acid in human urine assay	[3]
Novel Oxamates (LH series)	Crystallization	Potent inhibition at low micromolar concentrations	[8]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate benchmarking of inhibitors. Below are outlines of common assays used to evaluate the performance of calcium oxalate stabilizers.

Nucleation Assay

This assay determines the effect of an inhibitor on the formation of new crystals.

• Preparation of Solutions: Prepare solutions of calcium chloride and sodium oxalate in a buffered solution (e.g., Tris-HCl with NaCl at pH 6.5).[2][9] A synthetic urine formulation can also be used to mimic physiological conditions more closely.[2][10]

• Initiation of Crystallization: Mix the calcium chloride and sodium oxalate solutions to induce crystallization. The test inhibitor is added to the reaction mixture at various concentrations.

• Monitoring: The formation of crystals is monitored spectrophotometrically by measuring the absorbance (turbidity) at 620 nm over time.[2][9] The induction time, which is the time taken for the absorbance to start increasing, is a key parameter.

• Data Analysis: The percentage inhibition of nucleation is calculated by comparing the induction time or the rate of turbidity increase in the presence of the inhibitor to a control without the inhibitor. The IC50 value, the concentration of inhibitor required to achieve 50% inhibition, can then be determined.[2]

Aggregation Assay

This assay measures the ability of an inhibitor to prevent the clumping of existing crystals.

• Preparation of Crystal Slurry: A suspension of pre-formed calcium oxalate monohydrate (COM) crystals is prepared in a buffered solution.[2]

• Incubation with Inhibitor: The crystal slurry is incubated with various concentrations of the test inhibitor.

• Monitoring: The aggregation of crystals is monitored by measuring the change in absorbance at 620 nm over a period of time. A decrease in the rate of absorbance increase indicates inhibition of aggregation.[2]

• Data Analysis: The percentage inhibition of aggregation is calculated by comparing the rate of aggregation in the presence of the inhibitor to a control. The IC50 value can be determined from a dose-response curve.[2]

Crystal Growth Assay (Constant Composition Method)

This highly controlled method allows for the precise measurement of crystal growth rates.

• Seed Crystal Preparation: Well-characterized COM seed crystals are added to a supersaturated solution of calcium and oxalate ions.[4]

• Maintaining Supersaturation: The concentrations of free calcium and oxalate ions are kept constant by the automated addition of titrant solutions, controlled by a calcium-selective electrode.[4][11]

• Measuring Growth Rate: The rate of addition of the titrants required to maintain constant supersaturation is directly proportional to the rate of crystal growth.

• Inhibitor Effect: The experiment is repeated in the presence of the inhibitor, and the reduction in the crystal growth rate is measured.[4]

Visualizing Experimental Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate the workflows of the key experimental assays.

Caption: Workflow for a typical nucleation assay.

Caption: Workflow for a crystal aggregation assay.

Caption: General mechanism of calcium oxalate inhibition.

Conclusion

The development of effective inhibitors for calcium mesoxalate trihydrate and other calcium oxalate polymorphs is a critical area of research with significant therapeutic implications. This guide has provided a comparative overview of known and emerging inhibitors, emphasizing the importance of standardized experimental protocols for their benchmarking. The data presented highlights the potential of novel small molecules like tartronic acid and synthetic oxamates, alongside well-characterized natural products. Future research should focus on direct comparative studies of these new inhibitors against established stabilizers using a consistent set of robust in vitro and in vivo assays to accurately determine their relative efficacy and mechanisms of action.

References

• 1. Bio-inspired multifunctional disruptors of calcium oxalate crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of calcium oxalate crystallisation in vitro by an extract of Bergenia ciliata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tartronic Acid as a Potential Inhibitor of Pathological Calcium Oxalate Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exploring Calcium Oxalate Crystallization: A Constant Composition Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A new approach to studying inhibitors of calcium oxalate crystal growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phytate Dephosphorylation Products Also Act as Potent Inhibitors of Calcium Oxalate Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Rutgers University Office of Research logo [techfinder.rutgers.edu]
• 9. Studying inhibition of calcium oxalate stone formation: an in vitro approach for screening hydrogen sulfide and its metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. The kinetics of crystallization of calcium oxalate trihydrate - PubMed [pubmed.ncbi.nlm.nih.gov]

"a comparative analysis of the morphology of precipitated calcium oxalate hydrates"

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the morphology of the three primary calcium oxalate (B1200264) hydrates: Calcium Oxalate Monohydrate (COM), Calcium Oxalate Dihydrate (COD), and Calcium Oxalate Trihydrate (COT). Understanding the distinct morphologies of these crystalline structures and the conditions that govern their formation is critical in various fields, from preventing kidney stone formation (urolithiasis) to controlling crystallization in industrial processes.[1]

Calcium oxalate precipitates exist in three main hydrated forms: the thermodynamically stable monoclinic monohydrate (COM or whewellite), the metastable tetragonal dihydrate (COD or weddellite), and the highly unstable triclinic trihydrate (COT or caoxite).[1][2] Each hydrate (B1144303) exhibits a characteristic morphology that is significantly influenced by the physicochemical conditions of the precipitation environment.[1]

Comparative Analysis of Morphological Characteristics

The morphology of calcium oxalate crystals is not fixed; it is highly dependent on factors such as supersaturation, pH, temperature, and the presence of inhibitors or promoters.[1][3] The following table summarizes experimental data on how these parameters influence the resulting crystal morphology.

Hydrate Form	Experimental Parameter	Condition	Observed Morphology & Size
COM (Whewellite)	Reactant Concentration	Low Ca2+ concentration (2 mM) in urine.[4]	Exclusive precipitation of COM crystals.[4]
pH	Acidic pH (4.0 - 5.5).[3][5]	Increased size, number, and total mass of COM crystals.[5]
Temperature	Higher temperatures (e.g., >47°C).[6][7]	COM is the dominant phase.[6][7]
COD (Weddellite)	Supersaturation (SS)	Low relative supersaturation (SS = 10).[8][9][10]	Formation of small, similarly shaped crystals, primarily of COD morphology.[8][9][10]
Reactant Concentration	High Ca2+ concentration (8 mM) in urine.[4]	Exclusive precipitation of larger COD crystals.[4]
pH	Higher pH values (e.g., pH 9).[11]	Larger average crystallite domain size.[11]
Temperature	Lower temperatures (e.g., <27°C).[6][7]	Increased percentage of COD crystals.[6][7]
Stirring Speed	Higher stirring rates.[3]	Leads to higher phase purity of COD.[3]
General Morphology	Varies	Typically octahedral or dodecahedral crystals, with sizes ranging from 1 to 50 µm.[12] Can also form cross-shaped, flower-like, or bipyramidal structures.[13]
Aggregates	Supersaturation (SS)	High relative supersaturation (SS > 50).[8][9][10]	Production of larger crystals with varied shapes and multiple crystalline aggregates.[8][9][10]
Particle Size	Supersaturation ratios between 5.07 and 6.12.[3][14]	Aggregate sizes vary between 2.9 and 4.3 μm; particle sizes increase with increasing supersaturation, energy input (stirring), and pH.[3][14]

Experimental Protocols

Precise control over experimental conditions is paramount for synthesizing specific calcium oxalate hydrate morphologies. Below are generalized protocols for the precipitation and characterization of these crystals.

Protocol for Precipitated Calcium Oxalate Hydrate Synthesis

This protocol is a composite of methodologies described in the literature for batch crystallization.[3][14]

• Solution Preparation : Prepare separate aqueous solutions of calcium chloride (CaCl₂) and sodium oxalate (Na₂C₂O₄) at desired molar concentrations. For example, to study supersaturation, sodium oxalate can be held constant (e.g., 1.2 mmol L⁻¹) while varying calcium chloride (e.g., 2 to 10 mmol L⁻¹).[3]

• Parameter Adjustment : Adjust the initial pH of both reactant solutions to the target value (e.g., 5.0) using hydrochloric acid or another suitable buffer.[3] Ensure solutions are maintained at the desired reaction temperature.

• Precipitation : Rapidly mix equal volumes of the calcium chloride and sodium oxalate solutions in a stirring tank reactor.[3]

• Incubation : Stir the resulting suspension homogeneously with a magnetic or mechanical stirrer at a controlled speed (e.g., 80 rpm) for a set duration (e.g., 20 minutes) at room temperature.[3]

• Crystal Isolation : After incubation, filter the suspension to separate the precipitated crystals from the solution.

• Washing and Drying : Wash the collected crystals with deionized water to remove any soluble impurities, followed by an acetone (B3395972) wash to facilitate drying.[15] Dry the final product in a desiccator or at a mild temperature (e.g., 65°C).[15]

Characterization Methodologies

To analyze the morphology and confirm the crystalline phase of the precipitated hydrates, the following techniques are essential:

• Scanning Electron Microscopy (SEM) : Used for direct visualization of the crystal morphology, size, and surface features.[6][7][15]

• X-Ray Diffraction (XRD) : The primary method for identifying the specific crystalline phase (COM, COD, or COT) by analyzing the diffraction pattern of the crystal lattice.[3][6][7][15]

• Fourier-Transform Infrared Spectroscopy (FTIR) : A complementary technique to XRD, FTIR is used to confirm the hydrate form by identifying characteristic vibrational bands of water and oxalate molecules within the crystal structure.[6][7][15][16]

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental process for synthesizing and analyzing precipitated calcium oxalate hydrates.

Caption: Experimental workflow for calcium oxalate hydrate synthesis and characterization.

References

• 1. Synthesis of calcium oxalate particles: effect of various factors affect morphological changes | International Journal of Current Research [journalcra.com]
• 2. researchgate.net [researchgate.net]
• 3. Calcium Oxalate Crystallization: Influence of pH, Energy Input, and Supersaturation Ratio on the Synthesis of Artificial Kidney Stones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A comparison of the binding of urinary calcium oxalate monohydrate and dihydrate crystals to human kidney cells in urine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. [SEM, XRD and FTIR investigation on crystal growth of calcium oxalate modulated by sodium tartrate] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Changes in calcium oxalate crystal morphology as a function of supersaturation. | Semantic Scholar [semanticscholar.org]
• 9. brazjurol.com.br [brazjurol.com.br]
• 10. Changes in calcium oxalate crystal morphology as a function of supersaturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis, characterization, and cytotoxicity assay of calcium oxalate dihydrate crystals in various shapes - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to Validating Theoretical Models of Calcium Mesoxalate Trihydrate Nucleation

For researchers, scientists, and drug development professionals engaged in the study of biomineralization and pathological crystallization, understanding the nucleation of calcium oxalate (B1200264) is of paramount importance. Calcium oxalate crystals are the primary constituent of the majority of kidney stones, with their formation initiated through a complex nucleation process. Among the different hydrated forms, calcium mesoxalate trihydrate (COT), a metastable crystalline phase, plays a significant role in the initial stages of stone formation. This guide provides an objective comparison of theoretical models describing COT nucleation, supported by experimental data and detailed methodologies.

Theoretical Models of Nucleation: A Comparative Overview

The formation of calcium mesoxalate trihydrate from a supersaturated solution can be described by two primary theoretical frameworks: Classical Nucleation Theory (CNT) and non-classical nucleation pathways.

Classical Nucleation Theory (CNT) posits that crystal formation proceeds through the spontaneous formation of a critical nucleus via the random collision of ions. This model provides a quantitative framework for predicting nucleation rates based on factors like supersaturation and interfacial energy. However, CNT has limitations in describing nucleation in complex systems where multi-step processes may be involved.

Non-classical nucleation pathways have emerged as an alternative framework, suggesting that nucleation can proceed through intermediate, often amorphous, precursor phases.[1] This multi-step process may involve the formation of pre-nucleation clusters (PNCs) that aggregate and densify to form an amorphous solid, which then transforms into a crystalline phase like COT.[1] This model is particularly relevant for understanding the influence of inhibitors and additives on crystallization.

A logical diagram illustrating the relationship between these theoretical models and their experimental validation is presented below.

Caption: Relationship between nucleation models and experimental validation.

Experimental Validation: Data and Protocols

The validation of these theoretical models relies on robust experimental data. Key experimental techniques include turbidity measurements to determine induction times, potentiostatic titration to monitor ion concentration, and microscopic and spectroscopic methods to characterize the crystalline phases.

Quantitative Data Summary

The following table summarizes experimental data on the nucleation of calcium oxalate, including conditions that favor the formation of calcium mesoxalate trihydrate.

Experimental Condition	Supersaturation (S)	Induction Time (s)	Nucleation Rate (J)	Resulting Phase	Reference
Synthetic Urine (Control)	10.09 - 18.01	Varies with S	Varies with S	COM	[2]
Synthetic Urine + 500 ppm Hydroxycitrate	13.65	Prolonged	Decreased	COT	[2]
Aqueous Solution (pH 5.7)	-	-	-	-	[1]
Aqueous Solution + Citrate	-	Prolonged	Decreased	-	[1]
Droplet Microfluidics (pH 6.0)	-	Slower kinetics	-	COM	[3]

Note: COM refers to Calcium Oxalate Monohydrate, and COT refers to Calcium Oxalate Trihydrate. Nucleation rates are often reported relative to a control condition.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are protocols for key experiments used to validate nucleation models.

1. Turbidity Measurement for Induction Time

This method is used to determine the onset of nucleation by measuring the increase in turbidity of a supersaturated solution.

• Apparatus: A batch crystallizer equipped with a magnetic stirrer and a turbidity probe, all immersed in a constant temperature water bath (e.g., 37°C).[2]

• Solutions: Prepare stock solutions of calcium chloride and sodium oxalate. For experiments in synthetic urine, additional components like urea, uric acid, and creatinine (B1669602) are added to more closely mimic physiological conditions.[2]

• Procedure:

  • Mix the reactant solutions in the crystallizer to achieve the desired supersaturation.

  • Start the magnetic stirrer at a constant rate (e.g., 350 rpm).[2]

  • Monitor the turbidity of the solution over time. The induction time is defined as the time elapsed until a detectable increase in turbidity.[2]

• Data Analysis: The nucleation rate (J) can be related to the induction time (ti) and supersaturation (S) using classical nucleation theory equations.[2]

2. Potentiostatic Titration for Non-Classical Pathway Investigation

This technique allows for the study of pre-nucleation clusters and amorphous precursors by monitoring the free calcium ion concentration.

• Apparatus: An automatic titrator with a calcium-selective electrode.

• Procedure:

  • A solution containing oxalate and any inhibitors (e.g., poly(acrylic acid)) is titrated with a calcium chloride solution at a constant rate.[4]

  • The free Ca2+ concentration is monitored throughout the titration.

• Data Analysis: Deviations from the expected free Ca2+ concentration can indicate the formation of pre-nucleation clusters or other intermediate species, providing evidence for non-classical nucleation pathways.[4][5]

3. Crystal Phase Identification

Scanning Electron Microscopy (SEM) and Powder X-ray Diffraction (PXRD) are used to identify the morphology and crystalline phase of the resulting calcium oxalate crystals.

• Sample Preparation: Crystals are collected from the experimental solution by filtration, washed, and dried.

• SEM Analysis: The dried crystals are mounted on a stub and coated with a conductive material (e.g., gold) for imaging. SEM provides information on the size and morphology of the crystals, which can be indicative of the hydrate (B1144303) form (e.g., triclinic for COT).[2]

• PXRD Analysis: The dried crystal powder is analyzed using an X-ray diffractometer. The resulting diffraction pattern is compared to known standards for calcium oxalate monohydrate, dihydrate, and trihydrate to confirm the crystalline phase.[6]

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for the experimental validation of calcium oxalate nucleation models.

References

• 1. Simultaneous measurements of calcium oxalate crystal nucleation and aggregation: impact of various modifiers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of Various Inhibitors on the Nucleation of Calcium Oxalate in Synthetic Urine | MDPI [mdpi.com]
• 3. Nucleation kinetics of calcium oxalate monohydrate as a function of pH, magnesium, and osteopontin concentration quantified with droplet microfluidics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stabilization of Calcium Oxalate Precursors during the Pre- and Post-Nucleation Stages with Poly(acrylic acid) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]

"comparative efficacy of different synthesis routes for calcium oxalate hydrates"

A comprehensive guide to the synthesis of calcium oxalate (B1200264) hydrates, comparing the efficacy of various routes to obtain the monohydrate, dihydrate, and trihydrate forms. This document provides researchers, scientists, and drug development professionals with detailed experimental protocols, comparative data, and visual workflows to guide the selection of the most suitable synthesis method for their specific applications.

Introduction to Calcium Oxalate Hydrates

Calcium oxalate (CaC₂O₄) is a salt of significant interest in various scientific fields, from materials science to medicine, primarily due to its role as the main component of kidney stones.[1][2] It exists in three hydrated forms: the thermodynamically stable monohydrate (COM, Whewellite), the metastable dihydrate (COD, Weddellite), and the unstable trihydrate (COT, Caoxite).[1][2][3] The specific hydrate (B1144303) form and crystal morphology are crucial for studying the mechanisms of urolithiasis and for developing potential treatments. The synthesis route employed plays a critical role in determining these properties. This guide compares the efficacy of different synthesis methods for each hydrate.

Comparative Efficacy of Synthesis Routes

The choice of synthesis route directly influences the resulting hydrate form, crystal size, and morphology. Key factors that control the crystallization process include reactant concentrations, temperature, pH, stirring speed, and the presence of additives.[1][4][5]

Synthesis of Calcium Oxalate Monohydrate (COM)

COM is the most thermodynamically stable form and can be synthesized under a wide range of conditions.[6] However, achieving specific morphologies, such as the dumbbell or elongated rod shapes often observed in pathological samples, requires precise control over the experimental parameters.[2][7]

Table 1: Comparison of Synthesis Routes for Calcium Oxalate Monohydrate (COM)

Synthesis Route	Key Parameters	Resulting Morphology	Advantages	Disadvantages
Simple Precipitation	High supersaturation, neutral to acidic pH (5.6-7.5), various temperatures (25-48°C).[8]	Hexagonal crystals, dumbbell shapes, ovals, spindles.[2][6]	Simple, rapid, high yield.	Can result in a mixture of phases and morphologies if not carefully controlled.
Gel Diffusion	Single or double diffusion in silica (B1680970) or agar (B569324) gel, room temperature, controlled reactant diffusion.[7][9][10][11]	Single crystals, twins, rosettes, spherulites, dumbbells.[9][11]	Mimics biomineralization, allows for the growth of large, well-defined crystals.[11]	Slow process, lower yield compared to precipitation.
Constant Composition	Drop-wise addition of reactants to maintain constant supersaturation.[12]	Uniform crystal size and morphology.	Precise control over crystal growth, ideal for kinetic studies.[12]	Requires specialized equipment (e.g., titrator, pH-stat).

Synthesis of Calcium Oxalate Dihydrate (COD)

COD is a metastable form, and its synthesis often requires specific conditions or the presence of inhibitors that prevent the formation of the more stable COM.[13]

Table 2: Comparison of Synthesis Routes for Calcium Oxalate Dihydrate (COD)

Synthesis Route	Key Parameters	Resulting Morphology	Advantages	Disadvantages
Precipitation with Additives	Presence of inhibitors like citrate (B86180) or phosphate, ambient temperature.[6][14]	Tetragonal bipyramidal crystals ("envelope" shape).[2][13]	Relatively simple method to obtain pure COD.	The purity of the product is highly dependent on the type and concentration of the additive.
Controlled pH and Temperature	Higher pH (>5.0), lower temperatures (e.g., 4°C).[5]	Bipyramidal crystals.	Avoids the introduction of potentially interfering additives.	The resulting COD can be unstable and may transform into COM over time.[15]
Microfluidic Flow	Laminar flow of reactant solutions in a microfluidic device.[16]	Controlled growth of individual crystals.	Allows for in-situ observation of crystal growth dynamics.[16]	Specialized setup, very small scale.

Synthesis of Calcium Oxalate Trihydrate (COT)

COT is the least stable hydrate and its synthesis is challenging, typically requiring low temperatures and specific reaction conditions to prevent its rapid conversion to COM or COD.[6][17]

Table 3: Comparison of Synthesis Routes for Calcium Oxalate Trihydrate (COT)

Synthesis Route	Key Parameters	Resulting Morphology	Advantages	Disadvantages
Low-Temperature Precipitation	Low temperature (e.g., 4°C), specific reactant concentrations.[6]	Triclinic crystals.	Can produce COT, though often in a mixture with other hydrates.	Product is highly unstable; reproducibility can be an issue.[17]
Slow Hydrolysis	Slow hydrolysis of an oxalic acid ester (e.g., diethyl oxalate) in the presence of a calcium source (e.g., calcite crystals).[17]	Can yield a significant amount of COT.[17]	The slow release of oxalate ions favors the formation of the less stable hydrate.	The reaction is sensitive to factors like the morphology and purity of the calcite.[17]

Experimental Protocols

The following protocols are adapted from published literature and provide a starting point for the synthesis of each calcium oxalate hydrate.

Protocol for Synthesis of Calcium Oxalate Monohydrate (Simple Precipitation)

This method is adapted from the general principles of spontaneous precipitation.[8]

• Preparation of Reactant Solutions:

  • Solution A: Prepare a 7.5 x 10⁻³ mol/dm³ solution of Calcium Chloride (CaCl₂).

  • Solution B: Prepare a 4.0 x 10⁻³ mol/dm³ solution of Sodium Oxalate (Na₂C₂O₄).

• Precipitation:

  • Place a defined volume of Solution A in a beaker with a magnetic stirrer.

  • Adjust the pH of Solution A to 6.5 using dilute HCl or NaOH.

  • Heat the solution to the desired temperature (e.g., 37°C).

  • Rapidly add an equal volume of Solution B to Solution A while stirring vigorously.

• Crystal Recovery:

  • Continue stirring for a defined period (e.g., 30 minutes).

  • Filter the resulting white precipitate using a vacuum filtration setup.

  • Wash the crystals with deionized water and then with methanol.

  • Dry the crystals in an oven at 65°C.

Protocol for Synthesis of Calcium Oxalate Dihydrate (Precipitation with Additives)

This protocol is based on methods that utilize inhibitors to favor COD formation.[6][14]

• Preparation of Reactant Solutions:

  • Solution A: Prepare a 0.75 M solution of Calcium Chloride (CaCl₂).

  • Solution B: Prepare a solution containing 1.875 x 10⁻³ M Sodium Oxalate (Na₂C₂O₄) and 0.1 M Sodium Phosphate (Na₃PO₄) as an inhibitor.

• Precipitation:

  • Cool 200 mL of Solution B to 4°C in a beaker with a magnetic stirrer.

  • Slowly add 50 mL of Solution A to Solution B while maintaining the temperature at 4°C.

• Crystal Recovery:

  • Allow the reaction to proceed for a set time (e.g., 20 minutes to several hours) to observe crystal formation.

  • Filter the precipitate, wash with cold deionized water, and dry under vacuum at a low temperature.

Protocol for Synthesis of Calcium Oxalate Trihydrate (Slow Hydrolysis)

This method is adapted from a procedure involving the slow hydrolysis of an organic ester.[17]

• Reactant Preparation:

  • Prepare an aqueous solution of diethyl oxalate.

  • Use solid calcite crystals (CaCO₃) as the calcium source.

• Reaction:

  • Immerse the calcite crystals in the diethyl oxalate solution at room temperature. The slow hydrolysis of diethyl oxalate will release oxalic acid, which then reacts with the calcite surface.

• Crystal Recovery:

  • After a sufficient reaction time (which may be several hours or days), separate the solid phase from the solution by filtration.

  • Gently wash the resulting crystals and dry them under controlled conditions to prevent transformation.

Visualization of Experimental Workflows

The following diagrams illustrate the generalized workflows for the synthesis of the different calcium oxalate hydrates.

Caption: Workflow for COM synthesis via simple precipitation.

Caption: Workflow for COD synthesis using an inhibitor.

Caption: Workflow for COT synthesis via slow hydrolysis.

References

• 1. Synthesis of calcium oxalate particles: effect of various factors affect morphological changes | International Journal of Current Research [journalcra.com]
• 2. Calcium oxalate - Wikipedia [en.wikipedia.org]
• 3. ijser.in [ijser.in]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 8. Calcium Oxalate and Gallic Acid: Structural Characterization and Process Optimization toward Obtaining High Contents of Calcium Oxalate Monohydrate and Dihydrate [mdpi.com]
• 9. Growth of calcium oxalate in gel systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Biomimetic Growth of Calcium Oxalate Hydrates: Shape Development and Structures in Agar Gel Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Exploring Calcium Oxalate Crystallization: A Constant Composition Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The preparation of calcium oxalate dihydrate crystals | Semantic Scholar [semanticscholar.org]
• 14. Production of calcium oxalate monohydrate, dihydrate or trihydrate. A comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. portalrecerca.uab.cat [portalrecerca.uab.cat]
• 16. Crystal growth of calcium oxalate mono- and dihydrate under laminar flow in microfluidic devices - CrystEngComm (RSC Publishing) DOI:10.1039/D4CE01038H [pubs.rsc.org]
• 17. air.unimi.it [air.unimi.it]

Safety & Regulatory Compliance

Proper Disposal of Calcium Mesoxalate Trihydrate: A Step-by-Step Guide for Laboratory Professionals

Essential Safety and Disposal Procedures for Researchers and Scientists in Drug Development

This document provides immediate, essential guidance on the proper disposal of calcium mesoxalate trihydrate, ensuring the safety of laboratory personnel and compliance with regulations. The following procedures are based on standard safety data sheets and are intended for a professional audience in research and development.

Hazard Identification and Safety Precautions

Calcium mesoxalate trihydrate is a chemical that requires careful handling due to its potential health hazards. The following table summarizes its classification according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Classification	GHS Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity, Single Exposure	Category 3	H335: May cause respiratory irritation

Before handling, it is imperative to wear appropriate Personal Protective Equipment (PPE), including protective gloves, clothing, and eye/face protection. Work should be conducted in a well-ventilated area, such as a chemical fume hood, to avoid inhaling dust.[1]

Step-by-Step Disposal Protocol

The primary directive for the disposal of calcium mesoxalate trihydrate is to adhere to local, state, and federal regulations. Improper disposal can pose a risk to the environment and public health.

Experimental Protocol: Waste Collection and Disposal

• Containment: Ensure that all waste calcium mesoxalate trihydrate, including any contaminated materials such as weighing paper or disposable labware, is collected in a suitable, clearly labeled, and sealed container.[2] Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Labeling: The waste container must be accurately labeled with the chemical name ("Calcium Mesoxalate Trihydrate"), the associated hazards (e.g., "Harmful," "Irritant"), and the date of accumulation.

• Storage: Store the sealed waste container in a designated, secure waste accumulation area away from incompatible materials. The storage area should be cool and dry.

• Professional Disposal: Contact a licensed professional waste disposal service to arrange for the collection and disposal of the chemical waste.[2] Provide the disposal service with a copy of the Safety Data Sheet (SDS).

• Documentation: Maintain a record of the waste disposal, including the date, quantity of waste, and the name of the disposal company, as per your institution's guidelines.

• Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as hazardous waste in accordance with applicable regulations.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for calcium mesoxalate trihydrate.

References

• 1. alpharesources.com [alpharesources.com]
• 2. gustavus.edu [gustavus.edu]

Safeguarding Your Research: A Guide to Handling Calcium Mesoxalate Trihydrate

For immediate reference, this guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Calcium mesoxalate trihydrate. Understanding and implementing these procedures is critical for ensuring a safe laboratory environment and proper chemical management.

Calcium mesoxalate trihydrate is a chemical compound that requires careful handling due to its potential hazards. It can be harmful if swallowed, cause skin and serious eye irritation, and may lead to respiratory irritation.[1] Adherence to the following personal protective equipment (PPE), operational, and disposal plans is mandatory to minimize risk.

Personal Protective Equipment (PPE)

To ensure personal safety, the following PPE must be worn when handling Calcium mesoxalate trihydrate:

PPE Category	Item	Specification
Eye Protection	Safety glasses with side-shields	Conforming to EN166, NIOSH (US), or equivalent government standards.[2]
Face shield	Recommended for additional protection from splashes.
Hand Protection	Chemical-resistant gloves	Dispose of contaminated gloves after use.[2]
Body Protection	Protective clothing	A complete suit protecting against chemicals is advised. The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.[2]
Lab coat	---
Respiratory Protection	Air-purifying respirator	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[3] To be used in a well-ventilated area or under a fume hood.[1]

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following workflow is crucial for the safe handling of Calcium mesoxalate trihydrate.

Safe handling workflow for Calcium mesoxalate trihydrate.

• Preparation : Before handling the compound, ensure you are in a well-ventilated area, preferably under a fume hood.[1] Don all required personal protective equipment as specified in the table above.

• Handling : Avoid the formation of dust and aerosols.[1][2] Do not eat, drink, or smoke when using this product.

• Storage : Keep the container tightly sealed in a cool, dry, and well-ventilated area.[1][2]

• In Case of Exposure :

  • Skin Contact : Immediately wash with plenty of soap and water.[1] Remove and wash contaminated clothing before reuse.[1]

  • Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[1]

  • Inhalation : Move the victim to fresh air and keep them at rest in a position comfortable for breathing.[1]

  • Ingestion : Rinse mouth and call a POISON CENTER or doctor if you feel unwell.

Disposal Plan

Proper disposal of Calcium mesoxalate trihydrate and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection : Collect waste material in its original container or a suitable, labeled, and closed container.[2] Do not mix with other waste.

• Disposal Method : Dispose of the contents and container to an approved waste disposal plant. All disposal practices must be in accordance with national and local regulations.

• Contaminated PPE : Dispose of contaminated gloves and other disposable PPE as hazardous waste.[2]

By adhering to these guidelines, you contribute to a safer research environment for yourself and your colleagues. Always consult your institution's specific safety protocols and the full Safety Data Sheet (SDS) before working with any chemical.

References

• 1. file.medchemexpress.eu [file.medchemexpress.eu]
• 2. gustavus.edu [gustavus.edu]
• 3. westliberty.edu [westliberty.edu]